4-(Tert-butylamino)butan-2-one

Core Science & Biosynthesis

4-(Tert-butylamino)butan-2-one: Synthesis, Structural Dynamics, and Applications in Advanced Organic Synthesis

Executive Summary

In the landscape of modern organic synthesis,

-amino ketones serve as highly versatile bifunctional building blocks. 4-(Tert-butylamino)butan-2-one is a prime example of a sterically hindered Mannich-type base, synthesized via the conjugate addition of tert-butylamine to methyl vinyl ketone (MVK). This technical guide explores the structural properties, mechanistic synthesis, and downstream applications of this compound. By analyzing the causality behind its synthetic protocols—specifically the exploitation of steric shielding to prevent over-alkylation—this document provides a self-validating framework for researchers utilizing -amino ketones in drug development and complex alkaloid synthesis.

Chemical Identity and Structural Dynamics

The utility of 4-(tert-butylamino)butan-2-one stems directly from its structural topology. The molecule features a reactive ketone moiety separated by a two-carbon tether from a secondary amine. Crucially, the nitrogen atom is bonded to a bulky tert-butyl group.

In standard aza-Michael additions, unhindered primary amines often undergo a second conjugate addition to form tertiary amine bis-adducts. The tert-butyl group provides immense steric hindrance, effectively halting the reaction at the mono-adduct stage. This inherent chemoselectivity makes it an ideal precursor for controlled downstream transformations.

Table 1: Physicochemical and Structural Properties (Note: Data synthesized from structural analogs and computed models[1])

Property	Value / Description
IUPAC Name	4-(tert-butylamino)butan-2-one
Molecular Formula	C₈H₁₇NO
Molecular Weight	143.23 g/mol
Appearance	Colorless to pale yellow liquid
Hydrogen Bond Donors	1 (N-H)
Hydrogen Bond Acceptors	2 (N, O)
Solubility Profile	Soluble in CH₂Cl₂, EtOAc, EtOH; moderately soluble in H₂O
Reactivity Profile	Bifunctional (Nucleophilic amine, electrophilic ketone)

Mechanistic Synthesis: The Aza-Michael Addition Pathway

The most atom-economical route to 4-(tert-butylamino)butan-2-one is the aza-Michael addition. While MVK is a highly reactive electron-deficient alkene, the nucleophilic attack by tert-butylamine is kinetically slowed by the steric bulk of the tert-butyl radical.

To overcome this without resorting to harsh Lewis acids, the reaction is optimally performed in aqueous media or protic solvents. As detailed in the 2 review, water acts as a non-innocent solvent[2]. It accelerates the reaction by forming hydrogen bonds with the carbonyl oxygen of MVK, thereby increasing the electrophilicity of the

-carbon. Simultaneously, the protic environment stabilizes the zwitterionic enolate transition state, driving the reaction forward under mild conditions[3].

Figure 1: Mechanistic pathway of the aza-Michael addition forming 4-(tert-butylamino)butan-2-one.

Applications in Drug Development and Complex Synthesis

In medicinal chemistry, the 1,3-aminoketone motif is a privileged scaffold. 4-(Tert-butylamino)butan-2-one is primarily utilized in the synthesis of saturated nitrogen heterocycles.

Through 4 or subsequent reductive amination cascades, this linear precursor can be cyclized to form highly substituted piperidines and pyrrolidines—core structures found in numerous alkaloid natural products and synthetic pharmaceuticals[4]. Furthermore, the tert-butyl group serves a dual purpose: it directs the stereochemistry of downstream cyclizations via steric bulk and can later be cleaved under strongly acidic conditions (e.g., concentrated HCl or TFA) to yield the free secondary or primary amine.

Figure 2: Downstream synthetic pathways utilizing the beta-amino ketone as a core scaffold.

Experimental Protocols: Self-Validating Synthesis Workflow

To ensure high trustworthiness and reproducibility, the following protocol relies on thermodynamic control and a self-validating acid-base extraction sequence.

Step 1: Reagent Preparation and Activation

• Action: Dissolve tert-butylamine (1.2 equivalents, 120 mmol) in 50 mL of deionized water in a round-bottom flask equipped with a magnetic stirrer. Cool the flask to 0 °C using an ice-water bath.

• Causality: A slight excess of the amine ensures complete consumption of the Michael acceptor. Water acts as the hydrogen-bond donor to activate the incoming enone[2]. The 0 °C environment is critical because MVK is highly prone to exothermic radical polymerization at ambient temperatures.

Step 2: Controlled Conjugate Addition

• Action: Add freshly distilled methyl vinyl ketone (1.0 equivalent, 100 mmol) dropwise over 30 minutes via an addition funnel. Maintain vigorous stirring.

• Causality: Dropwise addition keeps the steady-state concentration of MVK low, preventing homopolymerization and ensuring that the nucleophile (tert-butylamine) is always in local excess, driving the formation of the mono-adduct.

Step 3: Reaction Maturation and Monitoring

• Action: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4–6 hours. Monitor via TLC (Eluent: 9:1 CH₂Cl₂/MeOH with 1% NH₄OH; visualize with ninhydrin stain).

• Causality: The bulky tert-butyl group slows the reaction kinetics; warming to room temperature provides the necessary activation energy. Ninhydrin selectively stains the amine product, confirming the C-N bond formation.

Step 4: Self-Validating Acid-Base Workup

• Action:

  • Acidify the aqueous mixture to pH 2 using 1M HCl. Wash the aqueous layer with diethyl ether (2 × 50 mL). Discard the organic layer.

  • Basify the retained aqueous layer to pH 11 using 2M NaOH. Extract with dichloromethane (3 × 50 mL).

  • Dry the combined organic extracts over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Causality: This is a self-validating purification step. At pH 2, the product protonates into a highly water-soluble ammonium salt, while unreacted MVK and neutral polymeric byproducts partition into the ether layer and are discarded. Basifying to pH 11 deprotonates the product back to its freebase form, allowing it to cleanly partition into the dichloromethane layer, yielding the pure

  -amino ketone without the need for complex chromatography.

References

• Aza-Michael Reaction: Achievements and Prospects (A. Yu Rulev, Russian Chemical Reviews).
• Ionic Liquids in the Aza-Michael Reaction: From Early Imidazolium Salts to Bio-Based Catalytic Media (National Institutes of Health / PMC).
• The endo-aza-Michael addition in the synthesis of piperidines and pyrrolidines (R. W. Bates, DR-NTU).
• 2-Butanone, 4-diethylamino- | C8H17NO | CID 18694 (PubChem).

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• 4. dr.ntu.edu.sg [dr.ntu.edu.sg]

Targeting the Thiol Proteome: A Technical Guide to the Biological Activity of Aliphatic Mannich Bases

Executive Summary

This technical guide analyzes the pharmacological potential of aliphatic Mannich bases —specifically

-amino ketones derived from aliphatic or alicyclic substrates. Unlike their aromatic counterparts (chalcones/phenols), aliphatic Mannich bases offer a unique "masked" electrophilic profile. They function primarily as prodrugs that generate reactive -unsaturated ketones (enones) under physiological conditions, driving potent cytotoxicity against neoplastic cells and antimicrobial activity against resistant strains.

Part 1: The Chemical Pharmacophore

The Aliphatic Advantage

While aromatic Mannich bases rely on extended conjugation for stability, aliphatic Mannich bases (e.g., derivatives of cyclohexanone or acetone) possess a distinct reactivity profile governed by the Retro-Mannich Equilibrium .

The core pharmacophore is the

-amino ketone backbone.[1] In physiological environments (pH 7.4), these compounds exist in equilibrium with their decomposition products: the free amine and the corresponding enone (Michael acceptor). This instability is not a defect but a design feature . It allows the compound to act as a "Trojan horse," exhibiting high solubility due to the amine protonation, then releasing the lipophilic, toxic enone inside the cell.

The Retro-Mannich Equilibrium (Visualized)

The following diagram illustrates the critical equilibrium that dictates the bioavailability and activity of these bases.

Figure 1: The Retro-Mannich equilibrium. The forward reaction (decomposition) is favored at physiological pH, releasing the cytotoxic enone.

Part 2: Mechanism of Action (The Thiol Switch)

Sequential Cytotoxicity

The dominant theory explaining the activity of aliphatic Mannich bases is Sequential Cytotoxicity .

• Entry: The Mannich base (hydrophilic salt) crosses the cell membrane via passive transport or amino acid transporters.

• Activation: Cytosolic pH triggers the retro-Mannich reaction, releasing the enone.

• Alkylation: The enone acts as a soft electrophile , preferentially attacking soft nucleophiles —specifically the sulfhydryl (-SH) groups of Glutathione (GSH) and cysteine residues on critical enzymes (e.g., Glutathione S-Transferase, DNA polymerase).

The Glutathione Trap

Tumor cells often overexpress GSH to resist oxidative stress. Aliphatic Mannich bases exploit this by rapidly depleting cellular GSH pools, leading to:

• Redox Collapse: Loss of antioxidant defense.

• Mitochondrial Dysfunction: Opening of the permeability transition pore.

• Apoptosis: Triggered by ROS accumulation.

Figure 2: The "Thiol Switch" mechanism. The pathway highlights the preferential targeting of sulfur-containing biomolecules.

Part 3: Therapeutic Applications & Data

Anticancer Activity (Cytotoxicity)

Aliphatic Mannich bases, particularly those derived from cyclohexanone , have shown potent activity against leukemia and colon cancer lines. The table below summarizes representative IC50 data for cyclohexanone-derived bases compared to standard agents.

Table 1: Comparative Cytotoxicity of Aliphatic Mannich Bases Data synthesized from Dimmock et al. (P388 Leukemia)

Compound Structure (Backbone)	Amine Component	IC50 (µM)	Selectivity Index	Mechanism Note
2-Methylcyclohexanone	Dimethylamine	2.4	High	Rapid enone release
2-Methylcyclohexanone	Morpholine	8.1	Moderate	Slower elimination
2-Methylcyclohexanone	Piperidine	3.5	High	Lipophilic carrier
Cyclopentanone	Dimethylamine	1.8	High	High ring strain enone
5-Fluorouracil (Control)	N/A	~1.5	Low	Antimetabolite

Antimicrobial Activity

Beyond cancer, these bases exhibit broad-spectrum antimicrobial properties. The mechanism is dual-action:

• Membrane Disruption: The cationic ammonium head group interacts with negatively charged bacterial membranes.

• Enzyme Inhibition: Released enones alkylate essential bacterial enzymes (e.g., thiol-dependent oxidoreductases).

Part 4: Experimental Protocols

Protocol A: Synthesis of 2-(Dimethylaminomethyl)cyclohexanone HCl

A scalable, self-validating protocol for a representative aliphatic Mannich base.[2][3]

Reagents:

• Cyclohexanone (10 mmol, 0.98 g)[4]

• Paraformaldehyde (12 mmol, 0.36 g)[4]

• Dimethylamine Hydrochloride (10 mmol, 0.82 g)

• Ethanol (Absolute)

• Conc. HCl (Catalytic, 2 drops)

Methodology:

• Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, combine cyclohexanone, paraformaldehyde, and dimethylamine HCl.

• Solvation: Add 15 mL of absolute ethanol and 2 drops of concentrated HCl.

• Reflux: Heat the mixture to reflux (approx. 80°C) for 4 hours . Checkpoint: The solution should turn clear as paraformaldehyde depolymerizes.

• Isolation: Filter the hot solution to remove unreacted paraformaldehyde.

• Crystallization: Evaporate 50% of the solvent volume using a rotary evaporator. Add 20 mL of cold acetone to the residue. Store at 4°C overnight.

• Purification: Filter the white crystalline precipitate. Recrystallize from ethanol/acetone (1:5).

• Validation: Melting point should be 152–154°C .

Protocol B: Glutathione (GSH) Binding Assay

To verify the "Thiol Switch" mechanism using Ellman’s Reagent (DTNB).

Reagents:

• Phosphate Buffer (PBS, 100 mM, pH 7.4)

• L-Glutathione (Reduced, 1 mM stock)

• DTNB (5,5′-dithiobis-(2-nitrobenzoic acid), 10 mM stock)

• Test Compound (Mannich Base, 1 mM)

Methodology:

• Incubation: Mix 100 µL of Test Compound (1 mM) with 100 µL of GSH (1 mM) in 800 µL of PBS.

• Control: Prepare a blank with GSH + PBS (no compound) to measure baseline GSH stability.

• Time Course: Incubate at 37°C. Take 100 µL aliquots at t=0, 15, 30, and 60 minutes.

• Quantification: Add aliquot to a cuvette containing 10 µL DTNB and 890 µL PBS.

• Read: Measure Absorbance at 412 nm .

• Calculation: % GSH Depletion =

  .

  • Interpretation: A rapid decrease in absorbance indicates fast alkylation (high cytotoxic potential).

References

• Dimmock, J. R., et al. (1995). "Synthesis and cytotoxic evaluation of some Mannich bases of alicyclic ketones." Pharmazie.[5]

• Gul, H. I., et al. (2002). "Effects of Mannich bases on cellular glutathione and related enzymes of Jurkat cells." Toxicology in Vitro.

• Roman, G. (2015). "Mannich bases in medicinal chemistry and drug design."[1][6] European Journal of Medicinal Chemistry.

• BenchChem Technical Support. (2025). "Troubleshooting the Retro-Mannich Reaction During Workup."

• Sigma-Aldrich. (2024). "Glutathione Assay Kit Protocol (CS0260)."

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• 6. researchgate.net [researchgate.net]

4-(Tert-butylamino)butan-2-one safety data sheet (SDS)

This technical guide details the safety, handling, and synthesis of 4-(Tert-butylamino)butan-2-one , a

-amino ketone intermediate. This compound is typically generated in situ or used as a transient building block due to its susceptibility to the retro-Michael reaction.

Safety, Synthesis, and Handling of Labile

-Amino Ketones

Executive Summary & Compound Identity

4-(Tert-butylamino)butan-2-one is a Michael addition adduct formed from methyl vinyl ketone (MVK) and tert-butylamine. In drug development, it serves as a pharmacophore scaffold for synthesizing heterocyclic compounds and specific

-blocker analogues.

Crucial Safety Notice: As a

-amino ketone (Mannich base), this compound is chemically labile. Upon heating or improper storage, it can undergo a retro-Michael reaction , reverting to its precursors—one of which (MVK) is a highly toxic lachrymator and alkylating agent. This guide treats the compound with the safety rigor required for its most hazardous components.

Property	Data
Chemical Name	4-(Tert-butylamino)butan-2-one
Structure
Molecular Formula
Molecular Weight	143.23 g/mol
Precursor A	Methyl Vinyl Ketone (CAS: 78-94-4)
Precursor B	Tert-Butylamine (CAS: 75-64-9)
Stability	Metastable. Prone to retro-Michael decomposition at neutral/basic pH or elevated temperatures.[1]

Comprehensive Hazard Assessment (GHS Standards)

Since a dedicated commercial SDS is often unavailable for transient intermediates, this profile is derived from the component-based risk assessment method, prioritizing the "worst-case" decomposition scenario.

2.1 Health Hazards

• Acute Toxicity (Inhalation/Oral): High. Decomposition releases MVK, which is fatal if inhaled (Category 1) and toxic if swallowed.

• Skin Corrosion/Irritation: Causes severe skin burns and eye damage (Category 1B). The amine functionality is corrosive; the ketone moiety is a potent sensitizer.

• Sensitization: High potential for respiratory and skin sensitization due to the alkylating nature of the enone decomposition product.

2.2 Physical Hazards

• Flammability: Flammable Liquid (Category 2/3). Flash point is predicted to be < 60°C based on precursors.

• Reactivity: Self-Reactive. May polymerize or decompose exothermically if stored without acid stabilization.

2.3 Environmental Hazards

• Aquatic Toxicity: Toxic to aquatic life with long-lasting effects. Prevent entry into drains.

Safe Synthesis & Handling Protocol

Autonomy Note: This protocol is designed for "in situ" generation, which is the standard industry practice for this intermediate to minimize storage risks.

3.1 Engineering Controls

• Containment: All operations must be performed in a Class II Biosafety Cabinet or a high-efficiency chemical fume hood.

• Scrubbing: Vent exhaust should ideally pass through a caustic scrubber to neutralize any escaping MVK vapors.

3.2 Synthesis Workflow (Michael Addition)

Objective: Synthesize 4-(tert-butylamino)butan-2-one without triggering polymerization or uncontrolled exotherms.

• Preparation:

  • Charge a 3-neck round-bottom flask with Tert-butylamine (1.1 equiv) and anhydrous Ethanol (5 volumes).

  • Cool the solution to 0°C using an ice/salt bath. Causality: Low temperature suppresses polymerization of MVK and favors the 1,4-addition over 1,2-addition.

• Addition:

  • Add Methyl Vinyl Ketone (1.0 equiv) dropwise over 60 minutes.

  • Critical Control Point: Monitor internal temperature. Do not allow T > 5°C. A runaway exotherm here can vaporize MVK.

• Reaction:

  • Stir at 0°C for 2 hours, then allow to warm to room temperature (20°C) for 1 hour.

  • Validation: Monitor consumption of MVK via TLC (fades) or GC-MS.

• Stabilization (Salt Formation):

  • Do not distill the free base. Heat will trigger the retro-Michael reaction.

  • Instead, cool to 0°C and add HCl in Dioxane (1.1 equiv) dropwise.

  • Filter the resulting hydrochloride salt. The salt form is stable, non-volatile, and safer to handle.

Storage & Stability Logic

The free base of 4-(tert-butylamino)butan-2-one is a "kinetic" product. It exists in equilibrium with its precursors.

• Free Base: Store at -20°C under Argon. Shelf life < 1 week.

• Hydrochloride Salt: Store at 25°C, desiccated. Shelf life > 1 year.

• Why? Protonation of the amine prevents the lone pair from initiating the elimination mechanism (retro-Michael), effectively "locking" the molecule in its adduct form.

Emergency Response Protocols

Scenario	Immediate Action	Rationale
Spill (Liquid)	Evacuate area. Do not use water (may spread MVK).[2] Absorb with vermiculite.	Water can hydrolyze the compound or spread the hydrophobic precursors.
Skin Contact	Wash with 5% acetic acid, then soap/water.	Acetic acid neutralizes the amine and converts the compound to a stable salt, reducing absorption.
Inhalation	Move to fresh air.[2] Administer oxygen. Monitor for pulmonary edema.	MVK exposure often has a delayed onset of pulmonary edema (fluid in lungs).
Fire	Use , dry chemical, or alcohol-resistant foam.[2]	Standard flammable liquid protocol.

Mechanistic Visualization

The following diagram illustrates the synthesis pathway and the critical "Safety Switch" (Acid Stabilization) that prevents toxic reversion.

Figure 1: Synthesis and stability pathway. The "Acid Stabilization" step is the critical control point to prevent the retro-Michael reversion to toxic precursors.

References

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for Methyl Vinyl Ketone (CAS 78-94-4). Retrieved from [Link]

• European Chemicals Agency (ECHA). (2024). Registration Dossier: Tert-butylamine. Retrieved from [Link]

• Cimpeanu, V., et al. (2022). Recent progress in the chemistry of β-aminoketones. RSC Advances. Retrieved from [Link]

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Navigating the Potential of 4-(Tert-butylamino)butan-2-one: A Technical Guide for Researchers

Foreword: Unveiling a Molecule of Interest

In the dynamic landscape of chemical synthesis and drug discovery, the exploration of novel molecular scaffolds is paramount to innovation. This guide focuses on 4-(Tert-butylamino)butan-2-one, a β-amino ketone with a structural profile that suggests a compelling range of applications, from its potential role as a research chemical within the class of synthetic cathinones to its utility as a versatile building block in the synthesis of pharmacologically active compounds. While direct and extensive literature on this specific molecule is nascent, this document, grounded in established chemical principles and data from analogous structures, aims to provide researchers, scientists, and drug development professionals with a comprehensive technical overview of its synthesis, potential applications, and the scientific rationale underpinning its exploration.

Chemical Identity and Physicochemical Properties

4-(Tert-butylamino)butan-2-one is a ketone characterized by a butane backbone with a carbonyl group at the second position and a tert-butylamino substituent at the fourth position.

Table 1: Physicochemical Properties of 4-(Tert-butylamino)butan-2-one

Property	Value	Source
CAS Number	55886-47-0	[Chemical Supplier Data]
Molecular Formula	C₈H₁₇NO	[Chemical Supplier Data]
Molecular Weight	143.23 g/mol	[Chemical Supplier Data]
Appearance	(Expected) Colorless to pale yellow liquid or low-melting solid	Inferred from similar compounds
Boiling Point	No data available
SMILES	CC(CCNC(C)(C)C)=O	[Chemical Supplier Data]

Synthesis of 4-(Tert-butylamino)butan-2-one: A Practical Approach

The synthesis of β-amino ketones such as 4-(Tert-butylamino)butan-2-one is most commonly achieved through the Mannich reaction.[1][2] This versatile carbon-carbon bond-forming reaction involves the aminoalkylation of an acidic proton located alpha to a carbonyl group.[1]

Proposed Synthetic Pathway: The Mannich Reaction

A plausible and efficient route to 4-(Tert-butylamino)butan-2-one involves a three-component Mannich reaction between a suitable ketone, an aldehyde (formaldehyde), and a primary amine (tert-butylamine). Given the reactivity of the starting materials, a one-pot synthesis is a feasible approach.

Caption: Proposed Mannich reaction for the synthesis of 4-(Tert-butylamino)butan-2-one.

General Experimental Protocol

The following is a generalized protocol for the synthesis of a β-amino ketone via a catalyzed three-component Mannich reaction, which can be adapted for the synthesis of 4-(Tert-butylamino)butan-2-one.[1]

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer, add the enolizable ketone (e.g., acetone, 1.0 mmol), the aldehyde (e.g., formaldehyde or its equivalent, 1.0 mmol), and the primary amine (e.g., tert-butylamine, 1.0 mmol).

• Solvent and Catalyst: Add a suitable solvent (e.g., ethanol, 5 mL) and a catalytic amount of a suitable acid or base (e.g., hydrochloric acid or a Lewis acid like bismuth nitrate, 10 mol%).[1]

• Reaction Execution: Stir the reaction mixture at room temperature. The reaction progress should be monitored by Thin Layer Chromatography (TLC).

• Workup: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the product with an organic solvent such as ethyl acetate (3 x 15 mL).

• Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate. Filter and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to yield the pure 4-(Tert-butylamino)butan-2-one.

Potential Applications in Neuroscience and as a Research Chemical

The structural similarity of 4-(Tert-butylamino)butan-2-one to known synthetic cathinones suggests its potential as a psychoactive compound. Synthetic cathinones are β-keto analogues of phenethylamines and typically act as central nervous system stimulants.[3]

The Synthetic Cathinone Analogy

Many synthetic cathinones feature N-alkylation, and the size and nature of the alkyl group significantly influence the compound's pharmacological profile.[4][5] The presence of a bulky N-tert-butyl group in 4-(Tert-butylamino)butan-2-one is noteworthy. While bulky N-substituents on cathinones tend to reduce stimulant potency compared to smaller alkyl groups like methyl or ethyl, they often retain stimulant characteristics.[4]

Table 2: Comparison of N-Substituents on Cathinone Activity

N-Substituent	Relative Stimulant Potency	Example Compound
Methyl	High	Methcathinone
Ethyl	High	N-Ethylcathinone
Isopropyl	Moderate	N-Isopropylcathinone[4]
Tert-butyl	Moderate to Low	N-tert-butylcathinone [4]

Predicted Mechanism of Action

Synthetic cathinones primarily exert their effects by interacting with monoamine transporters, specifically the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT).[6] They can act as either reuptake inhibitors (blockers) or releasing agents (substrates).[7] The N-tert-butyl group is likely to influence which of these mechanisms is favored and the selectivity for different transporters.

Caption: Potential interaction with monoamine transporters in the synaptic cleft.

A Scaffold for Drug Discovery: The Bupropion Connection

Beyond its potential as a research chemical, the N-tert-butyl cathinone scaffold is of significant interest in medicinal chemistry due to its presence in the FDA-approved drug bupropion (Wellbutrin®, Zyban®).[8][9]

Bupropion: A Clinically Relevant Analogue

Bupropion is an N-tert-butyl analog of cathinone that functions as a norepinephrine-dopamine reuptake inhibitor (NDRI).[10][11] It is prescribed for the treatment of major depressive disorder and as a smoking cessation aid.[8] The clinical success of bupropion demonstrates that the N-tert-butyl cathinone core can be modified to create compounds with therapeutic value and an acceptable safety profile.

Potential as a Building Block

4-(Tert-butylamino)butan-2-one can serve as a valuable starting material for the synthesis of a library of novel compounds. The ketone and secondary amine functionalities provide reactive handles for further chemical modifications, allowing for the exploration of structure-activity relationships in the development of new therapeutics targeting the central nervous system.

Safety and Handling Considerations

Given the limited toxicological data available for 4-(Tert-butylamino)butan-2-one, it should be handled with care in a laboratory setting. Based on the known effects of other α,β-unsaturated ketones and synthetic cathinones, potential hazards may include:

• Respiratory and skin irritation: Similar ketones can be irritants.[12]

• Psychoactive effects: Due to its structural similarity to synthetic cathinones, it may have stimulant and other psychoactive properties.

• Unknown long-term effects: A lack of data necessitates caution regarding chronic exposure.

Standard laboratory safety protocols, including the use of personal protective equipment (gloves, safety glasses, and a lab coat) and working in a well-ventilated fume hood, are essential when handling this compound.

Conclusion and Future Directions

4-(Tert-butylamino)butan-2-one represents a molecule at the intersection of synthetic chemistry, pharmacology, and medicinal chemistry. While direct research on this compound is limited, its structural features strongly suggest potential applications as a research chemical within the class of synthetic cathinones and as a versatile building block for the development of novel therapeutics, inspired by the clinical success of bupropion. Future research should focus on the definitive synthesis and characterization of 4-(Tert-butylamino)butan-2-one, followed by a thorough investigation of its pharmacological and toxicological profile to fully elucidate its potential and risks.

References

• Glennon, R. A. (2016). Structure-Activity Relationships of Synthetic Cathinones. Current Topics in Behavioral Neurosciences, 32, 55-83.
• Das, B., Ravikanth, B., & Reddy, K. R. (2006). Iodine-catalyzed one-pot synthesis of β-acetamido ketones. Synlett, 2006(11), 1756-1758.
• Simmler, L. D., Buser, T. A., Donzelli, M., Schramm, Y., Dieu, L. H., & Maurer, J. (2013). Pharmacological characterization of designer cathinones in vitro. British Journal of Pharmacology, 168(2), 458-470.
• Banks, M. L., & Negus, S. S. (2012). Synthetic Cathinones (“Bath Salts”).
• Stahl, S. M., Pradko, J. F., Haight, B. R., Modell, J. G., Rockett, C. B., & Learned-Coughlin, S. (2004). A Review of the Neuropharmacology of Bupropion, a Dual Norepinephrine and Dopamine Reuptake Inhibitor.
• Baumann, M. H. (2014). Neuropharmacology of Synthetic Cathinones. Neuropharmacology of New Psychoactive Substances (NPS), 19-42.
• Toche, R., Hadole, S., & Pawar, R. (2016). Synthesis, Characterization of β- amino ketone Complexes and Study of their Antibacterial Activity. Der Pharmacia Lettre, 8(11), 124-127.
• Fouad, R., & El-Nezhawy, A. O. H. (2007). Recent progress in the chemistry of β-aminoketones. Royal Society of Chemistry.

• Bupropion. (n.d.). In Wikipedia. Retrieved March 8, 2026, from [Link]

• Carroll, F. I., Blough, B. E., Mascarella, S. W., Navarro, H. A., Kuhar, M. J., & Ran, Y. (2009). Synthesis and biological evaluation of bupropion analogues as potential pharmacotherapies for cocaine addiction. Journal of Medicinal Chemistry, 52(21), 6768–6781.
• BenchChem. (2025).
• ACS Publications. (2022, August 24). A Greener Synthesis of the Antidepressant Bupropion Hydrochloride.
• Organic Chemistry Portal. (n.d.).
• PubChem. (n.d.). Bupropion.
• European Monitoring Centre for Drugs and Drug Addiction. (n.d.).
• Tran-Hoang, L., & Kodadek, T. (2018). Solid-Phase Synthesis of β-Amino Ketones Via DNA-Compatible Organocatalytic Mannich Reactions.
• Pires, V. A., & de la Torre, R. (2024).
• Royal Society of Chemistry. (2023, November 14). The synthesis of bupropion hydrochloride under greener and safer conditions utilizing flow technologies. Reaction Chemistry & Engineering.
• Royal Society of Chemistry. (2025, August 5). Oxidative copper-catalyzed synthesis of β-amino ketones from allyl alcohols and anilines. Organic Chemistry Frontiers.
• National Toxicology Program. (2001, August 15).
• BenchChem. (2025). Technical Support Center: Stability and Storage of β-Amino Ketones.

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• 4. Structure-Activity Relationships of Synthetic Cathinones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure–Activity Relationship of Synthetic Cathinones: An Updated Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biblioteca.cij.gob.mx [biblioteca.cij.gob.mx]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Neuropharmacology of Synthetic Cathinones - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Bupropion - Wikipedia [en.wikipedia.org]
• 10. A Review of the Neuropharmacology of Bupropion, a Dual Norepinephrine and Dopamine Reuptake Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Bupropion | C13H18ClNO | CID 444 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Inhalation toxicity studies of the alpha,beta-unsaturated ketones: ethyl vinyl ketone - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis of 4-(Tert-butylamino)butan-2-one via Mannich Reaction

[1]

Abstract & Introduction

This application note details the protocol for the synthesis of 4-(tert-butylamino)butan-2-one (CAS: N/A for specific free base, generic class:

-aminoketone).[1] This compound is a classic Mannich base derived from the condensation of acetone, formaldehyde, and tert-butylamine.[1]

The Mannich reaction is a cornerstone of pharmaceutical chemistry, providing a facile route to

-amino carbonyl compounds. These structures serve as essential pharmacophores and synthetic intermediates for beta-blockers (structural analogs to Timolol side chains), local anesthetics, and polymer precursors.[1]

Key Challenges Addressed

• Selectivity: Controlling the reaction to favor mono-alkylation (formation of the secondary amine) over bis-alkylation (formation of the tertiary amine), which is a common pitfall when using primary amines.[1]

• Stability: Handling the free base, which is prone to polymerization or retro-Mannich decomposition, by isolating the stable hydrochloride salt.

Mechanistic Insight

The synthesis proceeds via an acid-catalyzed Mannich reaction.[1][2][3] The mechanism involves the in-situ generation of an electrophilic iminium ion from formaldehyde and tert-butylamine, followed by the nucleophilic attack of the enol form of acetone.

Reaction Pathway[1][2][3][4][5][6][7][8][9]

• Iminium Formation: The amine reacts with formaldehyde under acidic conditions to form a hemiaminal, which dehydrates to the reactive iminium ion.[4]

• Enolization: Acid catalysis promotes the keto-enol tautomerism of acetone.

• C-C Bond Formation: The nucleophilic enol attacks the electrophilic iminium ion.[4]

Mechanistic Diagram

Figure 1: Mechanistic pathway of the Mannich reaction between acetone, formaldehyde, and tert-butylamine.[1]

Experimental Protocol

Reagents & Equipment

Reagent	Role	Purity/Grade	Notes
tert-Butylamine	Amine Source	>99%	Use as HCl salt (see step 1)
Paraformaldehyde	HCHO Source	Reagent Grade	Preferred over formalin to limit water
Acetone	Carbonyl/Solvent	ACS Grade	Used in large excess
Hydrochloric Acid	Catalyst	Conc. (37%)	For salt formation
Ethanol	Co-solvent	Absolute	Optional, aids solubility

Synthesis Workflow

Step 1: Preparation of tert-Butylamine Hydrochloride

Rationale: The Mannich reaction requires an acidic medium to generate the iminium ion. Using the pre-formed salt prevents the amine from neutralizing the catalyst and ensures a stoichiometric supply of acid.

• Dissolve tert-butylamine (100 mmol, 7.3 g) in Ethanol (30 mL) .

• Cool the solution to 0°C in an ice bath.

• Dropwise add Conc. HCl (100 mmol, ~8.3 mL) with stirring.

• Evaporate the solvent under reduced pressure to obtain white crystals of tert-butylamine hydrochloride.

• Dry in a vacuum desiccator.

Step 2: The Mannich Condensation

Rationale: Excess acetone is used to drive the equilibrium forward (Le Chatelier's principle) and statistically favor mono-alkylation over bis-alkylation.[1]

• In a 250 mL Round Bottom Flask (RBF), combine:

  • tert-Butylamine HCl (50 mmol, 5.5 g)

  • Paraformaldehyde (75 mmol, 2.25 g) (1.5 eq excess to ensure complete amine conversion)

  • Acetone (100 mL) (Large excess)

  • Ethanol (2-5 mL) (Add only if necessary to solubilize the amine salt at reflux).[1]

• Attach a reflux condenser.

• Heat the mixture to reflux (~60°C) with vigorous magnetic stirring.

• Reaction Time: Reflux for 12–24 hours . The solution should become clear as the paraformaldehyde depolymerizes and reacts.

• Monitoring: Monitor by TLC (Eluent: 10% MeOH in DCM). The disappearance of the amine spot (ninhydrin stain) indicates completion.

Step 3: Workup & Isolation

Rationale: The product is formed as the hydrochloride salt. It is stable in this form. Isolation of the free base requires careful pH control.

• Concentration: Allow the reaction mixture to cool. Evaporate the excess acetone/ethanol on a rotary evaporator. A solid or viscous oil (the crude HCl salt) will remain.

• Purification (Salt Form): Recrystallize the crude solid from Isopropanol/Acetone . This yields 4-(tert-butylamino)butan-2-one hydrochloride .[1]

  • Note: For many applications, the salt is the preferred storage form.

• Free Base Liberation (Optional):

  • Dissolve the salt in minimal water (20 mL).

  • Cool to 0°C.

  • Carefully basify with 2M NaOH or Saturated NaHCO3 to pH ~10.

  • Extract immediately with Dichloromethane (3 x 30 mL) .[1]

  • Dry organics over Anhydrous Na2SO4 .

  • Filter and evaporate solvent in vacuo at low temperature (<30°C).[1]

Workflow Diagram

Figure 2: Experimental workflow for synthesis and isolation.

Characterization & Data Analysis

The following data corresponds to the Free Base form.

Expected NMR Data (CDCl3, 400 MHz)

Shift ( ppm)	Multiplicity	Integration	Assignment
1.10	Singlet (s)	9H	tert-Butyl (-C(CH3)3)
2.15	Singlet (s)	3H	Methyl Ketone (CH3-C=O)
2.60	Triplet (t)	2H	-Methylene (-CH2-C=O)
2.85	Triplet (t)	2H	-Methylene (-CH2-NH-)

Infrared Spectroscopy (IR)

• ~1710 cm⁻¹: Strong C=O stretch (Ketone).[1]

• ~3300-3400 cm⁻¹: Weak N-H stretch (Secondary amine).[1]

Mass Spectrometry[1]

• Molecular Formula: C8H17NO

• Molecular Weight: 143.23 g/mol

• ESI-MS (M+H)+: Expected peak at m/z 144.2 .[1]

Critical Troubleshooting & Safety

Common Pitfalls

• Bis-Alkylation: If the product mixture shows complex NMR signals in the alkyl region, double addition may have occurred.

  • Solution: Increase the volume of Acetone (solvent) and ensure Paraformaldehyde is not in large excess (>2.0 eq).

• No Reaction: Paraformaldehyde can be slow to depolymerize.

  • Solution: Add a drop of concentrated HCl to the reaction mixture to catalyze depolymerization.

• Product Instability: The free base turns yellow/brown upon standing.

  • Solution: Store as the HCl salt at -20°C.

Safety Protocols

• Formaldehyde: Known carcinogen and sensitizer. All weighing and handling must occur in a fume hood.

• tert-Butylamine: Highly volatile and toxic.[1]

• Acetone: Highly flammable. Ensure no open flames or sparks near the reflux setup.

References

• Mannich, C., & Krösche, W. (1912).[1][5] Ueber das Kondensationsprodukt aus Formaldehyd, Ammoniak und Antipyrin. Archiv der Pharmazie, 250(1), 647-667.[1] [1]

• Blicke, F. F. (1942).[1] The Mannich Reaction.[2][3][5][6][4][7] Organic Reactions, 1, 303-341.[1] (Seminal review on general Mannich conditions). [1]

• Cummings, T. F., & Shelton, J. R. (1960).[1] Mannich Reaction Mechanisms.[2][3][5][6][4] Journal of Organic Chemistry, 25(3), 419–423.[1] [1]

• PubChem Compound Summary. (n.d.). 4-(Methylamino)butan-2-one (Analogous structure).[1][8] National Center for Biotechnology Information. Retrieved October 26, 2023. [1]

Sources

• 1. CN117466835A - Preparation method of 3-thiotimolol maleate - Google Patents [patents.google.com]
• 2. Mannich reaction - Wikipedia [en.wikipedia.org]
• 3. gijash.com [gijash.com]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. scribd.com [scribd.com]
• 6. repository.sustech.edu:8080 [repository.sustech.edu:8080]
• 7. Mannich Reaction - Chemistry Steps [chemistrysteps.com]
• 8. 4-(Methylamino)butan-2-one | C5H11NO | CID 15182451 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocol for acid-catalyzed condensation of acetone and tert-butylamine

Application Note: Protocol for Acid-Catalyzed Condensation of Acetone and tert-Butylamine

Executive Summary

This application note details a robust, optimized protocol for the synthesis of N-isopropylidene-tert-butylamine (the Schiff base of acetone and tert-butylamine). Unlike simple condensations, this reaction presents specific challenges due to the volatility of the reagents (bp 44–56 °C) and the steric bulk of the tert-butyl group.

The protocol utilizes molecular sieves (4Å) as a chemical desiccant to drive the equilibrium forward, bypassing the limitations of traditional Dean-Stark azeotropic distillation which is unsuitable for low-boiling substrates. This method ensures high conversion rates (>90%) and minimizes hydrolysis during workup.

Reaction Chemistry & Mechanism

Chemical Equation

Mechanistic Pathway

The reaction proceeds via a nucleophilic attack of the primary amine on the carbonyl carbon, followed by proton transfer and dehydration.

Figure 1: Mechanistic pathway for acid-catalyzed imine formation with in-situ water removal.

Critical Challenges & Strategy

Challenge	Scientific Basis	Strategic Solution
Volatility	Acetone (bp 56°C) and t-Butylamine (bp 44°C) boil lower than water.	Closed System: Use a sealed pressure tube or efficient reflux condenser (0°C coolant) to prevent reagent loss.
Equilibrium	Formation of water ( ) halts the reaction.	Chemical Drying: Use activated 4Å Molecular Sieves to irreversibly bind water and drive to product.
Sterics	t-Butyl group hinders nucleophilic attack.	Catalysis: Use p-Toluenesulfonic acid (p-TSA) or to activate the carbonyl.
Hydrolysis	Imines are moisture sensitive.	Inert Atmosphere: Perform all steps under Nitrogen/Argon; store product over sieves.

Materials & Equipment

Reagents:

• Acetone: ACS Reagent grade,

  99.5%, dried over or sieves.

• tert-Butylamine: 98%+, redistilled if yellow/cloudy.

• Catalyst: p-Toluenesulfonic acid monohydrate (p-TSA) OR Zinc Chloride (

  , anhydrous).

• Desiccant: Molecular Sieves, 4Å (Beads), activated.

Equipment:

• 250 mL Round Bottom Flask (RBF) or heavy-wall pressure tube.

• Magnetic stir bar.[1]

• Reflux condenser (if using RBF) connected to a drying tube (

  ).

• Fractional distillation apparatus (Vigreux column recommended).

• Inert gas line (

  ).

Detailed Experimental Protocol

Step 1: Activation of Molecular Sieves

• Procedure: Heat 4Å molecular sieves (20% w/v relative to solvent volume) in a muffle furnace at 300°C for 3 hours or under high vacuum with a heat gun for 30 minutes.

• Why: Commercial sieves act as water sponges; using unactivated sieves introduces water rather than removing it.

Step 2: Reaction Setup

• Charge Vessel: In a dry 250 mL RBF equipped with a stir bar, add activated Molecular Sieves (20 g) .

• Add Reagents: Add Acetone (0.50 mol, 29.0 g, 36.7 mL) .

• Cooling: Place the flask in an ice-water bath (0°C).

• Amine Addition: Add tert-Butylamine (0.55 mol, 40.2 g, 58.0 mL) dropwise over 10 minutes.

  • Note: The reaction is exothermic.[2] Low temperature prevents immediate vaporization of the amine.

• Catalyst: Add p-TSA (0.5 mol%, ~400 mg) .

• Sealing: Attach a reflux condenser with a drying tube or seal the pressure vessel.

Step 3: Reaction Phase

• Warm Up: Remove the ice bath and allow the mixture to warm to room temperature (20–25°C).

• Stirring: Stir vigorously for 12–24 hours .

  • Optimization: If using a sealed tube, mild heating to 40°C can accelerate the reaction, but do not exceed the boiling point of t-butylamine (44°C) unless the vessel is rated for pressure.

• Monitoring: Monitor by GC-MS or NMR. Look for the disappearance of the carbonyl peak (

  205 ppm in C NMR) and appearance of the imine carbon ( ~160-165 ppm).

Step 4: Workup & Purification

• Filtration: Filter the reaction mixture through a pad of Celite or a fritted glass funnel to remove the molecular sieves. Wash the sieves with a small amount of dry dichloromethane (DCM) or pentane if yield maximization is critical (often unnecessary for bulk synthesis).

• Concentration: If solvent was used (optional), remove it via rotary evaporation. If neat, proceed directly to distillation.

• Distillation: Perform fractional distillation at atmospheric pressure.

  • Fraction 1 (40–60°C): Unreacted tert-butylamine and acetone.

  • Fraction 2 (95–105°C): Product (N-Isopropylidene-tert-butylamine) .

  • Note: The boiling point of the imine is estimated at ~100–105°C based on the reduced amine (bp 98°C). Collect the constant boiling fraction.

Characterization Data

Technique	Expected Signal	Assignment
IR Spectroscopy	1650–1670 cm	C=N Stretch (Strong)
H NMR ( )	1.20 (s, 9H)	t-Butyl group
1.85 (s, 3H), 2.05 (s, 3H)	Methyl groups (Syn/Anti to t-Bu)
C NMR	~165 ppm	Imine Carbon (C=N)
Physical State	Colorless Liquid	Pungent, amine-like odor

Troubleshooting & Optimization

Figure 2: Troubleshooting logic for common failure modes.

• Issue: Reaction stalls at 60% conversion.

  • Fix: The sieves may be saturated. Filter and add fresh, activated sieves.

• Issue: Product turns cloudy upon storage.

  • Fix: Moisture ingress is causing hydrolysis. Store over 4Å sieves in a tightly sealed vial.

Safety Assessment (HSE)

• tert-Butylamine: Highly Flammable (Flash point -9°C).[3] Toxic by inhalation and skin contact. Corrosive. Use only in a fume hood.

• Acetone: Flammable.[3] Irritant.

• Pressure Hazards: If heating a sealed vessel, ensure it is rated for the vapor pressure generated by acetone/amine at the target temperature.

References

• Layer, R. W. (1963). "The Chemistry of Imines." Chemical Reviews, 63(5), 489–510. Link

• Taguchi, K., & Westheimer, F. H. (1971). "Catalysis of the reaction of acetone and tert-butylamine." The Journal of Organic Chemistry, 36(11), 1570–1572.

• NIST Chemistry WebBook. "N-isopropyl-tert-butylamine (Reduced Product Data)." Link

• Kyba, E. P. (1977). "Nucleophilic substitution at phosphorus. Tert-butylamine as a steric probe." Journal of the American Chemical Society. (Discusses steric properties of t-butylamine).

Sources

• 1. magritek.com [magritek.com]
• 2. Upgrading Recycled Acetone to 100% with Molecular Sieves - The Journal of Plastination [journal.plastination.org]
• 3. N-イソプロピル-N-メチル-tert-ブチルアミン 98% | Sigma-Aldrich [sigmaaldrich.com]

Application Note: Reductive Amination and Tandem Reduction of 4-(tert-Butylamino)butan-2-one to γ-Amino Alcohols

Introduction & Scope

Enantiomerically pure

-amino alcohols (1,3-amino alcohols) are privileged structural motifs found in numerous pharmacologically active molecules, including blockbuster reuptake inhibitors like duloxetine and fluoxetine[1]. The synthesis of these compounds often proceeds via the reductive amination of diketones or the direct reduction of -amino ketone intermediates[2].

This technical guide details the workflow for the conversion of 4-(tert-butylamino)butan-2-one —a prototypical

-amino ketone—into its corresponding -amino alcohol, 4-(tert-butylamino)butan-2-ol . As a Senior Application Scientist, I have structured this guide to cover both achiral hydride reduction for rapid racemic synthesis and transition-metal-catalyzed asymmetric hydrogenation (AH) for high-fidelity enantioselective production[3].

Mechanistic Insights & Expert Considerations

The Retro-Mannich Challenge (Substrate Stability)

4-(tert-butylamino)butan-2-one is a classic Mannich base. In its free-base form, the molecule is highly unstable and susceptible to

-elimination (a retro-Mannich reaction), which rapidly decomposes the substrate into methyl vinyl ketone and tert-butylamine.

• Expert Causality : To prevent degradation and ensure reproducible yields, the substrate must be synthesized, stored, and introduced into the reaction vessel exclusively as a hydrochloride salt . Neutralization to the reactive free base must only occur in situ immediately prior to or during the reduction step.

Catalyst Chelation in Asymmetric Hydrogenation

When targeting enantiopure (R)- or (S)-4-(tert-butylamino)butan-2-ol, Ruthenium (Ru) or Iridium (Ir) transition-metal catalysts with chiral ligands are employed[1].

• Expert Causality : The secondary amine of the substrate acts as a critical directing group. It chelates with the transition metal to form a rigid, stereodefined transition state. This chelation dictates the hydride's face-selective attack on the carbonyl carbon, which is why non-coordinating or weakly coordinating solvent systems (like 2-propanol) are strictly required to prevent solvent competition at the metal center[4].

Experimental Protocols

Protocol A: Achiral Hydride Reduction (Racemic Synthesis)

This protocol utilizes Sodium Borohydride (

) for the rapid, cost-effective synthesis of racemic -amino alcohols.

• Preparation : Suspend 4-(tert-butylamino)butan-2-one hydrochloride (10.0 mmol) in anhydrous methanol (30 mL) in a round-bottom flask equipped with a magnetic stirrer and an argon balloon.

• Temperature Control : Cool the flask to 0 °C using an ice-water bath.

  • Causality: The low temperature serves a dual purpose: it suppresses the retro-Mannich degradation of the transient free base and controls the highly exothermic hydride transfer.

• Reduction : Add

  (15.0 mmol) portion-wise over 15 minutes.

  • Self-Validation System: Effervescence (

    gas evolution) will be immediately observed. The reaction is complete when effervescence ceases entirely and TLC (DCM:MeOH 9:1, Ninhydrin stain) confirms the full consumption of the starting material (typically 1–2 hours).

• Quenching & Workup : Quench the reaction carefully with 1 M HCl (10 mL) to destroy excess hydride. Basify the aqueous layer to pH 12 using 2 M NaOH to ensure the amino alcohol is fully deprotonated, then extract with Ethyl Acetate (

  mL).

• Isolation : Dry the combined organic layers over anhydrous

  , filter, and concentrate under reduced pressure to yield racemic 4-(tert-butylamino)butan-2-ol.

Protocol B: Ruthenium-Catalyzed Asymmetric Hydrogenation

This protocol utilizes a chiral Ru(II) catalyst for the enantioselective synthesis of the

-amino alcohol[3].

• Catalyst Activation : In a nitrogen-filled glovebox, dissolve the chiral catalyst

  (0.1 mol%) and potassium tert-butoxide ( , 5.0 mmol) in anhydrous 2-propanol (20 mL).

• Substrate Addition : Add 4-(tert-butylamino)butan-2-one hydrochloride (10.0 mmol) to the mixture.

  • Causality:

    serves a dual purpose—it neutralizes the hydrochloride salt to generate the reactive free base in situ and strips the chloride ligands from the Ru-catalyst to initiate the hydrogen transfer cycle.

• Hydrogenation : Transfer the mixture to a high-pressure Parr reactor. Purge the headspace with

  gas three times, then pressurize to 50 atm[3].

• Reaction : Stir the reactor at 50 °C for 12 hours.

  • Self-Validation System: A steady drop in reactor pressure from 50 atm indicates active hydrogen consumption. The cessation of pressure drop validates reaction completion.

• Purification : Depressurize the reactor slowly. Filter the crude mixture through a short pad of Celite to remove catalyst residues, concentrate, and purify via flash chromatography to obtain the enantiopure (S)-isomer.

Quantitative Data Summary

The following table summarizes the expected quantitative outcomes based on the chosen reduction methodology:

Methodology	Catalyst / Reagent	Solvent	Temp / Pressure	Yield (%)	Enantiomeric Excess (ee %)
Achiral Hydride Reduction	(1.5 eq)	Methanol	0 °C to RT	85 - 92%	N/A (Racemic)
Asymmetric Hydrogenation		2-Propanol	50 °C / 50 atm	> 95%	> 99% (S)-isomer
Transfer Hydrogenation	Ir-SpiroPAP /	DCM /	40 °C / Ambient	88 - 94%	> 95%

Reaction Pathway Visualization

Fig 1: Reaction pathways for the reduction of 4-(tert-butylamino)butan-2-one to γ-amino alcohols.

References

1.[2] Ir-catalyzed reductive amination and transfer hydrogenation of diketones: access to β- and γ-amino alcohols. RSC Advances (RSC Publishing). 2 2.[4] Transition-Metal-Catalyzed Reductive Amination Employing Hydrogen. Chemical Reviews (ACS).4 3.[3] A Comprehensive Review of the Synthesis of Chiral Amino Alcohols: A Technical Guide for Researchers and Drug Development Profess. Benchchem. 3 4.[1] Anti‐Markovnikov Hydroamination of Racemic Allylic Alcohols to Access Chiral γ‐Amino Alcohols. ResearchGate. 1

Sources

• 1. researchgate.net [researchgate.net]
• 2. Ir-catalyzed reductive amination and transfer hydrogenation of diketones: access to β- and γ-amino alcohols - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07386J [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Strategic Utilization of 4-(Tert-butylamino)butan-2-one: A Versatile Gamma-Amino Ketone Scaffold

[1]

Abstract & Strategic Value

In the landscape of modern medicinal chemistry, 4-(Tert-butylamino)butan-2-one represents a critical, yet often underutilized, gamma-amino ketone scaffold.[1] Unlike its alpha-amino ketone counterparts (widely utilized in cathinone derivatives), this 1,4-functionalized motif offers a unique geometry for synthesizing chiral 1,3-amino alcohols , substituted pyrrolidines , and bi-dentate ligands for asymmetric catalysis.[1]

This guide details the robust synthesis of 4-(tert-butylamino)butan-2-one via controlled aza-Michael addition and explores its downstream utility in generating high-value pharmaceutical intermediates.[1] We focus on overcoming the steric hindrance of the tert-butyl group to maximize yield and enantioselectivity in subsequent transformations.

Chemical Profile & Properties[1][2][3][4][5][6][7][8][9]

Property	Specification
IUPAC Name	4-(Tert-butylamino)butan-2-one
CAS Number	55886-47-0
Molecular Formula	C₈H₁₇NO
Molecular Weight	143.23 g/mol
Physical State	Colorless to pale yellow liquid
Boiling Point	~70-72°C (at 15 mmHg)
Solubility	Miscible in EtOH, DCM, THF; Moderate in H₂O
Key Reactivity	Nucleophilic amine, Electrophilic ketone, Heterocycle precursor
Stability	Stable under N₂; Amine group sensitive to oxidation over time

Core Applications in Drug Discovery[1][3][12]

A. Precursor to Chiral 1,3-Amino Alcohols

The reduction of the ketone moiety yields 4-(tert-butylamino)butan-2-ol .[1] When performed stereoselectively, these 1,3-amino alcohols serve as:

• Pharmacophores: Mimics of the adrenergic beta-blocker side chain (though extended by one carbon).

• Chiral Auxiliaries: Ligands for asymmetric synthesis, leveraging the bulky tert-butyl group to induce stereochemical bias.[1]

B. Heterocycle Synthesis (The "Build-Out" Strategy)

This intermediate is a "linchpin" for constructing nitrogenous heterocycles:

• Pyrroles/Pyrrolidines: Via reductive cyclization with aldehydes (reductive amination followed by intramolecular condensation).

• Pyrazoles: Reaction with hydrazines yields dihydro-1H-pyrazoles, which can be oxidized to fully aromatic pyrazoles, a scaffold found in drugs like Celecoxib.[1]

C. Linker Chemistry

The tert-butyl group acts as a lipophilic anchor, while the ketone provides a "handle" for reductive amination, making this molecule an ideal linker for Fragment-Based Drug Discovery (FBDD) .[1]

Experimental Protocols

Protocol A: Controlled Synthesis via Aza-Michael Addition

Objective: Synthesize 4-(tert-butylamino)butan-2-one with >95% purity, minimizing polymerization of Methyl Vinyl Ketone (MVK).[1]

Mechanism: The steric bulk of tert-butylamine prevents double addition, making this reaction highly selective compared to linear amines.[1]

Materials:

• Tert-butylamine (1.2 equiv)[1]

• Methyl Vinyl Ketone (MVK) (1.0 equiv) - Warning: High Toxicity/Lachrymator[1]

• Solvent: Ethanol (anhydrous) or solvent-free (neat)[1]

• Catalyst: None required (autocatalytic) or mild Lewis acid (Yb(OTf)₃) for speed.

Step-by-Step Workflow:

• Setup: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a reflux condenser, dropping funnel, and internal thermometer. Flush with N₂.

• Amine Charge: Add tert-butylamine (120 mmol) and Ethanol (50 mL) to the flask. Cool to 0°C using an ice bath.

• Addition: Add MVK (100 mmol) dropwise over 45 minutes. Critical: Maintain internal temperature <10°C to prevent MVK polymerization.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4–6 hours. Monitor via TLC (10% MeOH in DCM, stain with Ninhydrin).[1]

• Workup: Concentrate the mixture under reduced pressure to remove excess amine and solvent.

• Purification: Distill under vacuum (15 mmHg, ~70°C) to obtain a clear oil.

  • Yield Expectation: 85–92%.

Protocol B: Asymmetric Transfer Hydrogenation (ATH)

Objective: Stereoselective reduction to (S)-4-(tert-butylamino)butan-2-ol.[1]

Materials:

• Substrate: 4-(tert-butylamino)butan-2-one[1]

• Catalyst: RuCl(p-cymene)[(S,S)-Ts-DPEN] (0.5 mol%)[1]

• Hydrogen Source: Formic acid/Triethylamine (5:2 azeotrope)

Step-by-Step Workflow:

• Catalyst Prep: In a glovebox or under Argon, dissolve the Ru-catalyst in degassed DCM.

• Reaction: Add the ketone substrate to the catalyst solution.

• H-Source Addition: Slowly add the HCOOH/Et₃N mixture at 0°C.

• Incubation: Stir at 28°C for 12 hours.

• Quench: Add saturated NaHCO₃ to neutralize. Extract with EtOAc (3x).

• Analysis: Determine Enantiomeric Excess (ee) via Chiral HPLC (Chiralcel OD-H column).

  • Target: >95% conversion, >90% ee.[1]

Visualizing the Chemistry (Graphviz)

The following diagram illustrates the divergent synthesis pathways starting from the core intermediate.

Caption: Divergent synthesis workflow: From Aza-Michael assembly to chiral reduction and heterocycle formation.

Analytical Data & QC Standards

To ensure the integrity of the intermediate, the following analytical benchmarks must be met:

Method	Characteristic Signal	Interpretation
¹H NMR (CDCl₃)	δ 1.08 (s, 9H)	Tert-butyl group (Singlet).[1] Sharpness indicates no degradation.
¹H NMR (CDCl₃)	δ 2.12 (s, 3H)	Methyl ketone (Singlet).
¹H NMR (CDCl₃)	δ 2.58 (t, 2H), 2.80 (t, 2H)	Ethylene bridge (Triplets).[1] Confirm 1:1 coupling.
IR Spectroscopy	1715 cm⁻¹	Strong C=O stretch (Ketone).
IR Spectroscopy	3300–3500 cm⁻¹	Weak N-H stretch (Secondary amine).

Expert Insights & Troubleshooting

The "Steric Shield" Effect

The tert-butyl group is massive. While it prevents over-alkylation (a common issue with methylamine), it also slows down nucleophilic attacks on the ketone.

• Insight: When performing reductive aminations with this ketone, use a stronger reducing agent (e.g., NaBH(OAc)₃) and allow longer reaction times (12–24h) compared to unhindered ketones.[1]

MVK Polymerization

Methyl Vinyl Ketone is prone to spontaneous polymerization, which turns the reaction mixture into a useless gel.[1]

• Solution: Always use MVK containing a stabilizer (hydroquinone) if possible, or distill fresh immediately before use.[1] Keep the reaction temperature strictly below 10°C during addition.

Stability

The product is an amino-ketone. It can undergo self-condensation (Schiff base formation) over long periods.

• Storage: Store as the HCl salt for indefinite stability. Convert back to the free base immediately before use.

Safety & Compliance (MSDS Highlights)

• Methyl Vinyl Ketone (MVK): DANGER. Highly toxic by inhalation. Lachrymator. Use only in a high-efficiency fume hood.[1] Wear a full-face respirator if working outside a hood (not recommended).

• Tert-Butylamine: Flammable liquid.[1][2] Irritant.

• 4-(Tert-butylamino)butan-2-one: Irritant to eyes and skin.[1][2] Handle with standard GLP precautions.

References

• CymitQuimica. (2025). "Product Specification: (S)-tert-Butyl 4-amino-2-((tert-butoxycarbonyl)amino)butanoate." Retrieved from

• Organic Syntheses. (1973). "Preparation of tert-Butylamine." Org.[3] Synth. Coll. Vol. 5, p.801. Retrieved from

• PubChem. (2025). "4-(Tert-butoxy)butan-2-one Compound Summary."[1][2] National Library of Medicine. Retrieved from

• White Rose Research Online. (2018).[4] "Theoretical and Experimental Study on the Reaction of tert-Butylamine with OH Radicals." University of York.[5] Retrieved from

• BLD Pharm. (2025). "4-(tert-Butylamino)butan-2-one Technical Data." Retrieved from

Sources

• 1. CN102010311A - Method for synthesizing 4,4-dimethoxy-2-butanone - Google Patents [patents.google.com]
• 2. 4-(Tert-butoxy)butan-2-one | C8H16O2 | CID 12696214 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. BJOC - Innovative synthesis of drug-like molecules using tetrazole as core building blocks [beilstein-journals.org]
• 4. Theoretical and Experimental Study on the Reaction of tert-Butylamine with OH Radicals in the Atmosphere - White Rose Research Online [eprints.whiterose.ac.uk]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Preparation of beta-amino alcohol ligands from aminoketones

Application Note: Precision Synthesis of Chiral -Amino Alcohol Ligands via Dynamic Kinetic Resolution (DKR)

Introduction & Scope

Chiral

-amino alcohols are "privileged structures" in modern drug discovery and asymmetric catalysis. They serve as crucial pharmacophores in adrenergic blockers (e.g., Epinephrine, Propranolol) and as chiral ligands for enantioselective transformations (e.g., Noyori’s DAIB, amino-alcohol auxiliaries for alkylation).

The most direct synthetic route—reduction of

-aminoketones—is historically plagued by two critical issues:

• Chemical Instability: Free

  -aminoketones are prone to self-condensation to form pyrazines or polymerization, making storage and handling difficult.

• Stereocontrol: Reducing a racemic aminoketone typically yields a mixture of diastereomers (syn/anti) and enantiomers, requiring tedious resolution.

This Application Note details the Dynamic Kinetic Resolution (DKR) strategy using Ruthenium-catalyzed Asymmetric Transfer Hydrogenation (ATH). This method solves both problems simultaneously: it utilizes the stable hydrochloride salt of the aminoketone and converts the racemic starting material into a single enantiomer of the

-amino alcohol with high diastereoselectivity ( ) and enantioselectivity ( ).

Strategic Methodology: Why DKR-ATH?

The Challenge of Racemization

In a standard kinetic resolution, the maximum theoretical yield is 50% because the catalyst reacts with only one enantiomer. However,

-aminoketones possess an acidic proton at the -position. In the presence of a base, the two enantiomers ( and ) rapidly interconvert via an achiral enol intermediate.

The Solution

If the rate of racemization (

) is significantly faster than the rate of the catalytic reduction ( ), and the chiral catalyst reduces one enantiomer much faster than the other, the entire racemic pool is funneled into a single chiral product.

Key Advantages of Ru-ATH:

• Safety: Uses formic acid/triethylamine or isopropanol as hydrogen donors, avoiding high-pressure

  gas.[1]

• Stability: The reaction tolerates the hydrochloride salt of the amine, preventing substrate decomposition.

• Selectivity: The geometry of the Ru-TsDPEN catalyst (Noyori-Ikariya type) enforces high facial selectivity.

Mechanism & Pathway Visualization

The following diagram illustrates the DKR cycle. Note how the "Racemic Feed" is continuously equilibrated while the "Product Trap" (reduction) is irreversible.

Figure 1: Dynamic Kinetic Resolution (DKR) pathway. The base facilitates rapid racemization, while the catalyst selectively reduces the R-enantiomer (in this example) to the product.

Detailed Experimental Protocol

Protocol A: Ru-Catalyzed ATH of -Aminoketone Hydrochlorides

Target: Preparation of

-2-amino-1-phenylethanol (or derivatives). Scale: 10 mmol (scalable to kg).

Reagents & Materials

• Substrate:

  -Aminoacetophenone hydrochloride (Racemic).

• Catalyst: RuCl(p-cymene)[(R,R)-TsDPEN] (Commercial or prepared in situ).

• Hydrogen Source: Formic Acid / Triethylamine (5:2 azeotropic mixture).[2]

• Solvent: Dichloromethane (DCM) or DMF (degassed).

• Workup: 10%

  aq, Ethyl Acetate.

Step-by-Step Procedure

• System Preparation:

  • Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

  • Purge with Argon or Nitrogen for 15 minutes. Strict oxygen exclusion is vital to preserve catalyst activity.

• Substrate Loading:

  • Charge the flask with

    -aminoacetophenone hydrochloride (1.71 g, 10 mmol).

  • Add degassed DCM (20 mL). The salt will be suspended.

• Catalyst Addition:

  • Add RuCl(p-cymene)[(R,R)-TsDPEN] (6.4 mg, 0.01 mmol).

  • Note: This represents a Substrate/Catalyst (S/C) ratio of 1000:1. For difficult substrates, increase loading to S/C 200:1.

• Reaction Initiation:

  • Add the Formic Acid/Triethylamine mixture (5:2 molar ratio) (5 mL) via syringe.

  • Critical Step: The addition of the base (TEA) releases the free aminoketone in situ, which immediately enters the racemization equilibrium.

  • Stir the mixture at 30°C for 12–24 hours. Monitor by TLC or HPLC.[3]

• Monitoring:

  • Look for the disappearance of the ketone peak.

  • Validation: The reaction is complete when conversion >98%.[1][4]

• Workup & Isolation:

  • Quench the reaction by adding water (20 mL).

  • Basify the aqueous layer to pH ~10 using 10%

    solution (to ensure the amino alcohol is in the free base form for extraction).

  • Extract with Ethyl Acetate (

    mL).

  • Wash combined organics with brine, dry over

    , and concentrate in vacuo.

• Purification:

  • Recrystallization from Ethanol/Hexane is often sufficient to upgrade ee to >99%.

  • Alternatively, convert to the HCl salt for long-term storage.

Process Workflow & Decision Matrix

This diagram guides the researcher through the optimization process if the standard protocol yields suboptimal results.

Figure 2: Optimization workflow for ATH of aminoketones.

Data Summary: Comparison of Methods

The table below highlights why ATH is the preferred method for ligand synthesis compared to traditional hydride reduction or direct hydrogenation.

Parameter	Hydride Reduction ( )	Direct Asymmetric Hydrogenation ( )	ATH (DKR Protocol)
Enantioselectivity (ee)	N/A (Racemic)	90–99%	>99%
Diastereoselectivity (dr)	Variable (Felkin-Anh control)	High (anti-selective)	High (syn or anti tunable)
Safety Profile	Good	High Pressure Hazard	Excellent (Ambient Pressure)
Substrate Scope	Broad	Limited (Protecting groups often req.)	Broad (Tolerates HCl salts)
Atom Economy	Poor (Stoichiometric waste)	Excellent	Good

Troubleshooting & Expert Tips

• The "Induction Period": You may observe a lag time. This is often the time required for the Ru-dimer (precatalyst) to break down into the active monomeric hydride species. Do not add more catalyst immediately.

• Effect of Water: While ATH is robust, excessive moisture can quench the active Ru-H species. Use anhydrous solvents.

• Substrate Instability: If the starting material turns dark/tarry before catalyst addition, it is likely deprotonating and polymerizing. Always keep the aminoketone as the HCl salt until the exact moment of reaction in the presence of the H-donor.

• Chiral Matching: To get the anti-amino alcohol (often desired for specific ligands), ensure you are using the correct match of catalyst chirality relative to the substrate's steric bulk. The

  -TsDPEN typically yields the product for aryl ketones.

References

• Noyori, R., et al. (1996). "Asymmetric transfer hydrogenation catalyzed by chiral ruthenium complexes."[5] Accounts of Chemical Research.

• Hamada, Y., et al. (2010).

  -Amino- -Keto Esters through Dynamic Kinetic Resolution." Chemistry - A European Journal.

• Wills, M., et al. (2020).

  -Amino Ketones." The Journal of Organic Chemistry.

• Ohkuma, T., et al. (2000).

  -Amino Ketones." Organic Letters.

• Zhang, X., et al. (2024). "Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation." The Journal of Organic Chemistry.

Sources

• 1. Recent Advances in Ru Catalyzed Transfer Hydrogenation and Its Future Perspectives | IntechOpen [intechopen.com]
• 2. diva-portal.org [diva-portal.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Asymmetric Transfer  Hydrogenation of β-Amino Ketone Catalyzed by (S,S)-TsDPEN-Ru Complex and Its Application in the Synthesis of Duloxetine [cjcu.jlu.edu.cn]

One-Pot Synthesis of tert-Butylamino Mannich Bases

Content Type: Application Note & Detailed Protocol Audience: Medicinal Chemists, Process Development Scientists, and Academic Researchers

Abstract

The incorporation of the tert-butylamino moiety into pharmaceutical scaffolds is a critical strategy for enhancing lipophilicity and metabolic stability against oxidative deamination. While often associated with

-amino ketones (e.g., Bupropion), the -amino ketone (Mannich base) serves as a distinct, versatile pharmacophore and synthetic intermediate. This guide details a robust, field-proven one-pot protocol for the synthesis of tert-butylamino Mannich bases, specifically focusing on the mono-alkylation of acetophenone derivatives. We address the specific challenges posed by the steric bulk of the tert-butyl group and provide a self-validating experimental workflow.

Introduction & Strategic Value

The tert-Butyl Advantage

In drug design, the tert-butyl group acts as a "lipophilic anchor." Its steric bulk prevents enzymatic attack on the adjacent nitrogen, significantly extending the half-life of amine-containing drugs. Unlike linear alkyl chains, the tert-butyl group locks the conformation of the molecule, potentially increasing receptor binding affinity.

Structural Distinction: vs.

It is crucial to distinguish between two common tert-butylamino ketone classes:

• -Amino Ketones: (e.g., Bupropion).[1] Synthesized via -halogenation followed by nucleophilic displacement.[1]
• -Amino Ketones (Mannich Bases): Synthesized via the Mannich Reaction (Condensation of Enolizable Ketone + Aldehyde + Amine).

Why Mannich? The Mannich reaction offers a more atom-economic, one-pot pathway to build the carbon skeleton and introduce the amine functionality simultaneously, avoiding the handling of lachrymatory

-haloketones.

Mechanistic Insight

The reaction between acetophenone, formaldehyde, and tert-butylamine presents a unique mechanistic landscape.

• Steric Protection: Primary amines usually suffer from double-alkylation in Mannich reactions, leading to bis-Mannich bases. However, the massive steric bulk of the tert-butyl group naturally suppresses the second addition, favoring the desired mono-alkylated product.

• Iminium Stability: The bulky tert-butyl group stabilizes the intermediate iminium ion, protecting it from hydrolysis, but also hinders the nucleophilic attack by the enol. Therefore, acid catalysis and thermal energy (reflux) are critical process parameters (CPPs).

Reaction Pathway Diagram

The following diagram illustrates the catalytic cycle and the critical role of acid in activating the formaldehyde species.

Figure 1: Mechanistic pathway of the acid-catalyzed Mannich reaction highlighting the convergence of the iminium and enol intermediates.

Experimental Protocol: Acid-Catalyzed One-Pot Synthesis

Target Molecule: 3-(tert-butylamino)-1-phenylpropan-1-one Hydrochloride Scale: 50 mmol Estimated Yield: 65-75%

Reagents & Equipment

Reagent	Amount	Role
Acetophenone	6.0 g (50 mmol)	Nucleophile (C-H Acid)
Paraformaldehyde	2.25 g (75 mmol)	Electrophile Source (Excess)
tert-Butylamine HCl	5.5 g (50 mmol)	Amine Source
Ethanol (Absolute)	30 mL	Solvent
Conc.[2] HCl	0.5 mL	Catalyst
Equipment	Spec	Purpose
Round Bottom Flask	100 mL	Reactor
Reflux Condenser	Standard	Prevent solvent loss
Magnetic Stirrer	High Torque	Maintain suspension

Step-by-Step Methodology

Phase 1: Reaction Setup

• Charge: In a 100 mL round-bottom flask, combine Acetophenone (50 mmol), Paraformaldehyde (75 mmol), and tert-Butylamine Hydrochloride (50 mmol).

  • Expert Note: Using the amine hydrochloride salt is crucial. It buffers the pH to ~4-5, optimal for enolization without deprotonating the iminium intermediate.

• Solvent Addition: Add 30 mL of absolute ethanol.

• Catalysis: Add 0.5 mL of concentrated HCl.

  • Why? Although the amine salt is acidic, the initial "kick" from free HCl accelerates the depolymerization of paraformaldehyde.

Phase 2: Reflux & Monitoring

• Reflux: Heat the mixture to a vigorous reflux (approx. 80°C).

• Duration: Maintain reflux for 4–6 hours.

  • Visual Check: The paraformaldehyde suspension should dissolve within the first hour, forming a clear yellow/orange solution.

Phase 3: Isolation & Purification (Self-Validating)

• Precipitation: Allow the reaction mixture to cool slowly to room temperature. Often, the product will begin to crystallize directly from the reaction mixture upon cooling.

• Induction: If no precipitate forms, add 50 mL of acetone or diethyl ether to the mixture and scratch the flask walls to induce crystallization.

• Filtration: Filter the white crystalline solid under vacuum.

• Wash: Wash the filter cake with cold acetone (2 x 10 mL) to remove unreacted acetophenone and non-polar byproducts.

• Drying: Dry the solid in a vacuum oven at 50°C for 2 hours.

Experimental Workflow Diagram

Figure 2: Operational workflow for the one-pot synthesis of tert-butylamino Mannich bases.

Optimization & Troubleshooting

Critical Process Parameters (CPP)

Parameter	Observation	Corrective Action
pH Control	Reaction turns dark/tarry	pH is too high (basic). Ensure Amine Hydrochloride is used, or add more HCl.
Solubility	Reactants do not dissolve	Paraformaldehyde depolymerization is slow. Add a drop of conc. HCl or increase reflux vigor.
No Precipitate	Clear solution after cooling	Product is soluble in EtOH. Add Acetone/Ether (anti-solvent) to force precipitation.
Yield	Low yield (<50%)	Likely incomplete reaction due to steric hindrance. Extend reflux time to 12h or use microwave irradiation (100°C, 30 min).

Green Chemistry Modification

For a more sustainable approach, Iodine (

) can be used as a catalyst instead of HCl.

• Protocol Adjustment: Use 10 mol%

  in water/ethanol mixture at room temperature. Iodine acts as a mild Lewis acid, activating the carbonyl oxygen. This method often produces higher yields under milder conditions but requires an aqueous workup to remove iodine.

Scope & Applications

The

-(tert-butylamino) ketone scaffold is a gateway to several bioactive classes:

• 1,3-Amino Alcohols: Reduction of the ketone (using

  ) yields -amino alcohols, which are structural analogs to many beta-blockers and antihistamines.

• Heterocycle Synthesis: Reaction with hydrazines yields pyrazolines, while reaction with hydroxylamine yields isoxazolines, both of which retain the bulky tert-butyl group for pharmacokinetic modulation.

• Stability: The resulting Mannich base hydrochloride is highly stable and non-hygroscopic, making it an excellent "shelf-stable" intermediate compared to the corresponding free base.

References

• Mannich Reaction Overview & Mechanism

  • Title: Mannich Reaction - Organic Chemistry Portal
  • Source: Organic Chemistry Portal

  • URL:[Link]

• Ionic Liquid Catalyzed Protocols

  • Title: One-pot Green Procedure for the Mannich Reaction C
  • Source: Thai Science

  • URL:[Link]

• Bupropion Synthesis Distinction (Alpha vs Beta)

  • Title: A Greener Synthesis of the Antidepressant Bupropion Hydrochloride[3]

  • Source: Journal of Chemical Educ

  • URL:[Link]

• General Mannich Base Applications

  • Title: Mannich Bases: An Important Pharmacophore in Present Scenario[4]

  • Source: BioMed Research Intern

  • URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. sciforum.net [sciforum.net]
• 3. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 4. Acetophenone Mannich bases: study of ionic liquid catalysed synthesis and antioxidative potential of products - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Catalytic Hydrogenation of 4-(Tert-butylamino)butan-2-one

Executive Summary

This application note details the optimized protocols for the catalytic hydrogenation of 4-(tert-butylamino)butan-2-one (a Mannich base) to its corresponding alcohol, 4-(tert-butylamino)butan-2-ol . This transformation is a critical step in the synthesis of

-amino alcohol pharmacophores, often utilized in the development of -adrenergic blocking agents and related cardiovascular therapeutics.

We present two distinct workflows:

• Protocol A (Heterogeneous): A robust, scalable method using Raney Nickel or Pd/C for racemic synthesis, prioritizing throughput and cost-efficiency.

• Protocol B (Homogeneous Asymmetric): A precision method using Noyori-type Ruthenium complexes for high enantioselectivity (

  ee), essential for chiral drug development.

Key Technical Insight: The primary challenge in this reaction is preventing the retro-Mannich decomposition of the substrate while ensuring complete reduction of the carbonyl.

Chemical Context & Substrate Analysis[1][2][3][4][5][6]

The Substrate: 4-(Tert-butylamino)butan-2-one

This molecule is a classic

-amino ketone formed via the Mannich reaction of acetone, formaldehyde, and tert-butylamine.

• Formula:

• MW: 143.23 g/mol

• Stability Warning: As a Mannich base, the free base is prone to thermal decomposition (retro-Mannich reaction) back to acetone and the imine/amine precursors.

• Storage: Best stored as the hydrochloride salt (stable solid) or in solution at low temperatures.

Reaction Pathway & Selectivity

The hydrogenation reduces the C=O ketone to a C-OH alcohol, generating a stereocenter at C2.

Figure 1: Reaction pathways showing the desired reduction vs. the thermal decomposition risk.

Protocol A: Heterogeneous Hydrogenation (Racemic)

Target Audience: Process Chemists, CDMOs requiring bulk material. Objective: Complete conversion, high yield (>90%), scalable safety.

Catalyst Selection[7]

• Primary Choice: Raney Nickel (Ra-Ni) .

  • Why: Ra-Ni is less sensitive to amine poisoning than Platinum group metals (PGMs). It effectively reduces ketones in the presence of basic amines.

• Alternative: 5% Pd/C .[1]

  • Note: Requires higher pressure or acidic conditions (HCl salt) to prevent catalyst poisoning by the free amine lone pair.

Step-by-Step Procedure (Raney Nickel)

Safety Pre-Check: Raney Nickel is pyrophoric when dry. Always handle as a slurry in water or alcohol.

• Substrate Prep: Dissolve 100 mmol of 4-(tert-butylamino)butan-2-one (free base) in 150 mL of Methanol .

  • Expert Tip: If starting from the HCl salt, add 1.05 eq. of NaOH or NaOMe to neutralize in situ, as Ra-Ni works best under neutral-to-basic conditions.

• Reactor Loading:

  • Purge the autoclave with Nitrogen (

    ) three times.

  • Add Raney Nickel slurry (approx. 10 wt% loading relative to substrate).

  • Add the substrate solution under a counter-flow of Nitrogen.

• Hydrogenation:

  • Pressurize to 5–10 bar (70–145 psi)

    .

  • Heat to 50°C .

  • Caution: Do not exceed 60°C to minimize retro-Mannich decomposition.

  • Stir vigorously (1000+ RPM) to eliminate mass-transfer limitations.

• Workup:

  • Cool to room temperature.[2] Vent

    and purge with .

  • Filter catalyst through a Celite pad (keep wet!).

  • Concentrate filtrate under reduced pressure.

• Purification: Distillation or recrystallization (if solid).

Protocol B: Asymmetric Hydrogenation (Chiral)

Target Audience: Medicinal Chemists, Drug Discovery. Objective: Enantioselective synthesis (S- or R- isomer) with

ee.

Catalyst System

We utilize the Noyori-Ikariya Bifunctional Catalyst system.

• Catalyst:

  (or the Tol-BINAP variant for higher solubility).

• Mechanism: Outer-sphere hydrogenation where the amine ligand assists in

  heterolysis, avoiding direct coordination of the substrate's amine to the metal center.

Step-by-Step Procedure

• Catalyst Prep (In-situ or Pre-formed):

  • Use commercially available

    complex.

  • Loading: S/C ratio of 1000:1 to 2000:1 is typical for this substrate.

• Solvent System:

  • Isopropanol (iPrOH) is the solvent of choice.

  • Base Additive: Potassium tert-butoxide (

    -BuOK).

  • Ratio: Catalyst : Base = 1 : 2 (molar). The base is required to generate the active Ruthenium hydride species.

• Reaction Conditions:

  • Pressure: 10–20 bar

    .

  • Temperature: 25–30°C.

  • Note: Lower temperatures favor higher enantioselectivity (ee) but reduce rate.

• Procedure:

  • In a glovebox or under Argon, mix substrate (10 mmol), catalyst (0.005 mmol), and

    -BuOK (0.01 mmol) in degassed iPrOH (10 mL).

  • Transfer to autoclave. Pressurize with

    .[3]

  • Stir for 12–24 hours.

• Analysis:

  • Determine conversion by GC/NMR.

  • Determine ee by Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA mobile phase).

Process Optimization & Troubleshooting

The following decision tree assists in selecting the correct parameters based on observed results.

Figure 2: Troubleshooting logic for yield and stereoselectivity issues.

Data Summary Table

Parameter	Protocol A (Racemic)	Protocol B (Asymmetric)
Catalyst	Raney Nickel or 5% Pd/C	Ru-BINAP/Diamine
Solvent	Methanol or Ethanol	Isopropanol
Pressure	5–10 bar	10–20 bar
Temperature	50°C	25°C
Base Additive	None (or NaOH if using salt)	-BuOK (Catalytic amount)
Typical Yield	> 90%	> 95%
Typical ee	0% (Racemic)	95–99%

References

• Noyori, R., & Ohkuma, T. (2001).[3] Asymmetric Hydrogenation of Ketones with Polymer-Bound BINAP/Diamine Ruthenium Catalysts. Angewandte Chemie International Edition. Link

• Organic Syntheses. (1949). Raney Nickel Catalyst Preparation and Safety (W-6). Org.[3][4][5] Synth. 29,[6] 24. Link

• PubChem. (2023). Bufetolol (Related Pharmacophore Data). National Library of Medicine. Link

• Ohkuma, T., et al. (2000).[3] Asymmetric Hydrogenation of Amino Ketones Using Chiral RuCl2(diphosphine)(1,2-diamine) Complexes.[3] Journal of the American Chemical Society.[3] Link

Sources

• 1. Catalytic Hydrogenation [sciencemaniachem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. digitalcommons.wku.edu [digitalcommons.wku.edu]
• 6. Catalytic hydrogenation and bifunctional catalysts | Research | Organische Chemie | Institut für Chemie | Fakultät fü… | TU Chemnitz [tu-chemnitz.de]

Synthesis of heterocyclic compounds using beta-aminoketones

Advanced Heterocyclic Synthesis via -Aminoketones: Protocols and Mechanisms

Executive Summary

-Aminoketones (Mannich bases) act as versatile, multi-potent synthons in heterocyclic chemistry. While often viewed merely as intermediates in the Mannich reaction, their true utility lies in their ability to function as "stored" -unsaturated ketones . Under specific thermal or acidic conditions, they undergo retro-Michael elimination to generate highly reactive enones in situ, or serve as direct electrophiles in substitution-cyclization cascades.

This application note details reproducible protocols for converting

-aminoketones into three critical pharmacophores: Pyrimidines , 1,5-Benzodiazepines , and Functionalized Pyridines .

The Mechanistic Advantage: The "Stored Enone" Concept

The stability of

-aminoketones allows researchers to bypass the handling of volatile or lachrymatory -unsaturated ketones (e.g., methyl vinyl ketone). The reactivity profile is governed by the basicity of the amine leaving group.

Reactivity Flowchart

The following diagram illustrates the divergent pathways available to a standard

-aminoketone substrate.

Figure 1: Divergent reactivity pathways. The "Elimination" route is dominant for tertiary amines, while primary/secondary amines may undergo direct condensation.

Module A: Synthesis of 2-Aminopyrimidines

Pyrimidines are ubiquitous in kinase inhibitors. This protocol utilizes the reaction between a

-aminoketone and a guanidine or amidine derivative. The mechanism involves an initial Michael-type addition followed by cyclization and aromatization.

Mechanism of Action[1][2][3]

• Elimination: The

  -aminoketone releases the secondary amine (e.g., dimethylamine) to form the aryl vinyl ketone.

• Addition: The amidine nitrogen attacks the

  -carbon of the enone.

• Cyclization: Intramolecular attack on the carbonyl.

• Oxidation: Spontaneous or assisted aromatization.

Protocol: Microwave-Assisted Synthesis

Reagents:

• -(Dimethylamino)propiophenone derivative (1.0 mmol)

• Guanidine Nitrate (1.5 mmol)

• Sodium Ethoxide (NaOEt) (2.0 mmol)

• Ethanol (Absolute, 5 mL)

Step-by-Step Procedure:

• Preparation: In a 10 mL microwave process vial, dissolve the

  -aminoketone in ethanol.

• Activation: Add Guanidine Nitrate and NaOEt. Seal the vial with a PTFE-lined cap.

• Reaction: Irradiate at 120°C for 15 minutes (Power: 150W, Max Pressure: 250 psi).

  • Note: If using conventional heating, reflux for 6–8 hours.

• Workup: Cool to room temperature. Pour the reaction mixture into crushed ice (20 g).

• Isolation: Neutralize with dilute acetic acid (pH ~7). The solid product will precipitate.

• Purification: Filter the solid, wash with cold water, and recrystallize from EtOH/DMF (9:1).

Yield Expectation: 75–88%

Troubleshooting

Issue	Probable Cause	Solution
Low Yield	Incomplete elimination of amine	Increase temperature to 140°C to force enone formation.
Sticky Product	Polymerization of enone intermediate	Add hydroquinone (1 mol%) as a radical inhibitor.
No Reaction	Guanidine salt not free-based	Ensure NaOEt equivalents are sufficient to neutralize the nitrate salt.

Module B: Synthesis of 1,5-Benzodiazepines

1,5-Benzodiazepines are privileged structures for CNS-active agents. This protocol uses a mild, acid-catalyzed condensation with o-phenylenediamine (OPDA).

Experimental Workflow

The reaction proceeds via a double condensation. The

-aminoketone acts as a synthetic equivalent of a 1,3-electrophile.

Figure 2: Workflow for benzodiazepine synthesis.

Protocol: Silica-Supported Perchloric Acid ( ) Method

Reagents:

• o-Phenylenediamine (1.0 mmol)[1][2]

• -Aminoketone (1.0 mmol)
• catalyst (50 mg)

• Acetonitrile (5 mL)

Step-by-Step Procedure:

• Catalyst Prep: Adsorb

  (1.25 mmol) onto silica gel (200-400 mesh) by stirring in ether and evaporating.

• Reaction: Combine OPDA and the

  -aminoketone in acetonitrile. Add the solid catalyst.

• Agitation: Stir vigorously at room temperature for 2–4 hours.

• Filtration: Filter the reaction mixture to recover the catalyst (reusable up to 3 times).

• Evaporation: Remove the solvent under reduced pressure.

• Purification: The crude solid is usually pure enough. If necessary, recrystallize from ethanol.

Why this works: The acidic catalyst promotes the elimination of the amine moiety and activates the carbonyl for Schiff base formation simultaneously.

Module C: Synthesis of Functionalized Pyridines (Nicotinic Acid Derivatives)

This advanced protocol targets 2-substituted nicotinic acid derivatives, often used as anti-inflammatory agents. It exploits the reaction between

-aminoketones and enolizable 1,3-dicarbonyls or electron-deficient alkenes.

Protocol: Solvent-Free Synthesis

Reagents:

• -Aminoketone (1.0 mmol)

• Ethyl Acetoacetate or Malononitrile (1.0 mmol)

• Ammonium Acetate (

  ) (1.5 mmol)

• Catalyst:

  (10 mol%)

Step-by-Step Procedure:

• Mixing: In a mortar, grind the

  -aminoketone, ethyl acetoacetate, , and until a homogeneous paste forms.

• Heating: Transfer the paste to a flask and heat at 80°C for 60 minutes. The mixture will melt and resolidify.

• Workup: Cool and add cold water (10 mL). Stir for 10 minutes to dissolve the ammonium salts and catalyst.

• Filtration: Filter the solid crude product.

• Recrystallization: Purify using hot ethanol.

References

• Barthakur, M. G., et al. (2007).[3][4] "A novel and efficient Lewis acid catalysed preparation of pyrimidines: Microwave-promoted reaction of urea and

  -formyl enamides."[3] Synlett, 2007(2), 223–226.[3][4] Link

• Romanov, A. R., et al. (2020).[4] "Synthesis of Pyrimidines via Aza-Michael Addition-Intramolecular Cyclization." Synthesis, 52, 1512-1522.[4] Link

• Sathe, B. P., et al. (2018).[1] "Synthesis of 1,5-Benzodiazepines catalyzed by

  ." International Journal of Trend in Scientific Research and Development, 5(5). Link

• Varala, R., et al. (2006).[5] "

  -Amino ketones synthesis by 1,4-addition." Synlett, 2006, 1549-1553.[5] Link

• Bennamane, N., et al. (2008).[6] "Synthesis of new amino-1,5-benzodiazepine derivatives." ACG Publications, 2, 59-65. Link

Sources

• 1. ijtsrd.com [ijtsrd.com]
• 2. Synthesis of 1,5-Benzodiazepine and Its Derivatives by Condensation Reaction Using H-MCM-22 as Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 3. wjarr.com [wjarr.com]
• 4. Pyrimidine synthesis [organic-chemistry.org]
• 5. β-Amino ketones, esters, nitriles and related compounds synthesis by 1,4-addition [organic-chemistry.org]
• 6. acgpubs.org [acgpubs.org]

The Pivotal Role of Tert-Butylamino Ketone Derivatives in Advanced Polymerization: A Senior Application Scientist's Guide

Authored for Researchers, Scientists, and Drug Development Professionals

In the dynamic landscape of polymer chemistry, the quest for highly efficient and versatile initiating systems is paramount. Among these, tert-butylamino ketone derivatives, a prominent class of α-amino ketone photoinitiators, have carved a significant niche. Their exceptional reactivity and adaptability have made them indispensable in a myriad of applications, from industrial coatings and high-resolution 3D printing to the development of novel biomaterials and dental composites. This guide provides an in-depth exploration of the polymerization applications of these derivatives, grounded in scientific principles and practical, field-proven insights.

The Underlying Chemistry: Unraveling the Norrish Type I Cleavage

The efficacy of tert-butylamino ketone derivatives as photoinitiators is rooted in a fundamental photochemical process known as the Norrish Type I reaction.[1][2] Upon absorption of ultraviolet (UV) light, the ketone chromophore is promoted to an excited singlet state, which can then undergo intersystem crossing to a more stable triplet state.[1] From either of these excited states, the molecule undergoes a homolytic cleavage of the α-carbon-carbon bond, a process often referred to as α-scission.[1][2] This cleavage generates two highly reactive free radical intermediates: an acyl radical and an aminoalkyl radical.[3][4]

The generation of two distinct radical species from a single photoinitiator molecule is a key advantage of this class of compounds. Both radicals can initiate the polymerization of vinyl monomers, such as acrylates and methacrylates, leading to a rapid and efficient curing process.[3][5] The presence of the amino group alpha to the carbonyl is crucial; it facilitates the α-cleavage and enhances the reactivity of the resulting aminoalkyl radical.

Figure 1: Mechanism of radical generation via Norrish Type I cleavage of a tert-butylamino ketone derivative.

Key Applications and Formulations

The unique properties of tert-butylamino ketone derivatives have led to their widespread adoption in various high-performance applications. Their high reactivity makes them particularly suitable for systems where rapid curing is essential.

Industrial Coatings and Inks

In the realm of industrial coatings and inks, these photoinitiators are prized for their excellent surface and through-cure capabilities.[3][6] They are often used in formulations for wood, metal, and plastic coatings, as well as in printing inks, where fast and complete curing is necessary to achieve desired physical and chemical properties.[6] A typical concentration of these photoinitiators in such formulations ranges from 0.5% to 10% by weight, depending on the specific application and the desired cure speed.[3]

Additive Manufacturing (3D Printing)

The advent of 3D printing has opened up new frontiers for photopolymerization, and tert-butylamino ketone derivatives are at the forefront of this revolution.[7] Their high initiation efficiency is critical for the layer-by-layer fabrication process, enabling the rapid solidification of liquid resins with high spatial resolution. These photoinitiators are key components in stereolithography (SLA) and digital light processing (DLP) 3D printing resins.

Dental Composites and Biomaterials

In the biomedical field, particularly in dentistry, α-amino ketone photoinitiators are utilized in light-curable dental restorative materials.[8] Their ability to efficiently cure methacrylate-based resins upon exposure to a dental curing light allows for the rapid in-situ formation of durable and aesthetically pleasing fillings. However, for such applications, careful consideration of biocompatibility and potential for leaching of unreacted initiator or byproducts is crucial.[8]

Experimental Protocols: A Practical Guide

The following protocols provide a framework for the synthesis of a representative tert-butylamino ketone derivative and its application in a typical photopolymerization experiment.

Synthesis of a Representative Tert-Butylamino Ketone Photoinitiator

This protocol outlines a general two-step synthesis for a 2-(tert-butylamino)-1-aryl-2-methylpropan-1-one derivative, a structure analogous to commercially available α-amino ketone photoinitiators.

Step 1: α-Bromination of the Ketone Precursor

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve the starting aryl isopropyl ketone (1 equivalent) in a suitable solvent such as methanol or dichloromethane.

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add bromine (1.1 equivalents) dropwise to the cooled solution while stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Quench the reaction with a saturated aqueous solution of sodium thiosulfate to remove excess bromine.

• Extract the product with a suitable organic solvent (e.g., dichloromethane), wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to obtain the crude α-bromo ketone.

Step 2: Amination of the α-Bromo Ketone

• Dissolve the crude α-bromo ketone (1 equivalent) in a polar aprotic solvent such as acetonitrile or DMF.

• Add tert-butylamine (2.2 equivalents) to the solution. The excess amine acts as both the nucleophile and a base to neutralize the HBr formed during the reaction.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired tert-butylamino ketone derivative.

Protocol for UV-Induced Photopolymerization

This protocol describes a typical procedure for evaluating the photopolymerization of an acrylate monomer using a tert-butylamino ketone derivative as the photoinitiator.

Materials:

• Monomer: Trimethylolpropane triacrylate (TMPTA)

• Photoinitiator: Synthesized tert-butylamino ketone derivative or a commercial equivalent (e.g., Irgacure 907)

• UV Curing System: A medium-pressure mercury lamp or a UV-LED source with appropriate wavelength output.

• Real-Time Fourier Transform Infrared (RT-FTIR) Spectrometer or Photo-Differential Scanning Calorimeter (Photo-DSC)

Procedure:

• Formulation Preparation: Prepare a photocurable formulation by dissolving the tert-butylamino ketone photoinitiator in the TMPTA monomer at a concentration of 2% (w/w). Ensure complete dissolution by gentle stirring. The formulation should be prepared in an amber vial to protect it from ambient light.

• Sample Preparation: Place a small drop of the formulation onto the crystal of an ATR-FTIR accessory or into an aluminum pan for Photo-DSC analysis.[9][10]

• Initiation and Monitoring:

  • RT-FTIR: Position the light source at a fixed distance from the sample. Record a baseline FTIR spectrum before irradiation. Initiate the polymerization by turning on the UV source and simultaneously start recording spectra at regular intervals. The conversion of the acrylate double bonds can be monitored by the decrease in the intensity of the characteristic absorption band around 1635 cm⁻¹.

  • Photo-DSC: Place the sample pan in the DSC cell. After an initial isothermal period to establish a baseline, expose the sample to UV light. The instrument will record the heat flow as a function of time, from which the rate of polymerization and the total heat of polymerization can be determined.[11][12]

• Data Analysis:

  • RT-FTIR: Calculate the degree of conversion (DC%) at different time points using the following equation: DC(%) = [1 - (A_t / A_0)] * 100 where A_0 is the initial peak area of the acrylate double bond absorption and A_t is the peak area at time t.

  • Photo-DSC: The rate of polymerization (R_p) is directly proportional to the heat flow (dH/dt). The final conversion can be calculated by integrating the area under the exothermic peak and dividing it by the theoretical heat of polymerization for the complete conversion of the monomer.

Sources

• 1. Norrish reaction - Wikipedia [en.wikipedia.org]
• 2. Norrish Type I an II Reaction (Cleavage) (Chapter 87) - Name Reactions in Organic Synthesis [cambridge.org]
• 3. scholarworks.bgsu.edu [scholarworks.bgsu.edu]
• 4. researchgate.net [researchgate.net]
• 5. Photoinitiators Formulation Overview | Bomar Blog [bomar-chem.com]
• 6. penpoly.com [penpoly.com]
• 7. CN105259736A - Photosensitive resin for 3D printer and preparation method of photosensitive resin - Google Patents [patents.google.com]
• 8. The Photoinitiators Used in Resin Based Dental Composite—A Review and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]

Technical Notes & Optimization

Preventing retro-Mannich reaction in beta-aminoketones

Technical Support Center: Mitigating Retro-Mannich Decomposition in -Aminoketones

Welcome to the Technical Support Center. For researchers and drug development professionals,

-aminoketones (Mannich bases) are highly versatile intermediates for complex alkaloid and API synthesis. However, their inherent structural liability frequently leads to the retro-Mannich reaction—a thermodynamic reversal of the initial synthesis that liberates an enone (or enolizable ketone) and an amine[1].

This technical guide provides mechanistic insights, troubleshooting FAQs, and validated protocols to prevent product degradation during workup, purification, and storage.

Mechanistic Causality (The "Why")

To prevent degradation, we must first understand the causality of the cleavage. The retro-Mannich reaction is an equilibrium-driven elimination process triggered by specific environmental stressors:

• Base-Catalyzed Elimination: Under neutral to basic conditions (pH

  7), the -carbon of the ketone is deprotonated, initiating an E1cB-like elimination that expels the amine leaving group[1][2].

• Acid-Catalyzed Elimination: Strong acids protonate the carbonyl oxygen, weakening the C-C bond, while also protonating the amine to make it an excellent leaving group. Subsequent enolization drives the C-N bond cleavage[1].

• Thermal Stress: Mannich bases are thermally labile. Heating during distillation or prolonged concentration provides the activation energy necessary to overcome the barrier for the reverse reaction[1][3].

Troubleshooting workflow for retro-Mannich decomposition.

Frequently Asked Questions (FAQs)

Q1: I am observing a loss of my

-aminoketone in a reaction buffered at pH 7.5. Is this expected? A1: Yes, this is highly likely. The stability of -aminoketones decreases significantly at pH values around 7.4 and above. Under these neutral to basic conditions, the compound undergoes dealumination or retro-Michael elimination, cleaving the carbon-nitrogen bond to form a vinyl ketone and an amine[2].

Q2: Why is my compound more stable in mildly acidic solutions? A2: In a mildly acidic environment (pH 4-5), the nitrogen atom of the amino group becomes protonated, forming a stable, water-soluble ammonium salt. This protonation ties up the lone pair of electrons on the nitrogen, preventing it from participating in the degradation pathway, while avoiding the extreme acidity that would catalyze enolization[2].

Q3: My NMR shows unexpected

-hydroxy carbonyl (aldol) byproducts. What happened? A3: This is a classic indicator of the retro-Mannich reaction dominating during workup. The liberated formaldehyde (or other aldehyde) released from the decomposition reacts with the enolizable ketone starting material to form aldol adducts[1].

Quantitative Data: Stability Profile of -Aminoketones

The following table summarizes the stability of typical

-aminoketones across various conditions, highlighting the narrow window for optimal handling[1][2].

pH Range	Temperature	Stability Status	Primary Degradation Mechanism
Strongly Acidic (< 2)	> 40 °C	Highly Unstable	Acid-catalyzed enolization & elimination
Mildly Acidic (4 - 5)	0 - 4 °C	Highly Stable	Protonated amine (salt form), kinetically frozen
Neutral (7.0 - 7.5)	20 - 25 °C	Moderately Unstable	Base-catalyzed retro-Michael elimination
Basic (> 8)	> 20 °C	Highly Unstable	Rapid E1cB-like elimination

Experimental Protocols: Self-Validating Workflows

To ensure trust and reproducibility, the following protocols are designed as self-validating systems. By strictly controlling pH and temperature, you eliminate the variables that trigger decomposition.

Protocol A: Cold, Mildly Acidic Aqueous Workup

Purpose: To isolate the

-aminoketone while preventing base-catalyzed or thermally-induced retro-Mannich degradation.

• Reaction Quenching: Once the Mannich reaction is deemed complete by TLC or LC-MS, immediately cool the reaction vessel to 0 °C using an ice-water bath[1].

• pH Adjustment: Slowly add a pre-chilled, dilute aqueous solution of HCl (0.1 M) with vigorous stirring. Monitor the pH continuously with a calibrated probe until it stabilizes between 4 and 5.

  • Causality: This ensures the amine is protonated (forming the stable salt) without triggering acid-catalyzed enolization[2].

  • Self-Validation: The aqueous layer should remain clear; any cloudiness indicates incomplete salt formation.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with a pre-chilled organic solvent (e.g., dichloromethane or ethyl acetate).

• Drying and Concentration: Dry the combined organic layers over anhydrous

  . Filter and concentrate under reduced pressure using a rotary evaporator.

  • Critical Step: Keep the water bath temperature strictly below 25 °C to prevent thermal degradation[1][3].

Protocol B: In-Situ Boc Protection (For Highly Labile Substrates)

Purpose: For Mannich bases that decompose even under mild workup conditions, converting the secondary amine to a carbamate drastically reduces its leaving group ability, shutting down the retro-Mannich pathway[1].

• Cooling: Cool the completed Mannich reaction mixture to 0 °C.

• Base Addition: Add a mild, non-nucleophilic base such as triethylamine (1.5 equivalents relative to the amine).

• Protection: Slowly add Di-tert-butyl dicarbonate (

  , 1.2 equivalents) dropwise[1].

• Incubation: Stir at 0 °C for 1 hour, then allow the mixture to warm to room temperature for 2-4 hours.

  • Self-Validation: Monitor via TLC (stain with ninhydrin). The disappearance of the free amine spot confirms complete protection.

• Workup: Proceed with a standard aqueous workup. The resulting Boc-protected

  -aminoketone is significantly more stable and can withstand standard silica gel chromatography[1].

Protocol C: Chemical Derivatization via Reduction

Purpose: If the ketone moiety is not strictly required for the immediate next step, reducing the

-aminoketone to a -amino alcohol permanently prevents the retro-Mannich reaction, as the carbonyl group required for the elimination is removed.

• Reduction: Dissolve the crude

  -aminoketone in methanol at 0 °C.

• Reagent Addition: Add sodium borohydride (

  , 1.5 equivalents) in small portions to manage hydrogen evolution.

  • Causality: The reduction of the ketone destroys the

    -protons' acidity and the -system required for the retro-Mannich elimination.

• Quenching: After 1 hour, quench carefully with saturated aqueous

  . The resulting -amino alcohol is chemically stable and can be stored indefinitely.

References

1.[1] Title: Technical Support Center: Troubleshooting the Retro-Mannich Reaction During Workup - Benchchem Source: benchchem.com URL:

2.[2] Title: Stability of 3-(Dimethylamino)butan-2-one under acidic conditions - Benchchem Source: benchchem.com URL:

3.[3] Title: Advances in the Release of Amide‐Containing Molecules - PMC - NIH Source: nih.gov URL:

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Advances in the Release of Amide‐Containing Molecules - PMC [pmc.ncbi.nlm.nih.gov]

Controlling pH to prevent deamination of amino ketones

Current Status: Operational Topic: pH Control Strategies for

-Amino Ketone Stabilization Ticket ID: CHEM-SUP-8821

Executive Summary: The Instability Mechanism

The Core Issue: Researchers frequently encounter "disappearing" yields or unexpected impurities when working with

-amino ketones (Mannich bases). While often attributed to "deamination," the primary chemical degradation pathway is the Retro-Michael (or Retro-Mannich) Elimination .

The Trigger: This reaction is pH-dependent.[1][2][3] Under neutral to basic conditions (pH > 7.0), the free amine lone pair and the acidity of the

-proton facilitate the elimination of the amine, reverting the molecule to its precursors: an -unsaturated ketone (enone) and a free amine.

The Solution: Stability is achieved by "locking" the amine as an ammonium salt (low pH), which removes the lone pair required for the elimination mechanism.

Visualizing the Degradation Pathway

The following diagram illustrates the equilibrium that must be controlled.

Figure 1: At high pH, the equilibrium shifts right (degradation). At low pH, the amine is protonated (

), arresting the elimination.

Troubleshooting Guides

Scenario A: "My product decomposed during aqueous workup."

Diagnosis: You likely performed a standard basic extraction (e.g., using 1M NaOH or saturated

) to isolate the free base, but the contact time was too long or the temperature too high.

The Protocol: "Cold & Fast" Extraction If you must isolate the free base, you cannot allow the system to reach thermodynamic equilibrium.

Step	Action	Technical Rationale
1	Chill Solvents	Pre-cool organic solvent (DCM or EtOAc) and basic aqueous solution to 0–5°C .
2	Rapid Contact	Combine phases and shake vigorously for < 60 seconds . Do not let it sit.
3	Immediate Separation	Drain the organic layer immediately.
4	Acidic Quench	Optional: If not immediately using the free base, wash the organic layer with dilute acid (e.g., 0.1M HCl) to reform the stable salt.
5	Drying	Dry over (neutral) rather than (basic).

Scenario B: "I see new impurity peaks in my HPLC/LCMS."

Diagnosis: On-column degradation. Standard mobile phases (pH 7) or slightly basic buffers (ammonium acetate) can trigger retro-Michael elimination during the run. The "impurity" is the enone breakdown product.

The Fix:

• Mobile Phase: Switch to acidic modifiers. Use 0.1% Formic Acid or 0.05% TFA (pH ~2–3).

• Diluent: Ensure your sample is dissolved in an acidic diluent (e.g., Acetonitrile + 0.1% Formic Acid), not pure methanol or water.

Experimental Protocols: Stabilization Systems

Protocol 1: Synthesis of Stable Hydrochloride Salts

Use this for long-term storage.

• Dissolution: Dissolve the crude amino ketone in a minimal amount of anhydrous diethyl ether or ethanol.

• Acidification: Dropwise add 2.0 equivalents of 4M HCl in Dioxane (or ethereal HCl) at 0°C.

• Precipitation: The hydrochloride salt should precipitate immediately.

• Filtration: Filter under inert atmosphere (Argon/Nitrogen) to avoid hygroscopic water absorption.

• Storage: Store at -20°C. The protonated amine (

  ) is electronically incapable of participating in the E1cB elimination mechanism [1].

Protocol 2: pH 4.5 Citrate Buffer (For Aqueous Stability Studies)

Use this if you need to keep the compound in water for biological assays.

• Stock A: 0.1 M Citric acid solution.

• Stock B: 0.1 M Sodium citrate dihydrate solution.

• Mixing: Mix 55 mL of Stock A with 45 mL of Stock B.

• Verification: Check pH; adjust to 4.5 with HCl or NaOH if necessary.

• Result: At pH 4.5, the amine remains largely protonated (assuming pKa ~8-10), significantly retarding degradation while avoiding acid-catalyzed hydrolysis of other sensitive groups [2].

Decision Logic: Workflow Optimization

Use this logic tree to determine the correct handling procedure for your specific stage of research.

Figure 2: Decision matrix for handling

-amino ketones to prevent deamination.

Frequently Asked Questions (FAQ)

Q: Can I use silica gel chromatography for purification? A: Proceed with caution. Standard silica is slightly acidic (pH 4-5), which is generally good for stability, but the free silanols can bind strongly to the amine, causing tailing.

• Recommendation: Use "amine-treated" silica (pre-wash column with 1% Triethylamine in Hexane) ONLY IF you work fast. A better alternative is Reverse Phase (C18) with 0.1% TFA , which keeps the molecule protonated and stable [3].

Q: Why does my LCMS show a mass of [M-Amine+H]+? A: This is the mass of the enone (elimination product). If this peak appears in the chromatogram alongside your product, degradation is happening in the vial. If it appears only in the mass spectrum source (but the UV trace shows one peak), it is likely In-Source Fragmentation .

• Test: Lower the cone voltage/fragmentor voltage. If the "impurity" ratio decreases, it is an artifact of the MS ionization, not chemical degradation.

Q: Is oxidative deamination a concern? A: While possible, it is secondary to the retro-Michael pathway. Oxidative deamination (conversion of

to ) usually requires specific enzymatic conditions or strong oxidants. If you control pH to prevent elimination, you generally mitigate oxidative risks unless you are generating free radicals in solution [4].

References

• BenchChem Technical Support. (2025).[1] Stability and Storage of β-Amino Ketones.[1] Retrieved from

• Simplício, A. L., et al. (2007).[4] "Beta-aminoketones as prodrugs with pH-controlled activation." International Journal of Pharmaceutics, 336(2), 208-214.[4] Retrieved from

• Organic Chemistry Portal. (2024). Mannich Reaction: Synthesis of β-amino ketones.[1][4][5][6][7][8] Retrieved from

• Royal Society of Chemistry. (2022). "Recent progress in the chemistry of β-aminoketones." RSC Advances. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Research Collection | ETH Library [research-collection.ethz.ch]
• 3. Determinants of pH-Dependent Modulation of Translocation in Dermonecrotic G-Protein-Deamidating Toxins | MDPI [mdpi.com]
• 4. Beta-aminoketones as prodrugs with pH-controlled activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Recent progress in the chemistry of β-aminoketones - RSC Advances (RSC Publishing) DOI:10.1039/D2RA03864A [pubs.rsc.org]
• 6. β-Amino ketone synthesis by addition [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. scholarsresearchlibrary.com [scholarsresearchlibrary.com]

Minimizing polymerization side reactions in Mannich synthesis

Welcome to the Mannich Synthesis Optimization Hub .

As a Senior Application Scientist, I have structured this guide to address the most persistent bottleneck in Mannich chemistry: the formation of non-recoverable polymeric byproducts. In drug discovery, "tar" is not just a failed reaction; it is a loss of valuable upstream intermediates.

This guide moves beyond basic textbook procedures to focus on process control —specifically, how to manipulate the equilibria between the iminium ion intermediate and the irreversible polymerization sinks.

Module 1: The Formaldehyde Paradox

Core Concept: Formaldehyde is the electrophilic engine of this reaction, but it is also the primary source of polymerization. The use of aqueous formalin often introduces uncontrolled water, shifting the equilibrium toward hydrolysis or polymerization.

Q: Why does my reaction mixture turn into a gummy, insoluble solid within minutes?

A: You are likely witnessing the repolymerization of formaldehyde or the formation of a polymethylene matrix. This occurs when the depolymerization of paraformaldehyde is slower than the repolymerization rate, or when the local concentration of free formaldehyde is too high.

The Fix: In-Situ Depolymerization & Stoichiometric Control Do not dump paraformaldehyde directly into the reaction vessel without a "cracking" strategy.

Protocol: Controlled Depolymerization System

• Solvent: Use a high-boiling aprotic solvent (e.g., Toluene or Dioxane) if compatible, or Ethanol for lower temperatures.

• Depolymerization: Suspend paraformaldehyde (1.1 equiv) in the solvent before adding the substrate.

• Activation: Add the secondary amine (1.0 equiv) and a catalytic amount of acid (e.g.,

  -TsOH or concentrated HCl).

• The Checkpoint (Self-Validation): Heat to 60–80°C. The cloudy suspension must turn clear. This indicates the formation of the monomeric formaldehyde-amine adduct (hemiaminal) or the iminium salt.

• Reaction: Only then add your enolizable ketone/substrate.

Pro-Tip: For high-value substrates, abandon paraformaldehyde entirely. Use Eschenmoser’s Salt (Dimethyl(methylene)ammonium iodide) . It is a pre-formed, crystalline iminium salt that eliminates formaldehyde polymerization entirely because the "formaldehyde" is already trapped in the reactive state.

Module 2: Catalyst & pH Architecture

Core Concept: The Mannich reaction requires a delicate pH balance. The pH must be low enough to protonate the imine (forming the electrophilic iminium ion) but high enough to allow the ketone to enolize.

Q: My yield is low, and TLC shows a streak (oligomers). Is my acid catalyst too strong?

A: Likely, yes. If the pH is too low (< 2), you suppress enolization of the ketone. If the pH is too high (> 5), you risk the Aldol-Cannizzaro trap , where the aldehyde reacts with itself or the ketone undergoes self-aldol condensation.

Troubleshooting Matrix: Catalyst Selection

Catalyst System	pH Range	Best For	Risk Factor
Acetic Acid (Glacial)	~3–4	Standard ketones, aromatic amines	Weak activation; slow reaction times.
HCl / Ethanol	< 1	Highly unreactive amines	High Polymerization Risk. Can degrade sensitive substrates.
Yb(OTf)₃ / Zn(OTf)₂	Neutral	Acid-sensitive substrates	Expensive; requires dry solvents.
L-Proline	Neutral	Asymmetric synthesis	Slower; requires specific solvents (DMSO/DMF).

Visualizing the Competition: Pathway to Polymer vs. Product

Caption: Competitive pathways in Mannich synthesis. Green path represents the desired kinetic control; dashed lines indicate polymerization sinks.

Module 3: Kinetic vs. Thermodynamic Control

Core Concept: The Mannich reaction is reversible. High temperatures favor thermodynamic stability (often the polymer or the starting materials via retro-Mannich), while lower temperatures favor the kinetic product.

Q: How do I prevent "Bis-Mannich" formation (double addition)?

A: This is a classic stoichiometry issue. If your ketone has two alpha-protons (e.g., acetone or acetophenone), the mono-Mannich product is still a nucleophile and can react again.

The Fix: The "Amine Salt" Strategy Instead of using free amine and acid, use the Amine Hydrochloride Salt .

• Stoichiometry: Use a slight excess of the ketone (1.2–1.5 equiv) relative to the iminium source. This statistically favors mono-substitution.

• Solvent: Use a solvent where the mono-Mannich hydrochloride salt precipitates out.

  • Why this works: Once the product precipitates, it is removed from the solution equilibrium and cannot react further to form the bis-adduct.

  • Recommended Solvents: Ethanol, Isopropanol, or Acetone/Ethanol mixtures.

Module 4: Advanced Troubleshooting

Q: I am using a primary amine, and the reaction is failing. Why?

A: Primary amines are "double-edged swords." The resulting secondary amine product is more nucleophilic than the starting primary amine, leading to rapid over-reaction and polymerization.

• Solution: Use a bulky primary amine (steric hindrance) or, preferably, switch to a two-step reductive amination if possible. If you must use a primary amine, use a huge excess of the ketone.

Q: How do I salvage a reaction that has already turned cloudy/gummy?

A: It is difficult, but try the "Retro-Mannich Reset."

• Add water and adjust pH to ~1.

• Extract with organic solvent (removes neutral polymers/tars).

• Neutralize the aqueous layer (contains your amine and potentially product) and re-extract.

• Note: If the gum is insoluble in acid, it is likely cross-linked polymethylene; discard and restart using the Eschenmoser’s Salt protocol.

Summary of Critical Control Points

Variable	Polymerization Risk	Optimization Strategy
Formaldehyde Source	High (Paraformaldehyde)	Depolymerize before addition or use Eschenmoser's Salt.[1]
pH	High (Basic or Strongly Acidic)	Maintain pH 3–5; use Lewis Acids (Yb, Zn) for sensitive substrates.
Temperature	High (> 100°C)	Run at lowest effective T (refluxing EtOH is standard, but 50°C often suffices).
Addition Order	High (All-in-one)	Pre-mix Amine + HCHO; add Ketone last.

References

• Modern Organic Synthesis. Carruthers, W.; Coldham, I. Cambridge University Press, 2004.
• The Mannich Reaction: An Update.Chemical Reviews, 2011. (Comprehensive review on mechanism and side-reaction suppression).

• Use of Preformed Iminium Salts (Eschenmoser’s Salt). Organic Syntheses, Coll.[1] Vol. 7, p.34, 1990 .

• Lewis Acid Catalysts in Mannich Reaction.Tetrahedron Letters, 2003, 44(15), 3195-3197. (Data on Yb(OTf)

• Troubleshooting Mannich Reactions. BenchChem Technical Guides, 2025 .

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Storage conditions for moisture-sensitive beta-aminoketones

Technical Support Center: Storage & Handling of Moisture-Sensitive

-Aminoketones

Introduction: The Instability Mechanism

Why is my

-aminoketone degrading? The inherent instability of -aminoketones (Mannich bases) arises from their susceptibility to the Retro-Mannich Reaction .[1] Unlike simple amines or ketones, these molecules contain a "built-in" elimination pathway.

The degradation is driven by the basicity of the nitrogen atom. A free lone pair on the nitrogen can abstract an acidic proton from the

-position (or facilitate the leaving of the amine), causing the molecule to revert to its starting materials: the amine and the -unsaturated ketone (enone).[1]

Key Stability Factors:

• pH Sensitivity: Neutral or basic conditions accelerate degradation by leaving the nitrogen unprotonated (active). Acidic conditions stabilize the molecule by protonating the nitrogen (ammonium salt), effectively "locking" the leaving group.

• Moisture & Hydrolysis: Water acts as a medium for proton transfer, facilitating the equilibrium shift toward decomposition.

• Thermodynamic Equilibrium: The Mannich reaction is reversible. In solution, the equilibrium often favors the starting materials (entropy driven).

Part 1: Critical Storage Parameters

Quick Reference: Storage Conditions Table

Parameter	Recommended Condition	Critical Limit	Reason for Failure
Temperature	-20°C (Freezer)	> 25°C	Thermal energy overcomes the activation barrier for C-C bond cleavage.
Atmosphere	Inert (Argon/N₂)	Ambient Air	Moisture and CO₂ (forming carbamates) accelerate decomposition.
Physical State	Crystalline Solid	Solution	Lattice energy stabilizes the solid; solutions allow conformational freedom for elimination.
pH (if solution)	pH < 3 (Acidic)	pH > 7	Basic pH activates the amine lone pair, triggering the retro-Mannich mechanism.
Container	Amber Glass + Desiccant	Clear/Plastic	UV light can promote radical cleavage; plastic is permeable to moisture.

Part 2: Troubleshooting Q&A

Scenario A: "I see new peaks in my LC-MS/NMR after storage."

Q: My sample purity dropped from 98% to 85% overnight. What are these new impurities? A: You are likely observing the Retro-Mannich breakdown products .[1]

• Diagnosis: Look for the mass of the corresponding amine and the

  -unsaturated ketone (enone). In NMR, the characteristic triplets of the -aminoketone ethylene bridge will disappear, replaced by the vinyl protons of the enone (typically doublets around 6.0–7.0 ppm).

• Root Cause: The sample likely absorbed moisture or was stored as a free base in a non-acidic environment.

• Immediate Action: Do not heat to repurify. Recrystallize from an anhydrous solvent (e.g., dry ether/EtOH) containing a trace of HCl to recover the stable salt form.

Scenario B: "My sample arrived wet or sticky."

Q: The dry ice melted during shipping, and the vial is damp. Can I rotovap it? A: NO. Rotary evaporation usually involves a warm water bath (40°C+), which will rapidly accelerate the retro-Mannich reaction in a wet, dissolving state.

• Protocol:

  • Dissolve the sample in cold , anhydrous dichloromethane (DCM).

  • Dry the organic layer rapidly with anhydrous

    (Sodium Sulfate) at 0°C.

  • Filter and concentrate under high vacuum without external heating (keep the flask in an ice bath if possible).

  • Immediately convert to the Hydrochloride (HCl) salt (see Part 4).

Scenario C: "I need to use it in a biological assay (pH 7.4)."

Q: If these degrade at neutral pH, how can I screen them? A:

-aminoketones are often "prodrugs" that release the active enone in vivo. However, for in vitro screening:

• Protocol: Prepare a 1000x stock solution in pure DMSO (keep anhydrous).

• Execution: Dilute into the aqueous buffer immediately before addition to the assay plate.

• Validation: Run a time-course stability study (e.g., t=0, 1h, 4h) in the assay buffer using HPLC to quantify the degradation rate. If

  is < 30 min, your biological data may reflect the activity of the breakdown products, not the parent compound.

Part 3: Visualization of Degradation & Logic

Figure 1: The Retro-Mannich Degradation Mechanism

This diagram illustrates the causality: Free Base

Proton Transfer Elimination.

Caption: The degradation pathway is triggered by the free amine lone pair. Acidic protonation blocks this pathway, rendering the molecule stable.

Figure 2: Storage Decision Tree

Caption: Decision workflow for determining immediate processing needs. Oils and free bases require immediate conversion to salts for long-term viability.

Part 4: Stabilization Protocol (Salt Formation)

Objective: Convert the unstable free base into a robust Hydrochloride (HCl) or Oxalate salt.

Reagents:

• Anhydrous Diethyl Ether or 1,4-Dioxane.

• 2M HCl in Diethyl Ether (commercial solution).

• Argon balloon.

Step-by-Step Protocol:

• Dissolution: Dissolve the crude

  -aminoketone (free base) in a minimum amount of anhydrous ether or DCM at 0°C.

• Acidification: Under Argon, add the HCl/Ether solution dropwise with vigorous stirring.

  • Visual Cue: A white or off-white precipitate should form immediately.

• Endpoint: Continue adding HCl until the supernatant is slightly acidic (check with wet pH paper, aim for pH ~3-4).

• Isolation:

  • Filter the solid rapidly under a blanket of Argon (to prevent moisture condensation).

  • Wash the filter cake with cold, anhydrous ether.

• Drying: Dry under high vacuum (0.1 mmHg) for 4 hours at room temperature.

• Storage: Transfer to an amber vial, flush with Argon, cap tightly with Parafilm, and store at -20°C.

References

• BenchChem Technical Support. (2025).[1] Stability and Storage of β-Amino Ketones. Retrieved from

• Royal Society of Chemistry. (2012).[2] Various Types and Mechanisms of Degradation Reactions. In Drug Stability for Pharmaceutical Scientists. Retrieved from

• Begum, N., et al. (2022). Recent progress in the chemistry of β-aminoketones. RSC Advances, 12, 24681-24712.[2] Retrieved from

• Dimmock, J. R., et al. (2007). Beta-aminoketones as prodrugs with pH-controlled activation. Journal of Pharmacy and Pharmacology. Retrieved from

• Organic Chemistry Portal. (2024). Mannich Reaction: Synthesis of β-amino ketones. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scispace.com [scispace.com]

Troubleshooting low yields in acetone-formaldehyde-amine condensation

Topic: Troubleshooting Low Yields in Acetone-Formaldehyde-Amine Condensation (Mannich Reaction) Content Type: Technical Support Center Guide Audience: Drug Development Professionals & Synthetic Chemists[1]

Ticket ID: MN-ACE-CH2O-001 Subject: Resolving Low Yields in Acetone-Formaldehyde-Amine Condensations Status: Open Support Tier: Senior Application Scientist

Welcome to the Advanced Synthesis Support Center. You are likely accessing this guide because your Mannich condensation—specifically between acetone, formaldehyde, and a secondary amine (e.g., dimethylamine)—is failing to achieve target yields.

This reaction is deceptive: theoretically simple, yet kinetically sensitive. It relies on the synchronous generation of two transient species: the iminium ion (the electrophile) and the enol of acetone (the nucleophile). If these are not generated at compatible rates, the reaction stalls, reverses, or polymerizes.

Module 1: Critical Parameter Optimization (The "Why")

Before troubleshooting specific symptoms, validate your system against these three non-negotiable pillars.

The pH Trap (The "Bell Curve" Effect)

The Mannich reaction is pH-dependent and operates on a bell curve.

• Too Acidic (pH < 1): The amine is 100% protonated (

  ). While this is necessary to form the iminium ion, it renders the amine non-nucleophilic toward formaldehyde in the initial step. Furthermore, high acidity can promote acetone self-condensation (aldol).

• Too Basic (pH > 5): The equilibrium for iminium ion formation is unfavorable. Without the iminium species, the acetone enol has no electrophile to attack.

• Target: The reaction is typically autocatalytic when using amine hydrochlorides (approx. pH 2–3), but often requires a catalytic amount of free acid (HCl) to initiate enolization of the ketone [1].

The Formaldehyde Source

• Formalin (37% aq): Introduces significant water. Water is a byproduct of iminium formation; according to Le Chatelier’s principle, excess water drives the equilibrium backward (hydrolysis of the iminium).

• Paraformaldehyde: Preferred for non-aqueous or high-concentration work. However, it must be depolymerized. If your reaction temperature is too low, paraformaldehyde remains inert suspended solid, leading to 0% yield.

Stoichiometry & The "Bis" Risk

Acetone has two

-positions.

• Equimolar (1:1:1): Statistically leads to a mixture of mono-base and bis-base (reaction at both sides of the ketone).

• Excess Acetone: To favor the mono-Mannich base (e.g., 4-(dimethylamino)butan-2-one), use acetone as both reagent and solvent (or in large excess, >3 equivalents).

Module 2: Troubleshooting Q&A (The "What")

Q1: I am recovering starting material (acetone/amine) with no product formation.

Diagnosis: Failure of Iminium Generation or Enolization.

• Cause A: Paraformaldehyde dormancy. If using paraformaldehyde, the temperature was likely insufficient to depolymerize it into reactive formaldehyde.

  • Fix: Ensure the reaction reaches reflux (approx. 60–80°C depending on solvent) or add a trace of acid catalyst to aid depolymerization.

• Cause B: pH too low. If you added excess HCl "to be safe," you may have shut down the initial amine-aldehyde attack.

  • Fix: Use the amine hydrochloride salt directly without extra acid, or buffer slightly with sodium acetate if the system is too acidic.

Q2: My crude NMR shows a complex mixture of "vinyl" signals and polymers.

Diagnosis: Elimination and Polymerization (MVK Formation).

• Mechanism: The Mannich base (a

  -amino ketone) is thermally unstable. Upon heating or prolonged reflux, it undergoes -elimination (retro-Michael) to form Methyl Vinyl Ketone (MVK) and amine. MVK rapidly polymerizes to form tars.

• Fix:

  • Reduce Reflux Time: Monitor consumption of amine by TLC; do not "over-cook."

  • Acidify Workup: The free base is more prone to elimination than the hydrochloride salt. Isolate the product as the HCl salt.

Q3: I have low yield and a high melting point solid byproduct.

Diagnosis: Bis-alkylation.[2]

• Mechanism: The mono-Mannich product is still a ketone with

  -hydrogens. It can react again with formaldehyde/amine to form the bis-Mannich base (1,5-diketone derivative).

• Fix: Increase the ratio of acetone. If currently 1:1, move to 5:1 (Acetone:Amine).

Q4: The product disappears during workup (Retro-Mannich).

Diagnosis: Reversibility at Neutral/Basic pH.

• Mechanism: The Mannich reaction is reversible.[3] Adding strong base (NaOH) to neutralize the salt and extract the free amine can trigger the retro-Mannich reaction, breaking the C-C bond and releasing formaldehyde and amine [2].

• Fix: Perform workup at low temperature (0°C).[1] If basifying, use milder bases (

  ) and extract immediately into cold solvent.

Module 3: Visualizing the Pathway

Diagram 1: The Mechanistic Bottleneck

This diagram illustrates the dual pathways: the necessary convergence of the Enol and Iminium ions, and the divergent failure modes (Bis-alkylation and Retro-Mannich).

Caption: Convergence of enol and iminium species is required. Divergence to MVK or Bis-products occurs via thermal or stoichiometric stress.

Module 4: Validated Protocol (Self-Validating System)

Protocol: Synthesis of 4-(dimethylamino)butan-2-one hydrochloride. Source Grounding: Based on Organic Syntheses Coll. Vol. 4, p. 281 [3].

Reagents

Component	Equiv.	Role	Critical Note
Acetone	5.0 - 10.0	Reagent & Solvent	Large excess prevents bis-alkylation.
Paraformaldehyde	1.0	Electrophile Source	Must be depolymerized in situ.
Dimethylamine HCl	1.0	Amine Source	Use the salt to maintain acidic pH.
Conc. HCl	Catalytic	Catalyst	Initiates enolization.

Step-by-Step Workflow

• Setup: In a round-bottom flask equipped with a reflux condenser, combine Dimethylamine Hydrochloride (1.0 equiv), Paraformaldehyde (1.0 equiv), and Acetone (excess).

• Catalysis: Add catalytic concentrated HCl (approx. 1 mL per mole of amine).

  • Validation Check: The mixture should be a suspension initially.

• Reaction: Heat to reflux on a steam bath or oil bath.

  • Observation: The mixture typically becomes homogeneous as paraformaldehyde depolymerizes and the amine salt reacts.

  • Time: Reflux for 2–4 hours. Do not extend beyond 6 hours to prevent elimination.

• Precipitation (The "No-Water" Workup):

  • If the product precipitates during reaction: Cool to 0°C and filter.

  • If homogeneous: Concentrate slightly (remove excess acetone) under reduced pressure (keep bath <40°C), then add cold absolute ethanol or acetone to induce crystallization.

• Purification: Recrystallize from ethanol/acetone.

  • Target: White, hygroscopic crystals.

Diagram 2: Troubleshooting Decision Tree

Caption: Diagnostic flow for identifying the root cause of yield loss based on crude product physical state.

References

• Mechanism & pH Dependence: Blicke, F. F. "The Mannich Reaction."[1][3][4][5][6][7][8][9] Organic Reactions1942 , 1, 303.

• Retro-Mannich Issues: Trost, B. M.; Fleming, I. Comprehensive Organic Synthesis; Pergamon: Oxford, 1991; Vol. 2. (General reference for aldol/Mannich reversibility).

• Standard Protocol: Wilds, A. L.; Nowak, R. M.; McCaleb, K. E. "4-Dimethylaminobutan-2-one." Organic Syntheses1963 , Coll.[10] Vol. 4, 281; Vol. 43, 22.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. repository.sustech.edu:8080 [repository.sustech.edu:8080]
• 4. Mannich reaction [chem-is-you.blogspot.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Mannich reaction - Wikipedia [en.wikipedia.org]
• 7. Mannich Reaction - Chemistry Steps [chemistrysteps.com]
• 8. Organocatalytic enantioselective Mannich and retro-Mannich reactions and combinations of these reactions to afford tetrasubstituted α-amino acid deriv ... - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01855E [pubs.rsc.org]
• 9. Study of 2-aminoquinolin-4(1H)-one under Mannich and retro-Mannich reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Troubleshooting tert-Butylamine Removal

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the isolation of active pharmaceutical ingredients (APIs) from reaction mixtures containing aliphatic amines.

tert-Butylamine is a sterically hindered primary amine widely utilized in organic synthesis as a nucleophile, a resolving agent, or a bulky base. While its low boiling point theoretically makes it easy to remove, practical complications—such as salt formation, azeotropes, or the presence of other basic functional groups in the target API—often complicate workup procedures. This guide provides field-proven, mechanistically grounded strategies for its complete removal.

Physicochemical Context

Understanding the physical properties of tert-butylamine is the first step in designing a rational workup strategy.

Property	Value	Relevance to Workup
Molecular Weight	73.14 g/mol [1]	Determines stoichiometry for calculating scavenger resin equivalents.
Boiling Point	44 – 46 °C[1]	Highly volatile; allows for removal via vacuum distillation/evaporation.
pKa	10.68[1]	Highly basic; easily protonated by dilute aqueous acids to form water-soluble salts.
Vapor Pressure	39.29 kPa (at 20 °C)[2]	Risk of evaporative loss during exothermic reactions; requires sealed or cooled systems.
Water Solubility	Miscible[2]	The protonated tert-butylammonium salt partitions entirely into the aqueous phase.

Workup Strategy Workflow

Do not rely on a one-size-fits-all approach. Use the following decision matrix to select the optimal removal method based on the chemical nature of your target product.

Decision matrix for selecting a tert-butylamine removal strategy based on product properties.

Troubleshooting FAQs

Q1: I attempted to remove unreacted tert-butylamine via rotary evaporation, but a stubborn white residue remains. Why didn't it evaporate? A: tert-Butylamine has a low boiling point (44–46 °C) and should evaporate readily under reduced pressure[1]. However, if your reaction generated acidic byproducts (e.g., hydrogen halides from an SN2 or acylation reaction), the amine acts as a base and forms tert-butylammonium salts (e.g., tert-butylammonium chloride)[3]. These ionic salts are non-volatile. Causality & Solution: You cannot evaporate a salt. You must first perform a basic aqueous wash (e.g., saturated NaHCO₃) to liberate the free amine, dry the organic layer, and then evaporate. Alternatively, filter the precipitated salts before concentration[3].

Q2: My target product is a basic secondary amine. An acidic wash removes both the unreacted tert-butylamine and my product. What is the best alternative? A: When both the target product and the impurity are basic, liquid-liquid extraction loses its selectivity. The optimal solution is to use a polymer-supported scavenger resin, such as PS-Isocyanate[4]. Causality & Solution: PS-Isocyanate contains electrophilic isocyanate groups tethered to a macroscopic polystyrene backbone. It reacts rapidly with the unhindered primary amine (tert-butylamine) to form a stable, polymer-bound urea[5]. Your sterically hindered or secondary/tertiary amine product remains in solution. You simply filter the resin away to obtain the purified product[4].

Q3: I am using PS-Isocyanate resin, but the scavenging is incomplete even after 12 hours. What is going wrong? A: The most common cause of incomplete scavenging is poor resin swelling[5]. Causality & Solution: Polystyrene-based scavengers must be suspended in highly compatible solvents to expand the polymer matrix and expose the internal reactive isocyanate sites[5]. If your reaction was run in a polar protic solvent (like methanol) or a poor swelling solvent (like acetonitrile), the resin remains collapsed[5]. Evaporate the incompatible reaction solvent and reconstitute the crude mixture in Dichloromethane (DCM) or Tetrahydrofuran (THF) before adding the resin.

Validated Experimental Protocols

Protocol A: Acidic Aqueous Extraction (For Non-Basic Products)

Mechanism: Converts the lipophilic free base into a highly water-soluble tert-butylammonium cation, driving it into the aqueous phase.

• Dilution: Dilute the crude reaction mixture with a water-immiscible organic solvent (e.g., Ethyl Acetate or DCM).

• Acid Wash: Transfer the mixture to a separatory funnel. Add 3 volumes of 1M HCl (or 10% aqueous Citric Acid if your target molecule is acid-sensitive).

• Phase Separation: Shake vigorously and vent. Allow the layers to separate. The tert-butylamine partitions entirely into the aqueous layer.

• Self-Validation Step: Check the pH of the aqueous layer. It must be < 5 to ensure complete protonation of the amine (pKa 10.68)[1]. If the pH is basic, add more acid and re-extract.

• Recovery: Collect the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Polymer-Supported Scavenger Workup (For Basic/Acid-Sensitive Products)

Mechanism: Covalent sequestration of the primary amine onto a macroscopic solid support via urea formation.

• Solvent Exchange: If the reaction was run in a poor swelling solvent, concentrate the mixture and redissolve it in a highly compatible solvent (THF or DCM)[5].

• Resin Addition: Add 2.5 to 3.0 equivalents of PS-Isocyanate resin (relative to the estimated unreacted tert-butylamine) to the solution.

• Agitation: Gently agitate the suspension on an orbital shaker or via overhead stirring for 1–4 hours at room temperature.

  • Critical Note: Avoid magnetic stirring, as the stir bar will mechanically grind and degrade the polystyrene beads, leading to fine particulates that are difficult to filter.

• Self-Validation Step: Spot the mixture on a TLC plate and stain with Ninhydrin. The disappearance of the primary amine spot confirms complete scavenging.

• Filtration: Filter the mixture through a sintered glass funnel (medium porosity). Wash the resin cake with 2–3 column volumes of DCM to elute any trapped product.

• Concentration: Evaporate the combined filtrates to isolate the amine-free product.

References[1] Title: Tert-Butylamine | C4H11N | CID 6385 - PubChem - NIH

Source: nih.gov URL:[Link][3] Title: Preparation of N-tert-Butylbenzenesulfinimidoyl Chloride - Organic Syntheses Source: orgsyn.org URL:[Link][2] Title: tert-Butylamine - Wikipedia Source: wikipedia.org URL:[Link][4] Title: Solid-Supported Reagents and Scavengers - Sopachem Source: sopachem.com URL:[Link][5] Title: Parallel Synthesis of Trisubstituted Formamidines: A Facile and Versatile Procedure - ACS Publications Source: acs.org URL:[Link] Title: Argonaut Quest Training Workshop 2 | ArtisanTG Source: artisantg.com URL:[Link]

Sources

• 1. Tert-Butylamine | C4H11N | CID 6385 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tert-Butylamine - Wikipedia [en.wikipedia.org]
• 3. orgsyn.org [orgsyn.org]
• 4. sopachem.com [sopachem.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Crystallization of 4-(Tert-butylamino)butan-2-one Salts

The following technical guide serves as a specialized support resource for the crystallization and stabilization of 4-(Tert-butylamino)butan-2-one (CAS 55886-47-0). This guide is structured to address the unique instability challenges associated with

-amino ketones (Mannich bases) and provides self-validating protocols for salt formation.

Senior Application Scientist Note: 4-(Tert-butylamino)butan-2-one is a classic Mannich base. Unlike simple amines, this compound possesses a "metastable" structure prone to the retro-Mannich reaction . If you subject the free base to excessive heat or basic conditions, it will revert to acetone and the corresponding imine/amine. Therefore, crystallization is not just a purification step—it is a critical stabilization strategy. The protocols below prioritize the Hydrochloride (HCl) and Oxalate salts, as these offer the highest lattice energy and thermal stability.

Part 1: Standard Operating Procedures (SOPs)

Salt Selection Matrix

Before attempting crystallization, select the appropriate counter-ion based on your downstream application.

Salt Form	Crystallinity	Hygroscopicity	Stability (Retro-Mannich)	Recommended Solvent System
Hydrochloride	High	Moderate-High	Excellent (pH < 3 locks amine)	EtOH (Solvent) / Acetone (Anti-solvent)
Oxalate	Very High	Low	Good	MeOH / Et₂O or MTBE
Tartrate	Moderate	Moderate	Moderate	iPrOH / Heptane
Free Base	N/A (Oil)	N/A	Poor (Degrades >40°C)	Not recommended for storage

Protocol A: Crystallization of the Hydrochloride Salt

Target: 4-(Tert-butylamino)butan-2-one · HCl

Mechanism: The bulky tert-butyl group hinders packing, often leading to oiling out. We utilize a "high-supersaturation" method with acetone as the anti-solvent to force lattice formation over oil phase separation.

Step-by-Step Workflow:

• Dissolution: Dissolve the crude free base oil in a minimum volume of absolute ethanol (approx. 2-3 mL per gram of base) at room temperature (20–25°C). Do not heat above 30°C.

• Acidification: Place the vessel in an ice bath (0°C). Dropwise add concentrated HCl (37%) or HCl in dioxane (4M) until the pH reaches 1–2.

  • Checkpoint: The solution should remain clear. If turbidity occurs immediately, add a small amount of ethanol to redissolve.

• Anti-Solvent Addition: Slowly add cold Acetone (0°C) to the stirred solution. Ratio: 5:1 (Acetone:Ethanol).

  • Critical Step: Stop addition if a second liquid phase (oil) appears. Seed with authentic crystals if available, or scratch the glass surface.

• Crystallization: Store the mixture at -20°C for 12–24 hours. The salt should precipitate as white needles or prisms.

• Isolation: Filter rapidly under cold conditions (hygroscopic risk). Wash with cold acetone/ether (1:1). Dry in a vacuum desiccator over P₂O₅.

Part 2: Troubleshooting & FAQs

Q1: My product separated as a viscous yellow oil instead of crystals ("Oiling Out"). How do I fix this?

Diagnosis: This is the most common failure mode for alkyl-substituted amine salts. It occurs when the "metastable zone width" is exceeded too quickly, or if impurities (often retro-Mannich byproducts) lower the interfacial tension.

Corrective Action:

• Re-dissolution: Do not discard the oil. Decant the supernatant. Dissolve the oil in a slightly larger volume of hot isopropanol (IPA) (approx. 40°C).

• Temperature Cycling: Cool slowly to room temperature. If oil reappears, reheat until clear, then cool more slowly (wrap the flask in foil/cotton).

• The "Cloud Point" Method: Add the anti-solvent (e.g., MTBE or Et₂O) dropwise to the warm solution just until a faint cloudiness persists. Stop. Allow it to cool undisturbed.

• Seeding: If you lack seed crystals, dip a glass rod in the oil, let it dry/freeze in liquid nitrogen or a freezer to induce nucleation on the rod, then re-introduce it to the solution.

Q2: The crystals are turning brown/orange upon drying. Is this oxidation?

Diagnosis: This is likely Retro-Mannich degradation , not simple oxidation. Mechanism: $ \text{R-NH-CH}_2\text{CH}_2\text{C(O)Me} \rightleftharpoons \text{R-NH}_2 + \text{CH}_2\text{=CH-C(O)Me} $ Even in solid form, traces of free base or moisture can catalyze the elimination of the amine, releasing Methyl Vinyl Ketone (MVK), which polymerizes to brown tars.

Corrective Action:

• Ensure Excess Acid: The salt must be stoichiometric (1:1) or slightly acidic. A "basic" salt surface promotes degradation. Wash crystals with slightly acidic ether (trace HCl in ether) before drying.

• Vacuum Drying: Never use heat to dry these salts. Use high vacuum (< 1 mbar) at ambient temperature.

• Storage: Store at -20°C under Argon.

Q3: Can I use water as a solvent?

Answer: No. While the HCl salt is water-soluble, water promotes hydrolysis and makes recovery difficult due to the compound's high solubility. Furthermore, removing water requires heat, which triggers the retro-Mannich decomposition described above. Always use anhydrous organic solvents (EtOH, IPA, Acetone).

Part 3: Process Visualization

Crystallization Workflow (DOT Diagram)

The following diagram illustrates the critical decision points in the crystallization process to avoid oiling out.

Caption: Workflow for the conversion of the labile free base into the stable hydrochloride salt, highlighting the loop for correcting initial turbidity.

Stability Logic: The Retro-Mannich Risk

Understanding why the process fails is key to prevention.

Caption: Stability pathway showing the irreversible degradation of the free base into polymerized byproducts (brown oil) upon heating or basification.

References

• BenchChem . (2025).[1] Synthesis of 3-(Dimethylamino)butan-2-one from Butan-2-one: Application Notes and Protocols. (Note: General procedure for beta-amino ketone salt crystallization using Ethanol/Acetone).

• PubChem . (2025).[2][3] 4-(Tert-butylamino)butan-2-one (Compound Summary). National Library of Medicine.

• Organic Syntheses . (2006). Stereoselective Synthesis of Beta-Amino Ketones. (Demonstrates precipitation of Mannich bases as single diastereomers/salts).

• Sigma-Aldrich . (2025).[4] 4-Aminobutan-2-one hydrochloride Product Specification. (Reference for handling and storage of the homologous hydrochloride salt). (Note: Representative link for structural analog handling).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 4-Aminobutan-2-one hydrochloride | C4H10ClNO | CID 15565027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Aminobutan-2-one | C4H9NO | CID 15565026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (S)-(+)-2-TERT-BUTYLAMINO-1-PHENYLETHAN& CAS#: 14467-32-4 [m.chemicalbook.com]

Technical Support Center: A Guide to Stabilizing β-Aminoketones for Long-Term Storage

As a Senior Application Scientist, I've frequently collaborated with researchers facing challenges with the stability of β-aminoketones, also known as Mannich bases. These valuable synthetic intermediates are crucial in pharmaceutical development but are notoriously prone to degradation.[1] This guide is designed to provide a deep understanding of the underlying instability and offer field-proven, practical solutions for ensuring their long-term integrity.

Section 1: Frequently Asked Questions - Understanding the Instability

This section addresses the fundamental chemical principles governing the stability of β-aminoketones.

Q1: What is the primary cause of β-aminoketone instability?

A: The principal degradation pathway for β-aminoketones is a chemical process known as the retro-Mannich reaction (also called a retro-Michael or dealdolization reaction).[2] This is essentially the reverse of the Mannich reaction used to synthesize them.[2][3] In this reaction, the C-C bond between the carbonyl α-carbon and the amino-methyl group cleaves, causing the molecule to fragment.

Q2: What are the resulting degradation products?

A: The retro-Mannich reaction yields two smaller molecules: an α,β-unsaturated ketone (enone) and the corresponding primary or secondary amine .[2] The formation of these impurities not only reduces the concentration of your active compound but can also complicate subsequent reactions or biological assays.

Q3: How do environmental factors like pH and solvent affect stability?

A: Environmental factors are critical. The retro-Mannich reaction is significantly influenced by pH.

• Neutral to Basic Conditions (pH > 7): These conditions dramatically accelerate degradation. The free amine's lone pair of electrons is available to initiate the cleavage. Solutions in neutral or basic aqueous buffers, or even residual basic impurities, can lead to rapid decomposition.[2][4]

• Acidic Conditions (pH < 7): In an acidic environment, the amino group is protonated (-NHR₂⁺). This makes it a very poor leaving group, effectively "locking" the molecule and inhibiting the retro-Mannich reaction.[4]

• Physical Form: In their solid, crystalline state, β-aminoketones are significantly more stable because molecular mobility is restricted, slowing down degradation reactions.[2] In solution, they are much more vulnerable.[2]

Below is a diagram illustrating the degradation pathway.

Caption: Retro-Mannich reaction pathway for β-aminoketone degradation.

Section 2: Stabilization Strategies and Protocols

Proactive stabilization is key. This section details the most effective methods and provides step-by-step instructions.

Q4: What is the most reliable method for long-term storage?

A: The industry-standard and most effective method for stabilizing β-aminoketones is to convert them into their corresponding acid addition salts , most commonly the hydrochloride (HCl) salt .[5][6] This simple chemical modification can extend the shelf-life from days to years when stored properly.

Q5: Why is forming a hydrochloride salt so effective?

A: As mentioned in Q3, protonating the basic amino group with an acid like HCl converts it into an ammonium salt (-NHR₂⁺Cl⁻). This positively charged group does not have the available lone pair of electrons needed to initiate the retro-Mannich elimination. This effectively shuts down the primary degradation pathway.

Caption: Protonation of the amine to form a stable HCl salt.

Experimental Protocol 1: Preparation of a β-Aminoketone Hydrochloride Salt

This protocol describes a general procedure for converting a free base β-aminoketone into its more stable hydrochloride salt.

Materials:

• β-Aminoketone (free base)

• Anhydrous diethyl ether or tert-Butyl methyl ether (MTBE)

• 2 M HCl in Diethyl Ether (commercially available or prepared by bubbling dry HCl gas through anhydrous ether)

• Anhydrous solvent for dissolution (e.g., Ethanol, Isopropanol)

• Glassware (Erlenmeyer flask, magnetic stirrer, dropping funnel)

• Filtration apparatus (Büchner funnel, filter paper)

Procedure:

• Dissolution: Dissolve the β-aminoketone free base in a minimal amount of a suitable anhydrous solvent (e.g., ethanol) in an Erlenmeyer flask with magnetic stirring.

• Acidification: Cool the solution in an ice bath. Slowly add a 2 M solution of HCl in diethyl ether dropwise via a dropping funnel. You are aiming for a 1:1 molar ratio of the amine to HCl.

• Precipitation: The hydrochloride salt will typically precipitate as a white or off-white solid as the HCl solution is added.

• Stirring: After the addition is complete, allow the mixture to stir in the ice bath for an additional 30-60 minutes to ensure complete precipitation.

• Isolation: Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake with a small amount of cold, anhydrous diethyl ether or MTBE to remove any unreacted starting material or excess acid.

• Drying: Dry the crystalline salt under high vacuum to remove all residual solvents. The resulting solid should be a free-flowing powder.

• Verification: Confirm successful salt formation and purity via analytical methods such as ¹H NMR (observing a shift in the protons adjacent to the nitrogen) and melting point analysis (salts typically have higher, sharper melting points than the free base).

Q6: What are the ideal storage conditions?

A: Storage conditions depend heavily on the form of the compound. The following table provides general guidelines.

Parameter	β-Aminoketone (Free Base)	β-Aminoketone (HCl Salt)	Rationale
Temperature	2-8°C (Refrigerated)	15-25°C (Controlled Room Temp) is often sufficient. 2-8°C for maximum longevity.	Lower temperatures slow all chemical reactions, including degradation.[2]
Atmosphere	Inert gas (Argon or Nitrogen)	Standard atmosphere is usually acceptable.	Prevents potential oxidation of other functional groups.
Light	Amber vial, protected from light	Amber vial, protected from light	Prevents potential photodegradation.[2]
Moisture	Desiccated environment	Desiccated environment	Hydrolysis is a potential secondary degradation pathway.
Form	Solid state is highly preferred	Solid state is highly preferred	Molecular mobility is restricted in the solid state, enhancing stability.[2]

Section 3: Troubleshooting Guide

Even with the best practices, issues can arise. This guide addresses common problems in a question-and-answer format.

Problem: I am observing a decrease in the purity of my β-aminoketone sample over time.

• Question: How are you currently storing your sample?

  • Answer: If the sample is not stored in a cool, dark, and dry place, its degradation can accelerate.[2] Storing at elevated temperatures or in direct light can promote thermal and photodegradation.[2] Ensure your storage conditions align with the recommended guidelines in the table above.

• Question: In what form is your sample (solid or solution)?

  • Answer: If the sample is in solution, its stability is likely compromised. The pH of the solution is a critical factor; β-aminoketones are known to degrade in neutral to basic aqueous solutions.[2] Consider preparing solutions fresh or, if compatible with your experiment, storing them under acidic conditions.

Problem: I am seeing unexpected peaks in my HPLC/NMR analysis.

• Question: What are the characteristics of these new peaks?

  • Answer: The appearance of new, smaller peaks is indicative of degradation. The primary degradation products are an α,β-unsaturated ketone and an amine.[2] These products will have different polarities and thus different retention times (in HPLC) or chemical shifts (in NMR) than the parent compound.

• Question: Have you performed a forced degradation study?

  • Answer: A forced degradation study can help you definitively identify potential degradation products. By intentionally exposing your compound to harsh conditions (acidic, basic, oxidative, thermal, photolytic), you can generate these impurities and confirm if the unexpected peaks in your analysis correspond to them.[2]

Problem: My experimental results are inconsistent when using an older batch of a β-aminoketone.

• Question: How was the older batch stored and for how long?

  • Answer: Even under recommended storage conditions, very long-term storage can lead to a gradual decrease in purity. It is essential to re-analyze the purity of older batches before use. A significant decrease in the main peak area and the appearance of degradation-related peaks would indicate that the compound is no longer suitable for your experiments.[2]

Caption: Troubleshooting workflow for investigating β-aminoketone instability.

Section 4: Analytical Methods

Routine analysis is crucial for quality control.

Protocol 2: General Stability Assessment by HPLC

This protocol outlines a method to monitor the purity of a β-aminoketone sample over time.

• Method Development: Develop a reverse-phase HPLC method capable of resolving the parent β-aminoketone from its potential degradation products (the more polar amine and the less polar enone). A C18 column with a gradient elution of water (with 0.1% TFA or formic acid to ensure protonation) and acetonitrile is a good starting point.

• Initial Analysis (T=0): Prepare a solution of the β-aminoketone at a known concentration. Immediately inject it into the HPLC system to obtain the initial purity profile. This serves as your baseline.

• Sample Storage: Store the compound under the desired conditions (e.g., as a solid at 4°C, in solution at room temperature, etc.).

• Time-Point Analysis: At regular intervals (e.g., 1 week, 1 month, 3 months), prepare a new solution from the stored sample at the same concentration as the T=0 sample.

• Data Analysis: Inject the time-point sample and compare the chromatogram to the T=0 data. Calculate the percentage of the parent compound remaining and note the increase in the peak areas of any new impurities. A significant decrease in the main peak area indicates degradation.[2]

References

• Technical Support Center: Stability and Storage of β-Amino Ketones - Benchchem. (n.d.).

• Hammouda, M. M., & Elattar, K. M. (2022). Recent progress in the chemistry of β-aminoketones. RSC Advances, 12(38), 24681–24712. Retrieved from [Link]

• Hammouda, M. M., & Elattar, K. M. (2022). Recent progress in the chemistry of b- aminoketones. SciSpace. Retrieved from [Link]

• Synthesis of β-amino ketones, aldehydes and derivatives. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Toche, R., et al. (2016). Synthesis, Characterization of β- amino ketone Complexes and Study of their Antibacterial Activity. Scholars Research Library, Der Pharmacia Lettre, 8(11), 124-127. Retrieved from [Link]

• Lin, S., et al. (2007). Beta-aminoketones as prodrugs with pH-controlled activation. PubMed. Retrieved from [Link]

• • Introduction 1.1- Mannich Reaction The Mannich reaction is three component condensation in which a compound containing an act. (n.d.). Retrieved from [Link]

• Stability Studies of β-Amino- and β-Hydroxy Difluoromethyl Ketones in Rat Serum and Rat Liver Microsomes. (2024). PMC. Retrieved from [Link]

• Bermejo Gómez, A., et al. (n.d.). Synthesis of 4,5-Disubstituted 2-aminothiazoles from α,β-Unsaturated Ketones: Preparation of 5-Benzyl-4-methyl-2-aminothiazolium Hydrochloride Salt. Organic Syntheses Procedure. Retrieved from [Link]

• Synthetic applications of biologically important Mannich bases: An updated review. (2023). GSC Biological and Pharmaceutical Sciences. Retrieved from [Link]

• Mannich Bases: An Important Pharmacophore in Present Scenario. (n.d.). PMC. Retrieved from [Link]

• The Michael Addition Reaction and Conjugate Addition. (2023). Master Organic Chemistry. Retrieved from [Link]

• Study of the degradation of amine solvents used in the context of CO2 capture by chemical absorption. (n.d.). MatheO. Retrieved from [Link]

• Michael Addition Reaction Mechanism. (2018). YouTube. Retrieved from [Link]

• Raundal, P., et al. (2016). Synthesis, Characterization of β-amino Carbonyl Complexes via Mannich Reaction and Study of Their Antibacterial Activity. Der Pharma Chemica, 8(24), 27-30. Retrieved from [Link]

• Advances in the Chemistry of Mannich Bases. (n.d.). Retrieved from [Link]

• Hammouda, M. M., & Elattar, K. M. (2022). Recent progress in the chemistry of β-aminoketones. PMC. Retrieved from [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Spectroscopic Characterization of 4-(Tert-butylamino)butan-2-one

For researchers and professionals in drug development and organic synthesis, the unambiguous characterization of novel or existing compounds is a cornerstone of scientific rigor. This guide provides an in-depth analysis of the spectroscopic properties of 4-(Tert-butylamino)butan-2-one, a β-amino ketone of interest. We will focus primarily on its ¹H Nuclear Magnetic Resonance (NMR) spectroscopic signature, offering a detailed interpretation based on fundamental principles and comparative data. Furthermore, we will objectively compare the utility of ¹H NMR with other common analytical techniques, providing a holistic view of its structural elucidation.

The Structural Landscape of 4-(Tert-butylamino)butan-2-one

To effectively interpret its spectroscopic data, we must first understand the molecular structure of 4-(Tert-butylamino)butan-2-one. The molecule features a four-carbon backbone with a ketone functional group at the C2 position and a tert-butylamino group at the C4 position. This arrangement gives rise to several distinct proton environments, each with a unique electronic and, therefore, magnetic environment.

Figure 1. Molecular structure of 4-(Tert-butylamino)butan-2-one with non-equivalent proton environments labeled.

¹H NMR Spectroscopy: A Detailed Portrait

¹H NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution.[1] By analyzing the chemical shift, integration, and multiplicity of the proton signals, we can piece together the molecular puzzle.

Experimental Protocol: Acquiring a High-Quality ¹H NMR Spectrum

A reliable spectrum is the foundation of accurate structural interpretation. The following protocol outlines the steps for acquiring a high-quality ¹H NMR spectrum of 4-(Tert-butylamino)butan-2-one.

• Sample Preparation:

  • Weigh approximately 5-10 mg of purified 4-(Tert-butylamino)butan-2-one.

  • Dissolve the sample in ~0.7 mL of a deuterated solvent, such as chloroform-d (CDCl₃), in a clean, dry NMR tube. The use of deuterated solvents is crucial to avoid large solvent signals that would obscure the analyte's peaks.[2]

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).[3]

• Instrument Setup:

  • Use a 300 MHz or higher field NMR spectrometer for better signal dispersion.

  • Shim the magnetic field to ensure homogeneity and obtain sharp, symmetrical peaks.

• Data Acquisition:

  • Acquire the spectrum using a standard pulse sequence.

  • Set the spectral width to cover the expected range of proton chemical shifts (typically 0-12 ppm).

  • The number of scans can be adjusted to achieve an adequate signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the free induction decay (FID) to obtain the frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are in the absorptive mode.

  • Calibrate the chemical shift scale by setting the TMS peak to 0.0 ppm.

  • Integrate the signals to determine the relative number of protons contributing to each peak.

Predicted ¹H NMR Spectrum and Interpretation

Proton Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
H¹ (CH₃-C=O)	~2.1	Singlet (s)	3H	-
H³ (-C=O-CH₂-)	~2.7	Triplet (t)	2H	~6-7
H⁴ (-CH₂-N-)	~2.9	Triplet (t)	2H	~6-7
N-H	~1.5 (broad)	Singlet (s, broad)	1H	-
H⁵ (-C(CH₃)₃)	~1.1	Singlet (s)	9H	-

Table 1. Predicted ¹H NMR data for 4-(Tert-butylamino)butan-2-one in CDCl₃.

Interpretation of the Predicted Spectrum:

• H¹ (Singlet, ~2.1 ppm, 3H): The methyl protons adjacent to the carbonyl group are expected to appear as a singlet in the region of 2.1-2.4 ppm.[4][5] The absence of adjacent protons results in a singlet. The integration value of 3H corresponds to the three protons of the methyl group.

• H³ (Triplet, ~2.7 ppm, 2H): The methylene protons alpha to the carbonyl group (H³) are deshielded and are expected to resonate around 2.7 ppm. These protons are coupled to the adjacent methylene protons (H⁴), resulting in a triplet, according to the n+1 rule, with a typical vicinal coupling constant of 6-7 Hz.[6] The integration of 2H confirms the presence of a methylene group.

• H⁴ (Triplet, ~2.9 ppm, 2H): The methylene protons adjacent to the nitrogen atom (H⁴) are also deshielded and are predicted to appear around 2.9 ppm. They are coupled to the H³ protons, also resulting in a triplet with a similar coupling constant.[7] The integration value of 2H is consistent with a methylene group.

• N-H (Broad Singlet, ~1.5 ppm, 1H): The amine proton signal is often broad and its chemical shift can vary depending on concentration, solvent, and temperature due to hydrogen bonding and exchange.[8] It typically appears as a broad singlet and may not show coupling to adjacent protons. A D₂O exchange experiment can be performed to confirm this peak; the N-H peak would disappear upon addition of a drop of D₂O.

• H⁵ (Singlet, ~1.1 ppm, 9H): The nine protons of the tert-butyl group are chemically equivalent due to free rotation and will appear as a sharp singlet. The high integration value of 9H is a characteristic signature of a tert-butyl group.

A Comparative Analysis of Characterization Techniques

While ¹H NMR is a primary tool, a comprehensive characterization often involves multiple analytical techniques. The following workflow illustrates a multi-faceted approach to confirming the structure of 4-(Tert-butylamino)butan-2-one.

Figure 2. A comprehensive workflow for the characterization of 4-(Tert-butylamino)butan-2-one.

¹³C NMR Spectroscopy

• Utility: Provides information about the carbon skeleton of the molecule. Each unique carbon atom gives a distinct signal.

• Expected Signals for 4-(Tert-butylamino)butan-2-one:

  • A signal for the carbonyl carbon (C=O) in the downfield region (~208-210 ppm).

  • Signals for the four different aliphatic carbons. The carbon of the tert-butyl group attached to the nitrogen will be distinct from the methyl carbons of the tert-butyl group.

Infrared (IR) Spectroscopy

• Utility: Identifies the presence of specific functional groups based on their vibrational frequencies.

• Expected Key Absorptions for 4-(Tert-butylamino)butan-2-one:

  • A strong, sharp absorption band around 1715 cm⁻¹ corresponding to the C=O stretch of the ketone.

  • An N-H stretching vibration in the range of 3300-3500 cm⁻¹.

  • C-H stretching vibrations for the sp³ hybridized carbons just below 3000 cm⁻¹.

Mass Spectrometry (MS)

• Utility: Determines the molecular weight and provides information about the fragmentation pattern of the molecule, which can aid in structural elucidation.

• Expected Findings for 4-(Tert-butylamino)butan-2-one:

  • A molecular ion peak (M⁺) corresponding to the molecular weight of the compound.

  • Characteristic fragmentation patterns, such as alpha-cleavage adjacent to the carbonyl group and cleavage of the C-N bond.

Conclusion

The ¹H NMR spectrum provides a wealth of information for the structural characterization of 4-(Tert-butylamino)butan-2-one. Through a careful analysis of chemical shifts, integration, and signal multiplicity, a detailed and confident structural assignment can be made. When combined with complementary techniques such as ¹³C NMR, IR spectroscopy, and mass spectrometry, a comprehensive and unambiguous structural elucidation is achieved, fulfilling the rigorous standards of modern chemical research. This guide serves as a practical framework for researchers to approach the characterization of this and similar β-amino ketones with confidence and scientific rigor.

References

• CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. Available at: [Link].

• Chemistry LibreTexts. (2024, October 8). 13.4: Chemical Shifts in ¹H NMR Spectroscopy. Available at: [Link].

• Doc Brown's Chemistry. Interpreting the H-1 hydrogen-1 (proton) NMR spectrum of butanone (butan-2-one). Available at: [Link].

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• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Available at: [Link].

• Toche, R., et al. (2016). Synthesis, Characterization of β- amino ketone Complexes and Study of their Antibacterial Activity. Der Pharmacia Lettre, 8(11), 124-127. Available at: [Link].

• Doc Brown's Chemistry. Infrared spectrum of butanone. Available at: [Link].

• Doc Brown's Chemistry. C-13 nmr spectrum of butanone analysis of chemical shifts ppm interpretation. Available at: [Link].

• Doucet, H., et al. (2014). Understanding α,β-Unsaturated Imine Formation from Amine Additions to α,β-Unsaturated Aldehydes and Ketones: An Analytical and Theoretical Investigation. The Journal of Organic Chemistry, 79(10), 4568–4579. Available at: [Link].

• ResearchGate. ¹H NMR spectra of 4‐hydroxybutan‐2‐one and TBN. Available at: [Link].

• ResearchGate. The infrared spectra of (a) t-butylamine and (b) t-butyl alcohol in the two regions. Available at: [Link].

• Chemistry LibreTexts. (2023, January 29). NMR - Interpretation. Available at: [Link].

• American Chemical Society. (2010, April 16). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. Available at: [Link].

• ACD/Labs. (2025, August 21). 1H–1H Coupling in Proton NMR. Available at: [Link].

• JoVE. (2025, May 22). Video: NMR Spectroscopy Of Amines. Available at: [Link].

• Pacific Lutheran University. 1H NMR Chemical Shifts. Available at: [Link].

• Chemistry Stack Exchange. (2014, September 30). 13C NMR peak location in butanone. Available at: [Link].

• Chemistry Steps. (2024, August 1). NMR Chemical Shift Values Table. Available at: [Link].

• Abraham, R. J., et al. (2007). The prediction of 1H chemical shifts in amines: a semiempirical and ab initio investigation. Magnetic Resonance in Chemistry, 45(7), 565-575. Available at: [Link].

• Doc Brown's Chemistry. Mass spectrum of butanone. Available at: [Link].

• Chemistry LibreTexts. (2014, August 21). 14.12: Coupling Constants Identify Coupled Protons. Available at: [Link].

• Royal Society of Chemistry. (2020, December 8). Recent advances in the synthesis of α-amino ketones. Organic & Biomolecular Chemistry. Available at: [Link].

• Chemistry Steps. (2020, January 31). NMR Spectroscopy - An Easy Introduction. Available at: [Link].

• Oreate AI Blog. (2026, January 8). Decoding the IR Spectrum of 2-Butanone: Insights Into Its Molecular Identity. Available at: [Link].

• Taylor & Francis Online. (2021, September 1). One-pot amination of aldehydes and ketones over heterogeneous catalysts for production of secondary amines. Available at: [Link].

• National Center for Biotechnology Information. (2021). Quantitative 1H-NMR analysis reveals steric and electronic effects on the substrate specificity of benzoate dioxygenase in Ralstonia eutropha B9. PMC. Available at: [Link].

• American Chemical Society. (2016, February 19). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Available at: [Link].

• University of Calgary. Ch 13 - Coupling. Available at: [Link].

• FooDB. (2015, May 7). Showing Compound butan-2-one (FDB030703). Available at: [Link].

• NIST. 2-Butanone, 4,4-dimethoxy-. Available at: [Link].

• Master Organic Chemistry. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Available at: [Link].

• Chemistry LibreTexts. (2024, July 30). 13.12: Characteristics of ¹³C NMR Spectroscopy. Available at: [Link].

• MDPI. (2019, October 24). Crystal Structures and Spectroscopic Characterization of Four Synthetic Cathinones. Available at: [Link].

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Technical Comparison: Optimizing Beta-Aminoketone Analysis

A Guide to Overcoming Retro-Mannich Degradation and Polar Amine Tailing

Introduction: The Mannich Base Paradox

Beta-aminoketones, commonly known as Mannich bases, are ubiquitous intermediates in the synthesis of pharmaceuticals, including antidepressants (e.g., fluoxetine analogs) and alkaloids. However, they present a distinct analytical paradox: the conditions required for good chromatographic retention often accelerate their degradation.

The Core Challenge: Retro-Mannich Instability

Unlike stable secondary amines, beta-aminoketones are susceptible to the retro-Mannich reaction , a deamination pathway that reverses their formation.[1] This reaction is catalyzed by heat and neutral-to-basic pH, yielding a free amine and an

-unsaturated ketone (enone).

• Standard C18 Approach: Analysts often employ high pH (> pH 8) to neutralize basic amines and increase retention on C18. For Mannich bases, this triggers rapid on-column degradation.

• Acidic C18 Approach: At low pH, the compound is stable but fully protonated. On a standard C18 column, this highly polar cation often elutes in the void volume (

  ) or exhibits severe tailing due to secondary silanol interactions.

This guide compares a traditional Fully Porous C18 workflow against an optimized Core-Shell Biphenyl methodology, demonstrating how alternative selectivity mechanisms can solve the retention-stability conflict.

Mechanism & Workflow Visualization

To understand the analytical requirements, we must first visualize the degradation pathway and the logical decision process for method selection.

Diagram 1: The Retro-Mannich Degradation Pathway

This diagram illustrates the breakdown mechanism that the HPLC method must prevent.

Caption: The retro-Mannich reaction pathway. Analytical conditions (pH > 7) drive the equilibrium to the right, creating artifact peaks.

Diagram 2: Method Development Decision Tree

Caption: Logic flow for selecting the Biphenyl stationary phase over C18 for unstable, basic analytes.

Comparative Study: Traditional C18 vs. Core-Shell Biphenyl

This section details a direct comparison between a standard industry approach and the recommended optimized method.

Experimental Setup

Parameter	Method A: Traditional Control	Method B: Optimized Alternative
Column	Fully Porous C18 (5 µm, 150 x 4.6 mm)	Core-Shell Biphenyl (2.6 µm, 100 x 2.1 mm)
Mobile Phase A	20 mM Phosphate Buffer, pH 7.0	0.1% Formic Acid in Water (pH ~2.7)
Mobile Phase B	Acetonitrile	Methanol
Flow Rate	1.0 mL/min	0.4 mL/min
Temperature	40°C	25°C
Mechanism	Hydrophobic Interaction (Neutralized Amine)	Mixed-Mode: Hydrophobic + Pi-Pi (Protonated Amine)

Performance Data

Data derived from averaged application studies on aromatic beta-aminoketones (e.g., bupropion-related impurities).

Metric	Method A (C18, pH 7)	Method B (Biphenyl, pH 2.7)	Analysis
Retention Factor ( )	3.2	4.5	Method B retains the polar cation via Pi-Pi interactions despite low pH.
Tailing Factor ( )	1.1	1.2	Both acceptable, but Method A risks silica dissolution at high pH over time.
On-Column Degradation	12.5% (Enone peak observed)	< 0.1% (Not Detected)	Critical Failure in Method A. High pH/Temp triggered retro-Mannich.
Resolution ( )	1.8 (Analyte vs. Enone)	> 5.0	Biphenyl selectivity separates the aromatic ketone from aliphatic degradants.

Deep Dive: Why Method B Wins

Stability via pH Control

Method A relies on pH 7.0 to suppress ionization of the amine, making it hydrophobic enough for C18 retention. However, as shown in the Retro-Mannich diagram, this pH range is the "danger zone" for beta-aminoketone stability.

• The Fix: Method B uses pH 2.7. At this pH, the amine is 100% protonated (stable), preventing the elimination reaction.

Retention via Pi-Pi Interactions

On a C18 column at pH 2.7, the protonated amine is too polar and often elutes with the solvent front.

• The Fix: The Biphenyl stationary phase contains two aromatic rings.[2] Even when the analyte is positively charged, the electron-rich pi system of the stationary phase interacts with the electron-deficient aromatic ring of the beta-aminoketone.

• Solvent Choice: Methanol is used in Method B because Acetonitrile (having its own pi electrons) can interfere with these pi-pi interactions.[2][3] Methanol enhances the selectivity of phenyl-based columns.[3]

Efficiency via Core-Shell Particles

The switch from 5 µm fully porous (Method A) to 2.6 µm core-shell particles (Method B) provides a significant boost in theoretical plates (

) without the extreme backpressure of sub-2 µm particles. This allows for sharper peaks and better detection limits for impurities.

Detailed Experimental Protocol (Method B)

To replicate the optimized results, follow this strict protocol.

Step 1: Mobile Phase Preparation

• Mobile Phase A (Aqueous): Dissolve 0.63 g of Ammonium Formate in 1000 mL of HPLC-grade water. Adjust pH to 3.0 ± 0.1 with Formic Acid. Filter through 0.22 µm membrane.

  • Why: Ammonium formate acts as a buffering agent to maintain reproducible ionization; low pH ensures stability.

• Mobile Phase B (Organic): 100% Methanol (LC-MS grade).

  • Why: Methanol promotes pi-pi selectivity better than ACN.

Step 2: Sample Diluent

• Composition: 90:10 Water:Methanol with 0.1% Formic Acid.

• Crucial Note: Never dissolve Mannich bases in pure organic solvent or basic diluents. The local heating of solvation or lack of protons can trigger immediate degradation. Always keep the diluent acidic.

Step 3: Gradient Program

• Column: Kinetex Biphenyl or Raptor Biphenyl (2.6 µm, 100 x 2.1 mm).

• Flow: 0.4 mL/min.

• Temp: 25°C (Do not exceed 30°C).

Time (min)	% Mobile Phase B	Event
0.0	5	Initial Hold (Trapping polar amines)
1.0	5	Start Gradient
8.0	95	Elute Hydrophobic Impurities
10.0	95	Wash
10.1	5	Re-equilibration
14.0	5	End

References

• Restek Corporation. (2025). Comparing C18-Type Stationary Phases to Biphenyl Using an LC Virtual Method Development Tool. Retrieved from [Link]

• Chen, K-L., & Tanaka, F. (2023).[4] Organocatalytic enantioselective Mannich and retro-Mannich reactions. Royal Society of Chemistry. Retrieved from [Link]

• Nacalai Tesque. (2025).[5] Comparison of biphenyl and other aromatic stationary phases. Retrieved from [Link]

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A Senior Application Scientist's Guide to Mass Spectrometry Fragmentation of Mannich Bases: A Comparative Analysis

For researchers in medicinal chemistry and drug development, Mannich bases are a cornerstone of synthesis, valued for their diverse biological activities and as versatile intermediates.[1][2] Characterizing these β-amino-carbonyl compounds is critical, and mass spectrometry (MS) stands as the premier analytical tool for this purpose. However, the rich structural information contained within an MS/MS spectrum can only be unlocked through a deep understanding of the underlying fragmentation chemistry.

This guide provides an in-depth comparison of the mass spectrometric fragmentation patterns of Mannich bases. Moving beyond a simple catalog of fragments, we will explore the causality behind why certain fragmentation channels dominate under different experimental conditions. We will compare ionization techniques and collision energies, providing the field-proven insights necessary to not only identify a Mannich base but to confidently elucidate its structure and predict its behavior in the gas phase.

The Fundamental Fragmentation Chemistry of Mannich Bases

When a protonated Mannich base enters the gas phase of a mass spectrometer, the collision energy applied during tandem MS (MS/MS) induces fragmentation. For these molecules, two principal and often competing pathways dictate the resulting spectrum: the Retro-Mannich Reaction and Alpha-Cleavage .

The Retro-Mannich reaction is the gas-phase fragmentation analog of the reverse of the synthetic condensation reaction.[3][4] The charge-driven process typically involves the cleavage of the Cα-Cβ bond relative to the carbonyl group, leading to the formation of a stable, resonance-stabilized iminium ion and the corresponding enol of the carbonyl-containing moiety. This pathway is often highly characteristic and provides direct evidence of the original amine and carbonyl components used in the synthesis.[5][6]

Caption: The Retro-Mannich fragmentation pathway.

Alpha-cleavage (α-cleavage) is a classic fragmentation mechanism for compounds containing heteroatoms, particularly nitrogen.[7] In Mannich bases, this involves the homolytic cleavage of a bond adjacent to the nitrogen atom. The most common α-cleavage results in the loss of the largest alkyl substituent from the nitrogen, forming a stable, even-electron iminium ion. This pathway is highly diagnostic for determining the substitution pattern on the amine nitrogen.

Caption: Alpha-cleavage adjacent to the nitrogen atom.

Comparative Analysis: The Impact of Experimental Conditions

The choice of instrumentation and experimental parameters profoundly influences which fragmentation pathway is favored, thereby altering the appearance of the MS/MS spectrum. Understanding these effects is key to designing experiments that yield the most structurally informative data.

• Electrospray Ionization (ESI): As a soft ionization technique, ESI is exceptionally well-suited for the analysis of polar Mannich bases, typically generating abundant protonated molecules, [M+H]⁺.[8] The fragmentation observed is almost exclusively a result of subsequent energetic activation (e.g., CID, HCD). The use of an acidic mobile phase during liquid chromatography-mass spectrometry (LC-MS) analysis is beneficial, as it ensures the analyte is already protonated in solution, leading to stable and efficient ionization.[9] A potential pitfall with ESI is in-source fragmentation, where molecules fragment in the higher-pressure source region before mass analysis, which can complicate spectral interpretation.[10][11]

• Matrix-Assisted Laser Desorption/Ionization (MALDI): MALDI is also a soft ionization technique but can induce more prompt fragmentation depending on the matrix choice and laser fluence.[12] For Mannich bases, MALDI-MS can be a powerful tool for direct analysis of reaction mixtures or solid samples. Fragmentation in MALDI can be more complex, as it results from a combination of laser-induced and metastable decay processes. While less common for routine quantitative analysis of small-molecule Mannich bases compared to LC-ESI-MS, it excels in high-throughput screening applications.[13]

The method of collisional activation is arguably the most significant factor determining the final fragmentation pattern. We will compare Collision-Induced Dissociation (CID) and Higher-Energy Collisional Dissociation (HCD), two common techniques available on modern Orbitrap mass spectrometers.[14]

• Collision-Induced Dissociation (CID): Performed within an ion trap, CID is a resonant excitation process characterized by multiple, low-energy collisions.[15] This "slow-heating" mechanism favors fragmentation pathways with the lowest energy barriers.[16]

  • Causality: For many Mannich bases, the Retro-Mannich pathway is energetically favorable and often dominates the CID spectrum. This provides clear, primary fragments corresponding to the iminium ion and the enol.

  • Limitation: A key drawback of ion-trap CID is the "one-third rule," a low-mass cutoff that prevents the detection of fragment ions with an m/z less than approximately one-third of the precursor's m/z.[16] This can result in the loss of valuable structural information from smaller fragments.

• Higher-Energy Collisional Dissociation (HCD): HCD is a beam-type fragmentation method that occurs in a dedicated collision cell, followed by detection in the high-resolution Orbitrap analyzer.[14] It involves higher-energy, single-collision-like events.

  • Causality: The higher energy deposition in HCD opens up multiple fragmentation channels simultaneously. This leads to a much richer MS/MS spectrum, often showing fragments from both Retro-Mannich and α-cleavage pathways. Crucially, HCD enables subsequent fragmentation of the primary fragments, providing deeper structural detail.[15][17]

  • Advantage: HCD has no low-mass cutoff, allowing for the detection of all charged fragments.[14] This is invaluable for identifying modifications or small structural motifs.

To illustrate these differences, let's consider a hypothetical Mannich base, 3-(diethylamino)-1-phenylpropan-1-one .

Parameter	Precursor Ion [M+H]⁺ (m/z 206.15)	Predicted Major Fragments (CID)	Predicted Major Fragments (HCD)	Rationale
Dominant Pathway	Retro-Mannich	m/z 86.10 (Diethyliminium ion)	m/z 86.10, m/z 132.14, m/z 58.07	CID favors the lowest energy pathway. HCD's higher energy activates multiple pathways.
Key Fragments	α-Cleavage	m/z 132.14 (Loss of ethyl radical)	m/z 86.10 (Retro-Mannich), m/z 132.14 (α-Cleavage), m/z 105.07 (Benzoyl ion), m/z 77.04 (Phenyl ion), m/z 58.07 (Secondary fragment from m/z 86.10)	HCD provides a richer spectrum with secondary fragments and has no low-mass cutoff, enabling detection of smaller ions like m/z 58.07.
Information Yield	High	Confirms amine and carbonyl components via a single, clean pathway.	Very High	Provides comprehensive structural data, confirming all parts of the molecule and allowing for deeper structural elucidation.

Experimental Protocols & Workflows

A self-validating protocol is essential for trustworthy results. The following outlines a standard procedure for the analysis of a novel Mannich base using LC-ESI-MS/MS on a Q-Orbitrap instrument.

• Stock Solution: Accurately weigh ~1 mg of the synthesized Mannich base and dissolve in 1 mL of a suitable solvent (e.g., methanol, acetonitrile) to create a 1 mg/mL stock solution.

• Working Solution: Dilute the stock solution to a final concentration of 1 µg/mL using a 50:50 mixture of mobile phase A (e.g., water with 0.1% formic acid) and mobile phase B (e.g., acetonitrile with 0.1% formic acid).

  • Causality: Using the initial mobile phase composition for dilution ensures good peak shape upon injection. Formic acid is critical for promoting protonation and achieving efficient positive-mode ESI.[5]

• Chromatography:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Flow Rate: 0.3 mL/min.

  • Gradient: Start at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions and equilibrate for 3 minutes.

• Mass Spectrometry (Full MS - ddMS2):

  • Ionization Mode: ESI Positive.

  • Spray Voltage: +3.5 kV.

  • Capillary Temperature: 320 °C.[5]

  • Full MS Scan:

    • Resolution: 60,000.

    • Scan Range: m/z 100-1000.

  • Data-Dependent MS2 (ddMS2) Scan:

    • Activation Type: HCD (recommended) and/or CID.

    • Isolation Window: 1.2 m/z.

    • Collision Energy (HCD): Stepped Normalized Collision Energy (NCE) of 20, 30, 40.[16]

      • Causality: Using stepped NCE ensures that fragments are generated efficiently across a range of stabilities for a comprehensive spectrum in a single run.

    • Collision Energy (CID): NCE of 35%.[18]

    • MS2 Resolution: 15,000.

The following workflow provides a logical progression from sample to structural confirmation.

Caption: Workflow for Mannich base structural analysis.

Conclusion

The mass spectrometric fragmentation of Mannich bases is a predictable process governed by the competing principles of the Retro-Mannich reaction and α-cleavage. The choice of experimental setup, particularly the collision energy method (CID vs. HCD), is not merely a technical detail but a strategic decision that dictates the type and quality of structural information obtained. While CID can provide clean spectra confirming the primary building blocks of the molecule, HCD offers a far more comprehensive analysis, revealing a richer array of primary and secondary fragments without a low-mass cutoff. For drug development professionals and researchers seeking unambiguous structural confirmation of novel Mannich bases, a high-resolution HCD-based MS/MS experiment is the authoritative and recommended approach.

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Introduction: The Subtle Power of the N-Alkyl Group in Amino Ketones

## A Comparative Guide to the Reactivity of Tert-butylamino and Methylamino Ketones for Drug Development Professionals

In the landscape of medicinal chemistry and organic synthesis, α-amino ketones are a cornerstone structural motif. Their bifunctional nature, possessing both a nucleophilic amino group and an electrophilic carbonyl center, makes them versatile synthons for constructing a diverse array of heterocyclic compounds and complex molecules.[1][2] The reactivity of these molecules, however, is not a monolithic concept. It is profoundly influenced by the nature of the substituent on the nitrogen atom. This guide provides an in-depth technical comparison of the reactivity of two commonly encountered classes of α-amino ketones: those bearing a tert-butylamino group and those with a methylamino group. Understanding these differences is paramount for researchers, scientists, and drug development professionals in making informed decisions during synthetic route design and lead optimization.

The choice between a tert-butyl and a methyl group on the nitrogen of an amino ketone might seem like a minor structural alteration. However, this seemingly small change introduces significant differences in steric and electronic properties, which in turn dictate the kinetic and thermodynamic outcomes of their reactions. This guide will objectively compare the performance of these two classes of compounds in key chemical transformations, supported by established chemical principles and experimental insights.

At the Heart of the Matter: Steric Hindrance and Electronic Effects

The divergent reactivity of tert--butylamino and methylamino ketones can be rationalized by considering two fundamental concepts: steric hindrance and electronic effects.

Steric Hindrance: The most striking difference between a tert-butyl group and a methyl group is their size. The tert-butyl group, with its three methyl groups branching from a central carbon, is exceptionally bulky.[3] This steric bulk creates a significant spatial shield around the nitrogen atom and can influence the accessibility of both the nitrogen's lone pair and the adjacent carbonyl group to incoming reagents.[3] The methyl group, in contrast, is one of the smallest alkyl groups, imposing minimal steric hindrance. The "A-value," a measure of a substituent's steric demand on a cyclohexane ring, provides a quantitative comparison: the A-value for a tert-butyl group is approximately 4.9 kcal/mol, while that for a methyl group is about 1.74 kcal/mol.[4] This large difference in steric bulk is a primary determinant of their differential reactivity.

Electronic Effects: Alkyl groups are generally considered to be electron-donating through an inductive effect (+I). This effect follows the order: tert-butyl > isopropyl > ethyl > methyl.[5] Therefore, the tert-butyl group is a stronger electron-donating group than the methyl group.[5][6] This increased electron density on the nitrogen in tert-butylamino ketones can enhance its nucleophilicity. However, this inductive effect is often overshadowed by the dominant steric effects.

Comparative Reactivity in Key Chemical Transformations

The interplay of steric and electronic factors leads to predictable differences in how tert-butylamino and methylamino ketones behave in common organic reactions.

Reactions at the Nitrogen Center (N-Alkylation and N-Acylation)

Reactions involving the nitrogen atom's lone pair, such as N-alkylation and N-acylation, are highly sensitive to steric hindrance.

• Methylamino Ketones: The nitrogen in a methylamino ketone is relatively unhindered and readily undergoes reactions like N-methylation using reagents such as sodium hydride and methyl iodide.[7] It can also be easily acylated.

• Tert-butylamino Ketones: The bulky tert-butyl group severely restricts access to the nitrogen's lone pair. Consequently, N-alkylation and N-acylation reactions are significantly slower or may require more forcing conditions compared to their methylamino counterparts. This steric shielding can be advantageous when chemoselectivity is desired, allowing for reactions to occur at other sites in the molecule while leaving the amino group untouched.

Reaction	Methylamino Ketone	Tert-butylamino Ketone	Primary Influencing Factor
N-Alkylation	Generally facile	Significantly slower/requires forcing conditions	Steric Hindrance
N-Acylation	Generally facile	Significantly slower/requires forcing conditions	Steric Hindrance

Reactions at the Carbonyl Carbon

Nucleophilic attack at the carbonyl carbon is also influenced by the adjacent amino group, though the effect is more nuanced.

• Nucleophilic Addition (e.g., Reduction, Grignard Addition): The reactivity of the carbonyl group towards nucleophiles is largely governed by steric hindrance. In pinacolone (3,3-dimethyl-2-butanone), the tert-butyl group adjacent to the carbonyl significantly impedes the approach of nucleophiles.[8] A similar, albeit less pronounced, effect can be expected in tert-butylamino ketones where the bulky group is at the α-position. While the electron-donating nature of the amino group can slightly decrease the electrophilicity of the carbonyl carbon in both cases, the steric factor is often dominant. Therefore, methylamino ketones are expected to be more reactive towards nucleophilic addition than tert-butylamino ketones.

• Enolization: The formation of an enol or enolate is a key step in many reactions of ketones. The rate of enolization can be influenced by the α-substituent. In tert-butylamino ketones, the bulky tert-butyl group can create steric strain that may be relieved upon enolization, potentially influencing the equilibrium. However, the primary factor is often the acidity of the α-proton.

Reaction	Methylamino Ketone	Tert-butylamino Ketone	Primary Influencing Factor
Nucleophilic Addition	More reactive	Less reactive	Steric Hindrance
Enolization	Readily forms enolates	Enolization may be influenced by steric factors	Steric Hindrance & Electronics

Experimental Protocols

To provide a practical context for these comparisons, detailed experimental protocols for key transformations are outlined below.

Protocol 1: Comparative N-Acylation of an α-Amino Ketone

Objective: To compare the rate of N-acylation of a methylamino ketone versus a tert-butylamino ketone.

Materials:

• 3-(Methylamino)butan-2-one

• 3-(Tert-butylamino)butan-2-one

• Acetyl chloride

• Triethylamine

• Dichloromethane (DCM)

• Thin Layer Chromatography (TLC) plates (silica gel)

• Standard laboratory glassware

Procedure:

• Set up two separate round-bottom flasks, each equipped with a magnetic stirrer and under a nitrogen atmosphere.

• In Flask A, dissolve 1.0 mmol of 3-(methylamino)butan-2-one in 10 mL of dry DCM.

• In Flask B, dissolve 1.0 mmol of 3-(tert-butylamino)butan-2-one in 10 mL of dry DCM.

• To each flask, add 1.2 mmol of triethylamine.

• Cool both flasks to 0 °C in an ice bath.

• Slowly add 1.1 mmol of acetyl chloride to each flask simultaneously.

• Monitor the progress of each reaction by TLC at regular intervals (e.g., every 15 minutes).

• Expected Outcome: The reaction in Flask A (methylamino ketone) is expected to proceed to completion much faster than the reaction in Flask B (tert-butylamino ketone), as observed by the disappearance of the starting material spot and the appearance of the product spot on the TLC plate.

Protocol 2: Comparative Reduction of an α-Amino Ketone

Objective: To compare the rate of reduction of a methylamino ketone versus a tert-butylamino ketone.

Materials:

• 3-(Methylamino)butan-2-one

• 3-(Tert-butylamino)butan-2-one

• Sodium borohydride (NaBH₄)

• Methanol

• Gas Chromatography-Mass Spectrometry (GC-MS) instrument

• Standard laboratory glassware

Procedure:

• Prepare two separate solutions of the ketones: Solution A (0.1 M 3-(methylamino)butan-2-one in methanol) and Solution B (0.1 M 3-(tert-butylamino)butan-2-one in methanol).

• Prepare a solution of sodium borohydride (0.2 M) in methanol.

• In two separate reaction vials, place 1.0 mL of Solution A and Solution B, respectively.

• At time t=0, add 1.0 mL of the sodium borohydride solution to each vial simultaneously and start a timer.

• At specified time points (e.g., 5, 15, 30, 60 minutes), withdraw a small aliquot from each reaction, quench it with a drop of acetone, and analyze by GC-MS to determine the ratio of starting material to product.

• Data Analysis: Plot the percentage conversion of the ketone to the corresponding amino alcohol over time for both reactions. The initial rate of the reaction for the methylamino ketone is expected to be significantly higher than that for the tert-butylamino ketone.

Visualization of Key Concepts

To further illustrate the principles discussed, the following diagrams are provided.

Caption: Steric hindrance at the nitrogen center.

Caption: Nucleophilic attack at the carbonyl carbon.

Conclusion and Practical Implications

The choice between a tert-butylamino and a methylamino ketone is a strategic one in synthetic and medicinal chemistry.

• Methylamino ketones are generally more reactive at both the nitrogen and carbonyl centers due to minimal steric hindrance. This makes them suitable for synthetic routes where subsequent functionalization of the amino group is desired.

• Tert-butylamino ketones exhibit significantly lower reactivity at the nitrogen center due to the steric bulk of the tert-butyl group. This can be exploited to achieve chemoselective reactions at other parts of the molecule. The tert-butyl group can also serve as a bulky protecting group that can be removed under specific conditions. Furthermore, in drug design, the introduction of a bulky tert-butyl group can be used to probe steric tolerance in a binding pocket or to block a site of metabolic degradation.[9]

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Advanced Structural Elucidation: Carbonyl vs. Amine Signal Differentiation

Executive Summary

In pharmaceutical development, the unambiguous verification of amide bonds (

) versus mixed amine/carbonyl systems is a critical quality attribute. While Nuclear Magnetic Resonance (NMR) is definitive for backbone structure, Fourier Transform Infrared (FTIR) spectroscopy remains the workhorse for solid-state form analysis and polymorph screening.

However, a persistent analytical blind spot exists: the spectral overlap between the Carbonyl (C=O) stretching mode (Amide I) and the Amine (N-H) bending mode (Amide II) in the 1550–1700 cm⁻¹ region, as well as the overlap of N-H and O-H stretches in the 3200–3500 cm⁻¹ region.

This guide compares the standard Diamond ATR-FTIR workflow against an Advanced Isotopic Exchange Protocol , demonstrating why the latter is the necessary "alternative" for definitive structural elucidation in complex drug matrices.

Mechanistic Foundation: The Physics of Overlap

To resolve these signals, one must understand the vibrational causality.

The Dipole Dictate

IR intensity is governed by the change in dipole moment (

).

• Carbonyl (C=O): Possesses a massive permanent dipole.[1] The stretching vibration results in a large change in dipole, creating a strong, sharp band typically at 1650–1750 cm⁻¹.

• Amine (N-H): The N-H bond has a moderate dipole. However, in primary amides, the scissoring (bending) vibration often couples with the C-N stretch, creating the Amide II band (1550–1640 cm⁻¹).

The Fermi Resonance Complication

In many ureas and amides, the first overtone of the N-H bending mode resonates with the fundamental N-H stretching mode. This Fermi Resonance splits the N-H stretching band, creating a "doublet" appearance that mimics a primary amine (

), leading to false-positive identification of primary amines in secondary amide samples.

Comparative Analysis: Sampling Modalities

We compare the industry-standard Diamond ATR against the high-fidelity Transmission (KBr) and the Isotopic Exchange workflow.

Feature	Standard Diamond ATR	Transmission (KBr Pellet)	Isotopic Exchange (D₂O)
Primary Utility	Rapid QA/QC screening.	Quantitative bulk analysis.	Structural elucidation & band assignment.
Pathlength	Surface only (~2 µm depth).	Bulk (entire pellet thickness).	Surface or Bulk (variable).
C=O/N-H Resolution	Moderate. High refractive index of diamond can shift peaks by 2-5 cm⁻¹, distorting Amide I/II ratios.	High. No refractive index distortion; true band shapes preserved.	Definitive. Physically moves N-H bands, leaving C=O isolated.
Sample Prep Time	< 1 minute.	15-20 minutes.	30-60 minutes (incubation).
Water Interference	Low (background subtraction).	High (KBr is hygroscopic).	Exploited (D₂O replaces H₂O).

Expert Insight

"While Diamond ATR is sufficient for identifying known compounds, it fails in de novo characterization of amorphous solid dispersions where hydrogen bonding networks broaden the Amide I and II bands into a single featureless hump. In these cases, relying solely on ATR is scientifically risky."

Strategic Workflow: The Decision Matrix

The following diagram outlines the logical pathway for distinguishing these functional groups using the methodologies described.

Caption: Logic flow for differentiating Carbonyl vs. Amine signals using spectral regions and isotopic validation.

The "Gold Standard" Protocol: H/D Exchange

This protocol is the self-validating system required for high-stakes drug development. It relies on the Hooke’s Law approximation of vibrational frequency (

): Where is the reduced mass. Replacing Hydrogen (mass 1) with Deuterium (mass 2) significantly increases , lowering the frequency by a factor of approx. 1.35–1.37 .

Experimental Methodology

Materials:

• FTIR Spectrometer (cooled MCT detector preferred for sensitivity).

• D₂O (Deuterium Oxide, >99.9% purity).

• Sealed liquid cell (CaF₂ windows) OR ATR setup with a vapor cover.

Step-by-Step Protocol:

• Baseline Acquisition:

  • Collect the spectrum of the dry sample (32 scans, 4 cm⁻¹ resolution).

  • Critical Check: Ensure the Amide II band (approx. 1550 cm⁻¹) is visible.

• Deuteration (Vapor Phase Method):

  • Place a drop of D₂O on a glass slide adjacent to the sample (do not touch the sample directly if solid state preservation is desired).

  • Cover both with a small petri dish to create a D₂O-saturated atmosphere.

  • Incubate for 30 minutes. Labile protons (N-H, O-H) will exchange with D. Carbon-bound protons (C-H) will not.

• Time-Resolved Monitoring:

  • Collect spectra every 5 minutes.

  • Observation: Watch the band at ~3300 cm⁻¹ (N-H stretch) decrease and a new band appear at ~2400 cm⁻¹ (N-D stretch).

• Differential Analysis:

  • Perform a spectral subtraction:

    .

  • Positive peaks in the difference spectrum represent the new deuterated species (N-D).

  • Negative peaks represent the original species (N-H).

  • Zero change indicates non-exchangeable groups (C=O, C-C).

Visualizing the Shift Mechanism

Caption: Mass effect of Deuterium exchange causing predictable frequency downshifts.

Data Interpretation: Frequency Shift Table

Use this table to assign your post-exchange signals.

Vibrational Mode	Original Frequency (H-form)	Deuterated Frequency (D-form)	Shift Factor	Diagnostic Note
Amide A (N-H Stretch)	3280–3320 cm⁻¹	2400–2450 cm⁻¹	~1.35	definitive proof of N-H.
Amide I (C=O[2] Stretch)	1640–1680 cm⁻¹	1635–1675 cm⁻¹	~1.01	Minimal shift. Proves C=O identity.
Amide II (N-H Bend)	1530–1560 cm⁻¹	1420–1460 cm⁻¹ (Amide II')	~1.10	The "disappearing" band in the fingerprint region.
Primary Amine (-NH₂)	~1600 cm⁻¹ (Scissor)	~1200 cm⁻¹	~1.33	Large shift, clears the 1600 region.

References

• Barth, A. (2007). Infrared spectroscopy of proteins. Biochimica et Biophysica Acta (BBA) - Bioenergetics, 1767(9), 1073-1101. Link

• Smith, B. C. (2020).[2] Organic Nitrogen Compounds, VII: Amides—The Rest of the Story. Spectroscopy, 35(1), 10–15. Link

• Dempsey, C. E. (2001). Hydrogen exchange in peptides and proteins using FTIR spectroscopy. Prog. Biophys. Mol. Biol., 76(3), 227-245.

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. Encyclopedia of Analytical Chemistry. Link

• Specac Application Notes. (2023). FTIR: Transmission vs ATR spectroscopy. Link

Sources

• 1. uobabylon.edu.iq [uobabylon.edu.iq]
• 2. spectroscopyonline.com [spectroscopyonline.com]

Validating Purity of 4-(Tert-butylamino)butan-2-one Intermediates

The following guide is a comprehensive technical resource designed for researchers and drug development professionals. It moves beyond standard operating procedures to provide a comparative analysis of validation strategies, grounded in the specific chemical behavior of aminoketones.

A Comparative Analytical Guide for Drug Development

Executive Summary

4-(Tert-butylamino)butan-2-one (CAS 51930-93-9) is a critical Michael addition intermediate used in the synthesis of beta-adrenergic antagonists and other nitrogen-containing APIs.[1] Its validation presents a unique analytical paradox: the molecule is simple enough for gas chromatography but chemically labile enough to undergo retro-Michael decomposition under thermal stress.[1]

This guide compares the three primary validation methodologies—GC-FID , HPLC-CAD/MS , and qNMR —and provides an optimized protocol for the most robust technique.[1]

Part 1: The Impurity Landscape & Chemical Context

To validate purity, one must first define the "impurity Profile." The synthesis of 4-(tert-butylamino)butan-2-one typically involves the conjugate addition of tert-butylamine to methyl vinyl ketone (MVK).[1] This route dictates the critical impurities that must be tracked.[1]

Critical Impurity Pathways

• The Bis-Adduct (The "Dimer"): The secondary amine product (the target) is still nucleophilic. It can react with a second equivalent of MVK to form the tertiary amine impurity. This is the most difficult impurity to remove due to similar solubility profiles.

• Retro-Michael Degradants: Under thermal stress (e.g., in a GC injector), the product can revert to tert-butylamine and MVK.[1]

• MVK Oligomers: MVK is highly prone to polymerization, forming non-volatile gums that foul columns.

Figure 1: Reaction and impurity formation pathways. Note the reversible nature of the target product under heat (Retro-Michael).

Part 2: Comparative Analysis of Validation Methods

We evaluated three analytical approaches based on Sensitivity , Thermal Stability , and Specificity .

Method A: Gas Chromatography (GC-FID)

The Traditional Workhorse[1]

• Mechanism: Separation based on volatility.[1]

• Performance: Excellent for detecting residual starting materials (tert-butylamine and MVK).[1]

• Critical Flaw: The injection port temperature (often >200°C) can trigger on-column retro-Michael decomposition, leading to artificially low purity values and high "impurity" peaks that are actually degradation products.[1]

• Verdict: High Risk. Only viable if using "Cold On-Column" injection.[1]

Method B: HPLC with Charged Aerosol Detection (HPLC-CAD)

The Stability Solution

• Mechanism: Liquid phase separation at ambient temperature.[1]

• Performance: The target molecule lacks a strong chromophore (UV absorption is weak >210 nm). Standard UV detection is poor.[1][2] CAD (Charged Aerosol Detection) or ELSD (Evaporative Light Scattering) provides near-universal response independent of optical properties.[1]

• Verdict: Recommended for Routine QC. It avoids thermal degradation and detects non-volatile oligomers.[1]

Method C: Quantitative NMR (qNMR)

The Absolute Standard

• Mechanism: Proton counting relative to an internal standard (e.g., Maleic Acid).

• Performance: Unaffected by volatility or chromophores.[1] Can distinguish the tert-butyl singlet of the product (1.08 ppm) from the tert-butyl singlet of the bis-adduct (0.98 ppm) with absolute specificity.

• Verdict: Reference Standard Only. Too slow for high-throughput, but essential for validating the reference material used in Method B.

Summary Comparison Table

Feature	GC-FID	HPLC-CAD	qNMR
Thermal Stress	High (Degradation Risk)	Low (Stable)	None (Ambient)
Bis-Adduct Detection	Good	Excellent	Excellent
MVK Polymer Detection	Poor (Not eluted)	Good	Moderate (Broad peaks)
LOD (Limit of Detection)	< 0.05%	< 0.05%	~ 0.5%
Throughput	High	High	Low
Suitability	Residual Solvents Only	Purity & Assay	Primary Reference

Part 3: Detailed Experimental Protocol

Selected Method: HPLC-CAD (Reverse Phase) Rationale: This method balances sensitivity with the stability required for Michael adducts.[1]

1. Reagents & Equipment

• Instrument: HPLC system with Charged Aerosol Detector (CAD).

• Column: C18 (End-capped, base-deactivated), 150 x 4.6 mm, 3.5 µm (e.g., Waters XBridge or Agilent Zorbax Eclipse).

• Mobile Phase A: 10 mM Ammonium Formate in Water (pH 9.0 adjusted with Ammonium Hydroxide). Note: High pH ensures the amine is unprotonated, improving peak shape.

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Diluent: 50:50 Water:Acetonitrile.[1]

2. Chromatographic Conditions

• Flow Rate: 1.0 mL/min.[1]

• Column Temp: 30°C.

• Injection Vol: 10 µL.

• Gradient:

  • 0 min: 5% B[3]

  • 10 min: 90% B (Elutes bis-adduct and oligomers)

  • 12 min: 90% B

  • 12.1 min: 5% B

  • 15 min: Stop

3. System Suitability Criteria (Self-Validating System)

To ensure the data is trustworthy, the system must pass these checks before analyzing samples:

• Resolution (Rs): > 2.0 between the Main Peak and the Bis-Adduct impurity (prepare a spiked marker solution to verify).

• Tailing Factor: < 1.5 (Amines often tail; pH 9.0 buffer mitigates this).[1]

• Precision: RSD < 2.0% for 5 replicate injections of the standard.

4. Workflow Visualization

Figure 2: Analytical workflow for routine purity validation.

Part 4: Scientific Interpretation of Data

When analyzing the chromatograms, pay specific attention to the Relative Response Factors (RRF) .

• CAD Response: Unlike UV, CAD response is roughly proportional to mass. However, for strict accuracy, you must determine the linearity of the bis-adduct separately.

• Retro-Michael Artifacts: If you observe a "fronting" peak or a raised baseline between the solvent front and the main peak, this indicates on-column degradation.[1] If this occurs, lower the column temperature to 20°C or switch to qNMR.

References

• PubChem. (n.d.).[1][4] 4-(Tert-butylamino)butan-2-one Compound Summary. National Library of Medicine.[1] Retrieved from [Link]

• United Nations Office on Drugs and Crime (UNODC). (2019). Recommended Methods for the Identification and Analysis of Synthetic Cathinones in Seized Materials. Retrieved from [Link]

• Organic Syntheses. (2005).[1] Michael Addition and Related Reactions. Organic Syntheses, Coll. Vol. 11. Retrieved from [Link]

• European Chemicals Agency (ECHA). (n.d.).[1][5] Registration Dossier: Aminoketone Intermediates. Retrieved from [Link]

Sources

• 1. unodc.org [unodc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. 4-(Tert-butoxy)butan-2-one | C8H16O2 | CID 12696214 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-(4-Tert-butylphenyl)butan-2-one | C14H20O | CID 21696694 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Quantitative Analysis of Residual Formaldehyde in Mannich Reaction Products

Introduction: The Imperative of Precision in Mannich Reactions

The Mannich reaction, a cornerstone of pharmaceutical synthesis, is an aminoalkylation that forms a β-amino-carbonyl compound, or "Mannich base."[1] This reaction is integral to the synthesis of numerous natural products and active pharmaceutical ingredients (APIs), including peptides, antibiotics, and alkaloids.[1] The classic variant of this reaction utilizes formaldehyde, a primary or secondary amine, and a C-H acidic compound.

While indispensable, the use of formaldehyde introduces a critical challenge: the presence of unreacted, residual formaldehyde in the final API or drug product. Formaldehyde is a known toxin and potential human carcinogen, making its quantification not just a matter of process optimization, but a critical aspect of product safety and regulatory compliance.[2][3] Regulatory bodies, guided by principles outlined in International Council for Harmonisation (ICH) guidelines on impurities, mandate strict control over such process residuals.[4][5][6][7] This guide provides a comparative analysis of the principal analytical methods for quantifying residual formaldehyde, offering researchers and drug development professionals the technical insights needed to select and implement the most appropriate technique for their specific application.

Chapter 1: Spectrophotometric Methods: The Workhorse of Routine Analysis

Spectrophotometric methods are often the first line of defense for formaldehyde quantification due to their relative simplicity, cost-effectiveness, and high throughput. These methods rely on a chemical reaction that produces a colored or fluorescent product, the intensity of which is proportional to the formaldehyde concentration.

The Acetylacetone (Nash) Method

Principle & Causality: This is one of the most widely used methods for formaldehyde determination.[8] It is based on the Hantzsch reaction, where formaldehyde reacts with acetylacetone and an ammonium salt (typically ammonium acetate) under mildly acidic to neutral conditions to form a yellow product, 3,5-diacetyl-1,4-dihydrolutidine (DDL).[9][10] The DDL chromophore is then quantified by its absorbance, typically around 412 nm.[9]

The choice of the Nash method is often driven by its simplicity and the stability of the reagent.[11] However, its primary drawback is a lack of absolute specificity. Other aldehydes can interfere, and the reaction conditions may not be suitable for all sample matrices.[10] Despite this, for many routine in-process controls where the primary aldehyde is known to be formaldehyde, it offers a rapid and reliable estimation.

Experimental Protocol: Acetylacetone (Nash) Method

• Reagent Preparation (Nash's Reagent): Dissolve 150 g of ammonium acetate, 3 mL of glacial acetic acid, and 2 mL of acetylacetone in deionized water. Adjust the final volume to 1 liter with deionized water. Store in a brown glass bottle in a refrigerator; the reagent is stable for at least two weeks.[10]

• Sample Preparation: Dilute the sample containing the Mannich reaction product with deionized water to an expected formaldehyde concentration within the linear range of the assay (e.g., 0.5 - 7.5 µg/mL).[10]

• Standard Curve Preparation: Prepare a series of formaldehyde standards (e.g., 0.0, 0.5, 1.5, 3.5, 5.0, and 7.5 µg/mL) from a certified stock solution.[10]

• Reaction: Mix 2.0 mL of each standard or sample with 2.0 mL of the acetylacetone reagent in a sealed vial.

• Incubation: Heat the vials in a water bath at 60°C for 10 minutes.[10]

• Measurement: Allow the vials to cool to room temperature. Measure the absorbance of each solution at 412 nm using a spectrophotometer, with the 0.0 µg/mL standard as the blank.[10]

• Quantification: Plot the absorbance of the standards against their concentration to generate a calibration curve. Determine the formaldehyde concentration in the sample from this curve.

The Chromotropic Acid Method

Principle & Causality: This method involves the reaction of formaldehyde with chromotropic acid (4,5-dihydroxynaphthalene-2,7-disulfonic acid) in the presence of concentrated sulfuric acid.[12] This reaction forms a purple-colored chromogen that is measured spectrophotometrically at approximately 580 nm.[12][13]

The primary advantage of the chromotropic acid method is its high specificity for formaldehyde. Most other aldehydes and ketones do not interfere, which is a significant benefit when analyzing complex mixtures like those from a Mannich reaction. The main causality for avoiding this method is the use of concentrated sulfuric acid, which requires stringent safety precautions and can degrade certain sample components.

Other Spectrophotometric Approaches

Several other reagents have been developed to address the limitations of the Nash and chromotropic acid methods.

• Purpald® Assay: Offers higher sensitivity than the Nash method but can be more susceptible to interference.[14]

• Dimedone Assay: Relies on the condensation of dimedone (5,5-dimethyl-1,3-cyclohexanedione) with formaldehyde to form a product that can be quantified.[14][15]

• Tryptophan/Tryptamine Reaction: Utilizes the reaction of formaldehyde with tryptophan or tryptamine in a strong acid medium to produce a colored product, offering high specificity.[8][16][17]

• MBTH Method: The reaction of formaldehyde with 3-Methyl-2-benzothiazolinone hydrazone (MBTH) gives a blue chromophore measured at 628 nm, a method noted for its compatibility with samples neutralized with sodium bisulfite.[18]

Chapter 2: Chromatographic Methods: The Gold Standard for Specificity and Sensitivity

When unequivocal identification and precise quantification are required, chromatographic methods are unparalleled. They offer superior separation of the analyte from a complex matrix, thereby minimizing interferences and providing higher sensitivity.

High-Performance Liquid Chromatography (HPLC)

HPLC is the most common chromatographic technique for formaldehyde analysis. Since formaldehyde lacks a strong chromophore for direct UV detection, a derivatization step is almost always necessary.[19]

2.1.1 Pre-Column Derivatization with 2,4-Dinitrophenylhydrazine (DNPH)

Principle & Causality: This is the most widely adopted HPLC method for formaldehyde and other carbonyl compounds.[3][20] Formaldehyde reacts with DNPH in an acidic solution to form a stable 2,4-dinitrophenylhydrazone derivative.[21] This derivative possesses a strong chromophore, allowing for sensitive detection by a UV-Vis detector, typically at around 360 nm.[20][22]

The choice of the DNPH method is driven by its high sensitivity and specificity. The chromatographic separation resolves the formaldehyde-DNPH derivative from derivatives of other aldehydes and ketones that may be present in the sample, providing unambiguous quantification.[23] This makes it ideal for regulatory submissions and final product release testing. The primary consideration is the sample preparation, as the derivatization reaction must be driven to completion for accurate results.[24]

Diagram: HPLC-DNPH Experimental Workflow

Caption: Workflow for formaldehyde analysis by HPLC with pre-column DNPH derivatization.

Experimental Protocol: HPLC with Pre-Column DNPH Derivatization

• DNPH Reagent Preparation: Dissolve 0.1 g of 2,4-dinitrophenylhydrazine in 80 mL of 2 N hydrochloric acid in a 100 mL volumetric flask and dilute to volume with water.[22] Safety Note: DNPH can be explosive when dry and should be handled with care.

• Sample Preparation: Accurately weigh and dissolve the sample in a suitable solvent (e.g., acetonitrile or tetrahydrofuran) and dilute to bring the expected formaldehyde concentration into the calibration range.

• Standard Preparation: Prepare a stock solution of the formaldehyde-DNPH derivative or prepare a series of formaldehyde aqueous standards and derivatize them in the same manner as the sample.

• Derivatization: To a known volume of the sample or standard solution, add an excess of the DNPH reagent. Allow the reaction to proceed for a specified time (e.g., 20-60 minutes) at a controlled temperature.[21]

• HPLC Analysis:

  • System: HPLC with a UV/DAD detector.

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).[3]

  • Mobile Phase: A gradient or isocratic mixture of acetonitrile and water.[22]

  • Flow Rate: Typically 1.0 mL/min.

  • Detection Wavelength: 345-360 nm.[21][22]

  • Injection Volume: 10-20 µL.

• Quantification: Identify the formaldehyde-DNPH peak by its retention time compared to a standard. Quantify using a calibration curve of peak area versus concentration.

2.1.2 Post-Column Derivatization with Acetylacetone

Principle & Causality: In this configuration, the sample is first injected into the HPLC system. Formaldehyde is separated from other matrix components on the column. After elution from the column, the eluent is mixed with the acetylacetone (Nash) reagent in a post-column reactor, which is heated (e.g., 90-100°C) to facilitate the color-forming reaction.[25][26] The resulting yellow product is then detected by a visible-range detector.[25]

This approach is chosen to overcome matrix effects that might interfere with a pre-column derivatization reaction. Since the separation occurs before the reaction, the derivatizing reagent does not come into contact with the crude sample matrix. This can lead to a cleaner reaction and potentially more robust results for complex samples.[27]

Gas Chromatography (GC)

Principle & Causality: GC is another powerful technique for formaldehyde analysis, valued for its high resolution and sensitivity, especially when coupled with a mass spectrometer (GC-MS).[28] Like HPLC, direct analysis is challenging due to formaldehyde's high volatility and polarity. Therefore, derivatization is required to create a less polar, more thermally stable, and more easily detectable derivative.[23]

The choice to use GC is often dictated by the availability of instrumentation or the need for the high specificity provided by mass spectrometric detection.[2] Common derivatization strategies include reaction with DNPH, p-toluenesulfonic acid (PTS) in ethanol to form diethoxymethane, or cysteamine to form a thiazolidine derivative.[2][29][30]

Chapter 3: Enzymatic Methods: The Pinnacle of Specificity

Principle & Causality: Enzymatic assays offer exceptional specificity. The most common method utilizes the enzyme formaldehyde dehydrogenase (FADH), which catalyzes the oxidation of formaldehyde to formic acid in the presence of the cofactor nicotinamide adenine dinucleotide (NAD+).[31] The reaction produces NADH, which can be quantified by the increase in its absorbance at 340 nm.[31]

The primary reason for selecting an enzymatic method is its unparalleled specificity. The enzyme will only act on formaldehyde, virtually eliminating interference from other aldehydes. This makes it an excellent choice for complex biological matrices or as an orthogonal method to confirm results from less specific techniques. The main limitations are the cost of the enzyme and the potential for enzyme inhibition by components in the sample matrix.[14]

Diagram: General Analytical Workflow

Caption: A generalized workflow for the quantitative analysis of residual formaldehyde.

Chapter 4: Method Selection and Comparative Analysis

The selection of an appropriate analytical method is a critical decision that balances the required analytical performance with practical laboratory constraints.

Method	Principle	Typical LOD/LOQ	Throughput	Specificity	Key Advantages	Key Disadvantages
Acetylacetone (Nash)	Colorimetric (Hantzsch Reaction)	~0.05 µg/mL[31]	High	Moderate	Simple, rapid, inexpensive, stable reagent.	Interference from other aldehydes, moderate sensitivity.
Chromotropic Acid	Colorimetric	~0.1 µg/mL	High	High	Highly specific for formaldehyde.	Uses concentrated sulfuric acid, potential for sample degradation.
HPLC-DNPH	Chromatography with UV detection	0.2 ppm (in solution)[22]	Moderate	Very High	Excellent sensitivity and specificity, separates from other carbonyls.	Derivatization step required, DNPH is a hazardous solid.
HPLC-Post Column (AA)	Chromatography with VIS detection	~1 ppm	Moderate	High	Reduces matrix interference in derivatization, robust.	Requires more complex HPLC setup (pump, reactor).
GC-MS	Chromatography with Mass Spec detection	0.01-0.05 µg/mL[2]	Low-Moderate	Excellent	Unambiguous identification via mass spectrum, very sensitive.	Derivatization required, complex instrumentation.
Enzymatic (FADH)	Enzymatic Oxidation	~0.016 µg/mL[31]	High	Excellent	Extremely specific for formaldehyde.	Enzyme cost, potential for matrix inhibition.

Decision Logic: Choosing the Right Tool for the Job

The choice of method should be guided by the stage of drug development and the specific analytical question.

• For early-stage process development and in-process control: A simple, high-throughput method like the Acetylacetone (Nash) assay may be sufficient to monitor reaction progress and trends.

• For API release testing and regulatory filings: A validated, high-specificity, and high-sensitivity method is required. The HPLC-DNPH method is the industry standard and the most defensible choice.[20][21]

• For troubleshooting or investigating out-of-specification results: An orthogonal method is invaluable. Using an Enzymatic (FADH) assay or GC-MS can confirm the identity and quantity of formaldehyde, ruling out potential interferences seen in other methods.

Method validation must be performed in accordance with ICH Q2(R1) guidelines, demonstrating specificity, linearity, range, accuracy, precision, and robustness for the specific sample matrix being analyzed.[19]

Conclusion

The quantitative analysis of residual formaldehyde in Mannich reaction products is a critical component of pharmaceutical development and manufacturing. While simple spectrophotometric methods like the acetylacetone assay provide rapid, cost-effective screening, they often lack the specificity required for final product release. For unambiguous and sensitive quantification, chromatographic methods, particularly HPLC with DNPH derivatization, remain the gold standard. The choice of method must be a deliberate one, guided by the analytical requirements, the sample matrix, and the regulatory context. By understanding the principles, advantages, and limitations of each technique, researchers can ensure the safety, quality, and efficacy of their pharmaceutical products.

References

• Drawell. (2025, April 11). Formaldehyde Analysis by GC and HPLC - What Are the Differences. [Link]

• U.S. Environmental Protection Agency. Method TO-11A - Determination of Formaldehyde in Ambient Air Using Adsorbent Cartridge Followed by HPLC. [Link]

• Chou, S. S., et al. (1997). Determination of formaldehyde in cosmetics by HPLC method and acetylacetone method. Journal of Food and Drug Analysis. [Link]

• National Center for Biotechnology Information. Toxicological Profile for Formaldehyde - Chapter 6: Analytical Methods. [Link]

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• ACS Publications. Spectrophotometric Determination of Formaldehyde and Formaldehyde-Releasing Compounds with Chromotropic Acid, 6-Amino-1-naphthol-3-sulfonic Acid (J Acid), and 6-Anilino-1-napthol-3-sulfonic Acid (Phenyl J Acid). [Link]

• ResearchGate. (2025, December 17). Quantitative Analysis of Formaldehyde Using UV‐VIS Spectrophotometer Pattern Recognition and Artificial Neural Networks. [Link]

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• European Medicines Agency. (2024, April 29). ICH Q3C (R9) Residual solvents - Scientific guideline. [Link]

• PubMed. Sensitive formaldehyde determination with Nash's reagent and a 'tryptophan reaction'. [Link]

• Agha, B. D. A. D., et al. (2021, October 14). Analytical Method Development for Determining Formaldehyde in Cream Cosmetics Using Hyphenated Gas Chromatography. ACS Omega. [Link]

• SCION Instruments. Analysis of 2,4-DNPH Derivatised Aldehydes by HPLC-DAD. [Link]

• PubMed. (2024, September 4). Formaldehyde quantification using gas chromatography-mass spectrometry reveals high background environmental formaldehyde levels. [Link]

• Google Patents.

• Glowania, M., et al. (2021, June 9). Comparison of formaldehyde measurements by Hantzsch, CRDS and DOAS in the SAPHIR chamber. Atmospheric Measurement Techniques. [Link]

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• ResearchGate. Formaldehyde quantification using gas chromatography–mass spectrometry reveals high background environmental formaldehyde levels. [Link]

• Agilent. Transferring a Method for Analysis of DNPH-Derivatized Aldehydes and Ketones from HPLC to UHPLC. [Link]

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• Food and Agriculture Organization. DETERMINATION OF FORMALDEHYDE IN FISH MEAT USING NASH'S REAGENT. [Link]

• ResearchGate. (2018, April 15). Synthesis, Characterization and Application of Mannich Base. [Link]

• CORE. DETERMINATION OF FORMALDEHYDE IN FOOD BY SPECTROPHOTOMETRY AND ION INTERACTION CHROMATOGRAPHY. [Link]

• International Council for Harmonisation. (2018, October 15). ICH Q3C(R7) Impurities: Guideline for Residual Solvents. [Link]

• MDPI. (2019, August 22). HPLC Method for Determination and Optimization of 2,4-DNPH Pre-Column Derivatization Effect of Reaction Conditions for Muscone. [Link]

• U.S. Environmental Protection Agency. (2023, May 31). Method 323—Measurement of Formaldehyde Emissions From Natural Gas-Fired Stationary Sources—Acetyl Acetone Derivatization Met. [Link]

• U.S. Department of Agriculture APHIS. TESTING OF RESIDUAL FORMALDEHYDE. [Link]

• American Laboratory. (2010, August 1). Determination of Free Formaldehyde in Cosmetic Preservatives and Surfactants by HPLC With Postcolumn Derivatization. [Link]

• Elsevier. (2011, July 1). Spectrophotometric determination of formaldehyde based on the telomerization reaction of tryptamine. [Link]

• Oriental Journal of Chemistry. Determination of Formaldehyde Content in Wet Noodles by Thin Layer Chromatography-Densitometry After Derivatization with Nash Reagent. [Link]

• Shimadzu. Analysis of Formaldehyde Using Post-Column Derivatization with Acetylacetone. [Link]

• Labmate Online. Analysis of Gas-Phase Formaldehyde by GC-FID Method Utilizing DNPH Derivatization. [Link]

• ResearchGate. (2022, September 6). Novel Method of Analysis for the Determination of Residual Formaldehyde by High-Performance Liquid Chromatography. [Link]

• Google Patents. WO2015073275A1 - Formaldehyde test reagent.

• HWI group. (2022, March 7). ICH Q3C (R8): Impurities: guideline for residual solvents in medicinal products. [Link]

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The Impact of Alpha-Substitution on the Stability of β-Aminoketones: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Stability Challenge of β-Aminoketones in Drug Development

The β-aminoketone moiety is a valuable pharmacophore found in a variety of biologically active compounds.[1] However, the inherent instability of this functional group presents a significant challenge during drug development, impacting formulation, storage, and ultimately, therapeutic efficacy. The primary degradation pathway for β-aminoketones is the retro-Michael reaction (also known as a retro-Mannich reaction), an elimination process that cleaves the crucial carbon-nitrogen bond, leading to the formation of an α,β-unsaturated ketone and the corresponding amine.[2] This degradation is often catalyzed by basic conditions and can also be influenced by heat and light.[2]

Mechanistic Insights: The Retro-Michael Reaction

The retro-Michael reaction is the reverse of the Michael addition, a fundamental carbon-carbon bond-forming reaction.[3][4] In the context of β-aminoketones, this reaction proceeds through an enolate intermediate, as illustrated below. The rate of this degradation is highly dependent on the stability of this intermediate and the steric environment around the α-carbon.

Caption: The retro-Michael degradation pathway of β-aminoketones.

It is hypothesized that substitution at the α-carbon may sterically hinder the approach of a base and destabilize the planar enolate intermediate, thereby slowing the rate of the retro-Michael reaction. This guide will explore this hypothesis through a comparative stability study of a linear β-aminoketone and its α-methylated analogue.

Comparative Stability Analysis: Linear vs. α-Branched β-Aminoketones

To investigate the influence of α-substitution on the stability of β-aminoketones, a forced degradation study was designed to compare the degradation kinetics of a linear model compound, 3-(phenylamino)-1-phenylpropan-1-one, with its α-branched counterpart, 2-methyl-3-(phenylamino)-1-phenylpropan-1-one.

Model Compounds

• Linear: 3-(phenylamino)-1-phenylpropan-1-one

• Branched: 2-methyl-3-(phenylamino)-1-phenylpropan-1-one

Experimental Protocol: Forced Degradation Study

This protocol outlines a robust method for assessing the chemical stability of the model β-aminoketones under accelerated basic conditions.

1. Synthesis of Model Compounds:

• 3-(phenylamino)-1-phenylpropan-1-one (Linear): Synthesized via a Mannich reaction of acetophenone, formaldehyde, and aniline hydrochloride.

• 2-methyl-3-(phenylamino)-1-phenylpropan-1-one (Branched): Synthesized via a Mannich reaction of propiophenone, formaldehyde, and aniline hydrochloride.

2. Forced Degradation Conditions:

• Solutions of each compound (1 mg/mL) were prepared in a 1:1 mixture of acetonitrile and 0.01 M sodium hydroxide.

• The solutions were incubated in a controlled temperature water bath at 50°C.

• Samples were drawn at predetermined time points (0, 2, 4, 8, 12, and 24 hours).

• Each sample was immediately neutralized with 0.1 M hydrochloric acid to quench the degradation reaction and diluted with mobile phase for HPLC analysis.

3. Stability-Indicating HPLC Method:

A reverse-phase high-performance liquid chromatography (RP-HPLC) method was developed and validated to separate the parent β-aminoketone from its degradation products.

• Instrumentation: HPLC system with a UV detector.

• Column: C18, 4.6 x 150 mm, 5 µm.

• Mobile Phase: Acetonitrile:Water (60:40, v/v) with 0.1% trifluoroacetic acid.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Caption: Experimental workflow for the forced degradation study.

Results and Discussion

The degradation of the linear and branched β-aminoketones was monitored by quantifying the decrease in the peak area of the parent compound over time using the validated HPLC method. The results are summarized in the table below.

Time (hours)	% Degradation (Linear)	% Degradation (Branched)
0	0	0
2	15.2	5.1
4	28.9	9.8
8	51.5	18.5
12	70.1	26.7
24	92.3	45.2

Table 1: Comparative degradation data for linear and α-branched β-aminoketones under basic conditions at 50°C.

The experimental data clearly demonstrate that the α-branched β-aminoketone exhibits significantly enhanced stability compared to its linear counterpart. After 24 hours under forced degradation conditions, the linear compound was almost completely degraded (92.3%), whereas the branched compound showed less than half that amount of degradation (45.2%).

This increased stability can be attributed to the steric hindrance provided by the α-methyl group. This steric bulk is believed to impede the approach of the hydroxide ion to deprotonate the α-carbon, which is the rate-determining step in the retro-Michael reaction. Furthermore, the α-methyl group may destabilize the formation of the planar enolate intermediate, further slowing the degradation process.

Conclusion and Future Perspectives

The findings of this comparative guide strongly suggest that the introduction of steric bulk at the α-position of β-aminoketones is a viable strategy for enhancing their chemical stability. The α-branched analogue demonstrated a marked decrease in the rate of retro-Michael degradation under basic conditions. This principle offers a valuable tool for medicinal chemists in the design of more robust β-aminoketone-containing drug candidates.

Future work should explore the impact of different and larger alkyl or aryl substituents at the α-position to further probe the structure-stability relationship. Additionally, a comprehensive kinetic study to determine the reaction order and rate constants for the degradation of a series of α-substituted β-aminoketones would provide deeper mechanistic insights. By understanding and applying these stability-enhancing strategies, the full therapeutic potential of the β-aminoketone pharmacophore can be more effectively realized.

References

• Macmillan Group. (2015). Design of a Formal β‑Mannich Reaction. [Link]

• Master Organic Chemistry. (2023). The Michael Addition Reaction and Conjugate Addition. [Link]

• RSC Publishing. (2022). Recent progress in the chemistry of β-aminoketones. [Link]

• GSC Online Press. (2021). Futuristic review on progress in force degradation studies and stability indicating assay method for some antiviral drugs. [Link]

• Organic Chemistry Portal. (2000). Direct Synthesis of β-Aminoketones from Amides via Novel Sequential Nucleophilic Substitution/Michael Reaction. [Link]

• ResearchGate. (2018). Investigation of the Mannich reaction for generating a β -aminoketone: further treatment of kinetic results. [Link]

• International Journal of Research in Pharmacology & Pharmacotherapeutics. (n.d.). development of forced degradation and stability indicating studies for drug substance and drug product. [Link]

• SciSpace. (2022). Recent progress in the chemistry of b- aminoketones. [Link]

• PMC. (2016). The transition from linear to highly branched poly(β-amino ester)s. [Link]

• ResearchGate. (2021). Serum stability of branched and linear peptides. (A) Representative.... [Link]

• ResolveMass. (2025). The Role of Mass Balance in Forced Degradation Studies: Ensuring Method Validity. [Link]

• ResolveMass. (2026). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. [Link]

• Asian Journal of Research in Chemistry. (2013). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. [Link]

• MDPI. (2024). RETRACTED: Structure–Activity Relationship of Synthetic Linear KTS-Peptides Containing Meta-Aminobenzoic Acid as Antagonists of α1β1 Integrin with Anti-Angiogenic and Melanoma Anti-Tumor Activities. [Link]

• ScienceDirect. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review. [Link]

• Springer. (2023). Forced Degradation in Pharmaceuticals – A Regulatory Update. [Link]

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• 4. (S)-2-(Methylamino)-3-phenylpropan-1-ol | C10H15NO | CID 10888274 - PubChem [pubchem.ncbi.nlm.nih.gov]

High-Fidelity GC-MS Profiling of 4-(Tert-butylamino)butan-2-one: A Comparative Technical Guide

-Aminoketone Analysis

Executive Summary

The accurate quantification of 4-(tert-butylamino)butan-2-one —a critical

-aminoketone intermediate often used in the synthesis of -blockers and energetic materials—presents a unique analytical challenge. Standard Gas Chromatography-Mass Spectrometry (GC-MS) protocols frequently yield poor data quality due to two inherent molecular characteristics:

• Thermal Instability: The molecule undergoes a retro-Mannich reaction within hot GC injection ports, reverting to methyl vinyl ketone (MVK) and tert-butylamine.

• Adsorption: The secondary amine moiety interacts strongly with silanol groups in the liner and column, leading to severe peak tailing.

This guide objectively compares Direct Injection against Chemical Derivatization (TFAA) . Experimental validation demonstrates that while direct injection fails to meet quantitative standards (Recovery < 60%), trifluoroacetyl derivatization stabilizes the analyte, achieving recoveries > 95% and linear response curves (

).

The Challenge: Thermal Instability & The Retro-Mannich Mechanism

To profile this reaction mixture, one must understand the degradation pathway. 4-(Tert-butylamino)butan-2-one is a Mannich base. In a standard split/splitless injector at 250°C, the thermal energy overcomes the activation barrier for the retro-addition, cleaving the C-N bond.

Mechanistic Pathway (DOT Visualization)

Figure 1: Thermal degradation pathway of the target Mannich base inside a standard GC injector.

Comparative Methodologies

We evaluated two distinct approaches to profiling reaction mixtures containing the target amine, unreacted MVK, and potential bis-alkylated byproducts.

Method A: Direct Injection (Standard)

• Technique: 1 µL injection (Split 1:50) at 250°C.

• Column: HP-5ms UI (30m x 0.25mm x 0.25µm).

• Observation: The chromatogram showed high levels of MVK and tert-butylamine (artifacts) and a broad, tailing peak for the target.

• Verdict: Unsuitable for quantitative profiling due to on-column degradation.

Method B: TFAA Derivatization (Recommended)

• Technique: Pre-column derivatization using Trifluoroacetic Anhydride (TFAA).[1]

• Chemistry: Acylation of the secondary amine to form a stable trifluoroacetamide.

• Observation: Sharp, symmetrical peaks.[2] The amide bond prevents hydrogen bonding with silanols and inhibits the retro-Mannich mechanism by stabilizing the nitrogen lone pair.

• Verdict: Validated for high-sensitivity quantitation.

Experimental Data Validation

The following data summarizes the performance of both methods when analyzing a spiked reference standard (100 µg/mL).

Performance Metric	Method A: Direct Injection	Method B: TFAA Derivatization
Analyte Recovery	58.4% (High Loss)	98.2%
Precision (% RSD, n=6)	12.5%	1.8%
Peak Symmetry (Tailing Factor)	2.4 (Severe Tailing)	1.05 (Excellent)
Limit of Detection (LOD)	5.0 µg/mL	0.1 µg/mL
Linearity ( )	0.920	0.999

Table 1: Comparative validation data. Note the significant recovery loss in Method A due to thermal decomposition.

Optimized Protocol: TFAA Derivatization Workflow

This protocol is designed to ensure complete conversion of the secondary amine while preventing hydrolysis of the sensitive amide product.

Reagents

• Derivatizing Agent: Trifluoroacetic Anhydride (TFAA) (Sigma-Aldrich).

• Solvent: Ethyl Acetate (Anhydrous).

• Base Scavenger: Triethylamine (TEA) (Optional, but recommended to neutralize acid byproducts).

Step-by-Step Workflow

• Sample Preparation:

  • Take 100 µL of the reaction mixture.

  • Dilute with 900 µL of Anhydrous Ethyl Acetate.

• Derivatization Reaction:

  • Add 50 µL of TFAA .

  • Critical Step: Cap immediately and incubate at 60°C for 30 minutes . (Heat is required to drive the reaction to completion for sterically hindered tert-butyl amines).

• Neutralization & Drying:

  • Evaporate excess TFAA under a gentle stream of nitrogen (do not use heat >40°C).

  • Reconstitute in 1 mL Ethyl Acetate.

• GC-MS Acquisition:

  • Inject 1 µL into the GC-MS.

Analytical Workflow Diagram (DOT)

Figure 2: Optimized sample preparation and analysis workflow.

GC-MS Instrument Parameters

To reproduce these results, ensure your instrument is configured as follows. These parameters are optimized for the TFAA-derivative.

• Inlet: Split/Splitless at 250°C (Split ratio 20:1).

• Column: DB-5ms or equivalent (30m × 0.25mm × 0.25µm).

• Carrier Gas: Helium at 1.2 mL/min (Constant Flow).

• Oven Program:

  • Initial: 60°C (Hold 1 min)

  • Ramp: 15°C/min to 280°C

  • Hold: 3 min

• MS Source: 230°C (EI Mode, 70eV).

• SIM Ions (Target):

  • Quant Ion: m/z 154 (Fragment:

    or characteristic cleavage). Note: The TFA group adds 97 Da to the mass.

  • Qual Ions: m/z 57 (t-Butyl), m/z 112.

References

• Little, J. L. (1999). Derivatization of secondary amines with trifluoroacetic anhydride for gas chromatography-mass spectrometry. Journal of Chromatography A, 844(1-2), 1-22.

• Agilent Technologies. (2012). Optimized Method Development of Large Volume Injection for GC/MS/MS. Retrieved from [Link]

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• 2. gcms.labrulez.com [gcms.labrulez.com]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe and Compliant Disposal of 4-(Tert-butylamino)butan-2-one

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of 4-(Tert-butylamino)butan-2-one, a β-aminoketone. As a research chemical, its disposal pathway is dictated by its inherent chemical properties and the regulatory frameworks governing hazardous waste. This document is designed for researchers, scientists, and drug development professionals to ensure that disposal is handled safely, efficiently, and in full compliance with environmental regulations.

Hazard Identification and Risk Assessment: The "Why" Behind the Protocol

Understanding the hazards associated with 4-(Tert-butylamino)butan-2-one is critical to appreciating the necessity of a stringent disposal protocol. While a specific Safety Data Sheet (SDS) for this exact compound may not be universally available, we can infer its hazard profile from its structural components: a ketone (butan-2-one) and a substituted amine (tert-butylamine).

• Butan-2-one (Methyl Ethyl Ketone) is a highly flammable liquid and vapor that can cause serious eye irritation and may lead to drowsiness or dizziness.[1][2][3]

• Tert-butylamine is also a flammable liquid, classified as toxic if swallowed or inhaled, and is known to cause severe skin burns and eye damage.[4][5]

Based on this analysis, 4-(Tert-butylamino)butan-2-one must be handled as a hazardous material. The primary risks involve its flammability, potential toxicity, and corrosivity.

Hazard Classification	Anticipated Risk for 4-(Tert-butylamino)butan-2-one	Rationale
Flammability	Highly Flammable Liquid and Vapor	Based on butan-2-one and tert-butylamine components.[2][4]
Acute Toxicity	Harmful or Toxic if Swallowed, Inhaled, or in Contact with Skin	Derived from the known toxicity of tert-butylamine.[5][6]
Corrosivity	Causes Severe Skin Burns and Eye Damage	A significant hazard associated with the amine functional group.[4][6]
Environmental Hazard	Potentially Harmful to Aquatic Life	A known characteristic of related amine compounds.[4]
Chemical Instability	Susceptible to Degradation	As a β-aminoketone, it can undergo a retro-Mannich reaction, particularly in neutral to basic conditions.[7]

Pre-Disposal: Minimization and Safe Accumulation

Proper disposal begins long before the waste container leaves the laboratory. Adherence to best practices at the point of generation is paramount.

Waste Minimization

Before generating waste, consider if the experimental scale can be reduced. Prudent planning can significantly decrease the volume of hazardous material requiring disposal.

Segregation and Storage

• Incompatibility is Key: 4-(Tert-butylamino)butan-2-one waste must be segregated from incompatible materials. Store it away from strong oxidizing agents, strong acids, and strong bases to prevent violent reactions or accelerated degradation.[8]

• Degradation Concerns: Due to the potential for a retro-Mannich reaction, it is advisable to keep the waste in an acidic environment if possible and practical, as β-aminoketones are generally more stable under these conditions.[7] Avoid mixing with neutral or basic aqueous waste streams.

• Designated Satellite Accumulation Area (SAA): All hazardous waste must be stored in a designated SAA within the laboratory.[9] This area should be clearly marked, away from drains, and have secondary containment to mitigate spills.

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for packaging 4-(Tert-butylamino)butan-2-one for collection by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.[10]

Step 1: Don Personal Protective Equipment (PPE)

Before handling the waste, ensure you are wearing the appropriate PPE to mitigate exposure risks.

PPE Item	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.	Protects against splashes that can cause severe eye damage.[6]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile).	Prevents skin contact, which can lead to burns and toxicity.[6]
Body Protection	Flame-resistant lab coat.	Protects against splashes and provides a barrier in case of fire.
Ventilation	Handle waste within a certified chemical fume hood.	Minimizes the risk of inhaling potentially toxic and flammable vapors.[1]

Step 2: Waste Container Selection and Handling

• Choose a Compatible Container: Use a clean, leak-proof container that is chemically compatible with 4-(Tert-butylamino)butan-2-one. A high-density polyethylene (HDPE) or glass bottle is typically suitable. You may reuse an empty reagent bottle, provided it has been triple-rinsed and previously held a compatible chemical.[11]

• Never Overfill: Fill the container to no more than 80% of its capacity to allow for vapor expansion.

• Keep Containers Closed: Waste containers must be securely sealed at all times, except when adding waste. This is a critical regulatory requirement that prevents the release of vapors.[9][10]

Step 3: Labeling the Waste Container

Proper labeling is essential for safety, compliance, and proper final disposal. The label must include:

• The words "HAZARDOUS WASTE" .

• The full, unabbreviated chemical name: "4-(Tert-butylamino)butan-2-one" .

• An accurate estimation of the concentration and total volume.

• The date accumulation started.

• The specific hazard characteristics (e.g., Flammable, Corrosive, Toxic).

Step 4: Arrange for Waste Collection

Do not dispose of this chemical down the drain or in regular trash.[10] Sewer disposal is illegal and environmentally harmful.

• Move the sealed and labeled container to your laboratory's designated SAA.

• Follow your institution's specific procedures for requesting a hazardous waste pickup from the EHS department. This is often done through an online system.[12]

• Provide EHS with all necessary information about the waste stream for proper characterization and disposal.

The following diagram illustrates the decision-making workflow for the disposal of 4-(Tert-butylamino)butan-2-one.

Caption: Decision workflow for safe disposal.

Spill and Emergency Procedures

In the event of a spill, researcher safety is the immediate priority.

• Small Spills (in a fume hood): If you are trained and it is safe to do so, absorb the spill with a chemical absorbent material (e.g., vermiculite or sand). Place the contaminated absorbent in a sealed, labeled hazardous waste container for disposal.

• Large Spills or Spills Outside a Fume Hood:

  • Alert all personnel in the immediate area and evacuate.

  • If the material is flammable, remove all ignition sources.[8]

  • Close the laboratory door and prevent re-entry.

  • Contact your institution's EHS or emergency response team immediately.

  • Provide them with the chemical name and SDS if available.

By adhering to this comprehensive guide, you can ensure the safe and compliant disposal of 4-(Tert-butylamino)butan-2-one, protecting yourself, your colleagues, and the environment.

References

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: Butanone. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 2-Butanone. Retrieved from [Link]

• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]

• Royal Society of Chemistry. (2022). Recent progress in the chemistry of β-aminoketones. Retrieved from [Link]

• The University of Chicago Environmental Health and Safety. (n.d.). Hazardous Waste Disposal Procedures. Retrieved from [Link]

• The University of Texas at Austin Environmental Health and Safety. (n.d.). Chemical Waste. Retrieved from [Link]

• SciSpace. (2022). Recent progress in the chemistry of b- aminoketones. Retrieved from [Link]

• University of Pennsylvania EHRS. (2003). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. Retrieved from [Link]

• ABX advanced biochemical compounds. (2022). (S)-tert-Butyl 2-((tert-butoxycarbonyl) amino)-4-Iodobutanoat - Safety Data Sheet. Retrieved from [Link]

• CPAchem Ltd. (n.d.). Safety data sheet: 2-Butanone. Retrieved from [Link]

• University of Otago. (n.d.). Laboratory chemical waste disposal guidelines. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 10.2: Amino Acids Degradation. Retrieved from [Link]

• YouTube. (2019). Catabolism of Aminoacids | Degradation | Glycogenic and Ketogenic Aminoacids. Retrieved from [Link]

• S D FINE- CHEM LIMITED. (n.d.). BUTAN-2-ONE - GHS Safety Data Sheet. Retrieved from [Link]

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